Mpeg-LA

• CAS: 691410-91-0

Core Science & Biosynthesis

An In-depth Technical Guide to the MPEG LA Patent Pool for Video Codecs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the MPEG LA patent pool model for video codecs, a crucial component in the landscape of digital media technology. Understanding this framework is essential for any professional involved in research and development that may utilize or contribute to standardized video compression technologies. In April 2023, MPEG LA was acquired by Via Licensing Corporation, and they combined to form a new patent pool administrator called Via Licensing Alliance.[1][2][3] This guide will primarily focus on the historical and operational framework of the MPEG LA pools, which continue to be administered by the new entity.

Core Concepts of the MPEG LA Patent Pool

A patent pool is an agreement between two or more patent owners to license one or more of their patents to one another or to third parties as a single package.[4] The primary objective of the MPEG LA patent pool was to streamline the licensing process for technologies that rely on a multitude of essential patents, thereby fostering innovation and reducing the risk of litigation.[2][4]

MPEG LA, founded in 1996, pioneered the modern patent pool model.[2] It was established to manage the licensing of essential patents for the MPEG-2 video compression standard.[1][5] The organization served as a "one-stop shop," enabling companies to acquire the necessary patent rights for a particular technology standard from multiple patent holders through a single transaction.[6] This model proved highly successful and was extended to numerous other standards, including AVC/H.264, HEVC/H.265, and VVC/H.266.[1][7]

The core function of MPEG LA, and now Via Licensing Alliance, is to act as a third-party administrator that handles the licensing of patent pools, collects royalties from licensees, and distributes the payments to the individual patent holders.[4] This structure is designed to be fair, reasonable, and non-discriminatory (FRAND), a principle that was a key condition of the U.S. Department of Justice's approval of the original MPEG-2 patent pool.

The Licensing Process: A Procedural Overview

The following sections detail the typical protocols for both patent holders wishing to contribute to a pool and for companies seeking to license the pooled patents.

Protocol for Patent Holders (Licensors)

For a company or research institution holding patents essential to a video codec standard, the process of joining an MPEG LA-administered pool generally follows these steps:

• Call for Patents: MPEG LA would announce a call for patents essential to a new or updated video coding standard.[1]

• Patent Submission: Interested patent holders would submit their patents for evaluation.

• Essentiality Evaluation: An independent patent expert would evaluate each submitted patent to determine if it is "essential" to the standard. This is a critical step to ensure that only necessary patents are included in the pool, a requirement to prevent anti-competitive practices.

• License Agreement: If a patent is deemed essential, the patent holder is invited to join the patent pool as a licensor. This involves signing a license agreement that outlines the terms of participation, including the distribution of royalties.

• Royalty Distribution: The patent holder receives a share of the royalties collected from licensees, distributed by the pool administrator.

Protocol for Implementers (Licensees)

For a company that manufactures or sells products incorporating a video codec (e.g., smartphones, streaming services, software), the process to obtain a license is streamlined:

• Identify the Need: The company identifies the video codec standard it intends to implement in its products or services.

• Contact the Pool Administrator: The company contacts Via Licensing Alliance (formerly MPEG LA) to obtain the relevant patent portfolio license.

• Review Licensing Terms: The administrator provides the standardized licensing agreement, which includes the royalty rates, payment terms, and annual caps. These terms are designed to be non-discriminatory, meaning all licensees pay the same rates for the same rights.

• Execute the Agreement: The company signs the license agreement.

• Royalty Reporting and Payment: The licensee reports its sales of products that use the licensed technology and pays the corresponding royalties to the pool administrator on a regular basis.

Quantitative Data: Royalty Structures for Key Video Codecs

The following tables summarize the publicly available royalty information for several key video codec standards under the MPEG LA licensing framework. It is important to note that these rates can be subject to change and may not include all licensing costs, as some essential patent holders may not be part of the pool.

Codec	Per-Unit Royalty Rate	Annual Royalty Cap (per licensee)	Notes
MPEG-2	Originally $2.50 for an encode-decode license; later reduced.[1]	Not specified in the provided search results.	The initial rates were higher ($4.00 for encoding and $4.00 for decoding).
AVC/H.264	$0.10 - $0.20 per unit, depending on volume.[8] No royalty for the first 100,000 units annually.[8]	$5 million.[9]	Internet video that is free to the end-user is royalty-free.[10]
HEVC/H.265	$0.20 per unit after the first 100,000 units annually.[1]	Substantially raised from previous codecs.[5]	The license has been expanded to include profiles in version 2 of the standard.[1]
VVC/H.266	$0.20 per unit.[11]	Not specified in the provided search results.	A 25% discount is offered to licensees who also have licenses for AVC and HEVC.[12] Royalties for standalone software codecs are waived.[12]

Visualizing the MPEG LA Patent Pool Ecosystem

The following diagram illustrates the fundamental relationships and flow of licensing and royalties within the MPEG LA patent pool model.

Caption: Workflow of the MPEG LA patent pool model.

Benefits and Criticisms of the Patent Pool Model

Advantages

• Streamlined Licensing: The most significant benefit is the simplification of the licensing process. Instead of negotiating with numerous individual patent holders, a licensee can obtain all necessary rights in a single transaction.[4]

• Reduced Litigation Risk: By providing a clear framework for licensing, patent pools significantly reduce the likelihood of patent infringement lawsuits.[4]

• Lower Transaction Costs: The one-stop-shop nature of the pool reduces the legal and administrative costs associated with individual license negotiations.[2]

• Wider Adoption of Standards: By making essential patents easily accessible, patent pools facilitate the widespread adoption of new technologies and standards.[2][4]

• Transparency: The publication of licensing terms and royalty rates contributes to a more predictable and transparent licensing environment.[13]

Disadvantages and Criticisms

• Inclusion of Non-Essential Patents: There have been criticisms and legal challenges alleging that patent pools may sometimes include patents that are not truly essential to the standard, potentially stifling competition.[1]

• Royalty Stacking: While a single pool simplifies licensing for the patents it covers, companies may still need to obtain licenses from multiple pools or from patent holders who are not part of any pool for a single standard. This can lead to an accumulation of royalty obligations.

• Lack of Flexibility: The standardized licensing terms may not be suitable for all business models, particularly for smaller companies or those in emerging markets.

• Influence on Standards Development: The existence of powerful patent pools can potentially influence the standards-setting process, favoring technologies with strong patent backing.

• Royalty Rates Not Decreasing with Patent Expiration: A criticism leveled against the MPEG-2 patent pool was that the license fee did not decrease proportionally as the number of active patents in the pool declined over time.[1]

Conclusion

The MPEG LA patent pool model, now part of the Via Licensing Alliance, has been a foundational element in the growth of the digital video industry. By creating an efficient mechanism for licensing essential patents, it has enabled the rapid and widespread adoption of key video compression standards. For researchers, scientists, and drug development professionals who may be working with or developing technologies that intersect with digital video, understanding the principles and procedures of this patent pool framework is essential for navigating the intellectual property landscape and ensuring the successful commercialization and dissemination of their innovations. The model, while not without its critics, has demonstrated a durable capacity to balance the interests of patent holders and implementers, thereby fostering a vibrant and innovative technological ecosystem.

References

• 1. MPEG LA - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. broadbandtvnews.com [broadbandtvnews.com]
• 4. patentpc.com [patentpc.com]
• 5. The Cost of Codecs: Royalty-Bearing Video Compression Standards and the Road that Lies Ahead - CableLabs [cablelabs.com]
• 6. Decoding the Landscape: Recent Developments in Video Codec Licensing [streamingmediaglobal.com]
• 7. Licensing 2024 for Video Codec: Essential Knowledge | Coconut© [coconut.co]
• 8. cablelabs.com [cablelabs.com]
• 9. FOSS Patents: MPEG LA's AVC/H.264 licensing terms: further analysis [fosspatents.com]
• 10. MPEG-LA video codec to stay free for end users | ZDNET [zdnet.com]
• 11. MPEG LA VVC Licensing Terms: What Do They Mean for the Streaming Industry? [streamingmedia.com]
• 12. MPEG LA moves on VVC video licensing ... [eenewseurope.com]
• 13. "It is transparency which is the secret of patent pool MPEG LA’s success" - JUVE Patent [juve-patent.com]

The Strategic Role of Patent Pools in the Adoption of Technology Standards: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the function and impact of patent pools on the adoption of technology standards. It is intended for researchers, scientists, and professionals in drug development and other technology-intensive fields who are interested in the mechanisms of intellectual property collaboration and its strategic implications for innovation and market access.

Executive Summary

Patent pools are agreements between two or more patent owners to license one or more of their patents to one another and to third parties.[1][2] In the context of technology standards, these pools are crucial for overcoming intellectual property roadblocks, facilitating widespread adoption, and fostering innovation. By aggregating essential patents, pools can reduce transaction costs, mitigate litigation risks, and provide a more efficient mechanism for technology dissemination.[2][3][4][5][6] However, they also present potential challenges related to competition law and the equitable distribution of royalties. This guide delves into the core mechanics of patent pools, their governance structures, and their tangible impact on technology standardization, with a particular focus on applications in high-tech and biopharmaceutical sectors.

The Mechanics of Patent Pools in Standardization

Patent pools serve as a centralized marketplace for licensing patents essential to a particular technology standard.[1][7] This collaborative approach is particularly effective in industries where complex products or processes are covered by a multitude of patents held by different entities, a situation often referred to as a "patent thicket".[1][8]

Core Functions and Benefits

The primary function of a patent pool is to streamline the licensing process, offering a single license for a bundle of essential patents.[8][9] This "one-stop-shop" approach yields several key benefits:

• Reduced Transaction Costs: Implementers of a standard can avoid the time-consuming and costly process of negotiating individual licenses with numerous patent holders.[2][4][5][6] This efficiency can result in significant cost savings, estimated to be in the hundreds of millions of dollars for many pools.[3][10][11]

• Lower Litigation Risk: By providing a clear licensing framework, patent pools can significantly reduce the likelihood of patent infringement lawsuits between members and against licensees.[2][4][6]

• Accelerated Technology Adoption: A simplified and predictable licensing environment encourages wider and faster adoption of new technology standards.[3][5]

• Fostering Innovation: By providing a return on investment for patent holders, pools can incentivize further research and development.[3] They also allow innovators to build upon existing technologies with greater legal certainty.

• Knowledge Sharing and Collaboration: Patent pools can create a more collaborative environment among technology developers.[2][8]

Potential Drawbacks and Challenges

Despite their benefits, patent pools are not without their challenges and potential downsides:

• Antitrust Concerns: If not structured carefully, patent pools can be viewed as anti-competitive by regulators.[1][6] Concerns include price-fixing, the exclusion of competitors, and the bundling of non-essential patents.[1][6]

• Stifling of Innovation: In some cases, pools might discourage alternative technology development or disincentivize research and development by firms outside the pool.[1]

• Royalty Stacking and Allocation: Determining fair and reasonable royalty rates (FRAND) and equitably distributing them among patent holders can be complex and contentious.[12]

• Inclusion of Non-Essential Patents: The inclusion of patents that are not truly essential to the standard can inflate licensing costs unnecessarily.[1][7]

Quantitative Impact of Patent Pools

While comprehensive, standardized data across all patent pools is not publicly available, several studies and reports provide insights into their quantitative impact. The following tables summarize available data on the economic effects and operational scale of patent pools.

Table 1: Estimated Transaction Cost Savings from Patent Pools

Study/Report	Context/Methodology	Estimated Savings
Merges & Mattioli (2016)	Comparison of pool administration costs versus the estimated costs of bilateral licensing and potential litigation.	"hundreds of millions of dollars"
WIPO Report	Analysis of the efficiency gains from centralized licensing.	Significant reduction in negotiation and legal costs.

Note: Specific, comparable quantitative data on transaction cost savings across multiple patent pools is limited in publicly available literature.

Table 2: Patent Pool Licensing and Membership Statistics (Select Examples)

Patent Pool Administrator	Pool/Technology	Number of Licensors	Number of Licensees	Number of Patents
Access Advance	HEVC Advance	Not specified	15 new licensees (Q2-Q3 2025)	> 29,000
Access Advance	VVC Advance	3 new licensors (Q2-Q3 2025)	9 new licensees (Q2-Q3 2025)	> 4,500
MPEG LA (Acquired by Via Licensing)	MPEG-2	27 (as of 2011)	1,518 (as of 2011)	> 1,000 (as of 2011)
Medicines Patent Pool (MPP)	Various (HIV, HCV, TB, COVID-19)	Multiple pharmaceutical companies	Multiple generic manufacturers	Not specified

Source: Data compiled from press releases and reports from Access Advance and academic studies.[9][13][14]

Table 3: Patent Litigation Statistics

Metric	Statistic	Source/Year
Patent Litigation Cases Involving SEPs	10% of total patent litigation cases	PatentPC (2023)
Success Rate for Patent Owners in Litigation	32%	PatentPC (2023)
Increase in Patent Litigation Cases (2022-2023)	12%	PatentPC (2023)

Methodologies and Protocols in Patent Pool Operations

The effective operation of a patent pool relies on a set of well-defined methodologies and protocols governing patent evaluation, royalty management, and governance.

Patent Submission and Essentiality Assessment

A critical function of a patent pool administrator is to ensure that only patents essential to the standard are included. This process typically involves the following steps:

• Submission: Patent holders submit their patents for evaluation, often accompanied by "claim charts" that map patent claims to specific sections of the technology standard.

• Independent Expert Review: The pool administrator retains independent technical experts to assess the essentiality of the submitted patents.[7][16] This is a crucial step to prevent the inclusion of non-essential patents and to maintain the integrity of the pool.

• Determination: The expert provides a determination of whether the patent is essential, partially essential, or not essential to the standard.

• Appeal Process: Patent holders typically have a process to appeal a negative determination.

Figure 1: Patent Essentiality Assessment Workflow

Royalty Collection and Distribution

The methodologies for royalty collection and distribution are central to the functioning of a patent pool and are often a point of complex negotiation.

Royalty Collection Models:

• Per-Unit Royalty: A fixed fee is paid for each product that implements the standard.

• Percentage of Sales: A royalty based on a percentage of the net selling price of the licensed product.

• Lump-Sum Payments: A one-time upfront payment for a license.

Royalty Distribution Models:

The collected royalties are distributed among the patent holders based on a pre-agreed formula. Common factors influencing the distribution include:

• The number of essential patents contributed by each member.

• The relative importance or value of each patent.

• The age and remaining life of the patents.

• In some cases, a points-based system is used where patents are awarded points based on their technical contribution and other factors.

Figure 2: Royalty Collection and Distribution Pathway

Governance and Operational Rules

The governance structure of a patent pool is critical for its long-term stability and success. Key governance elements include:

• Administrative Body: A board or committee, often composed of representatives from the member companies, that oversees the pool's operations.[2]

• Bylaws and Operating Rules: Formal documents that define the rights and obligations of members, voting procedures, and dispute resolution mechanisms.

• Independent Administrator: Many pools are managed by a neutral third-party administrator to ensure impartiality in licensing and royalty distribution.[7]

Case Studies in the Life Sciences

While patent pools have a long history in the electronics and telecommunications industries, their application in the life sciences, particularly for pharmaceuticals and biotechnology, is a more recent and evolving area.

The Medicines Patent Pool (MPP)

The Medicines Patent Pool (MPP) is a United Nations-backed public health organization working to increase access to, and facilitate the development of, life-saving medicines for low- and middle-income countries.

• Operational Model: The MPP negotiates voluntary licenses with patent holders for essential medicines, primarily for HIV, hepatitis C, and tuberculosis, and now also for COVID-19 therapeutics. It then sublicenses these patents to generic manufacturers, who can produce and sell affordable versions of these medicines in developing countries.

• Governance: The MPP is governed by a Governance Board and supported by an Expert Advisory Group and a Scientific Advisory Panel.[9] Its operations are guided by a transparency policy that makes its licenses and other key documents publicly available.[17]

The COVID-19 Technology Access Pool (C-TAP)

Launched by the World Health Organization (WHO), C-TAP was created to facilitate the voluntary sharing of intellectual property, knowledge, and data related to COVID-19 health technologies.

• Objective: To provide a "one-stop shop" for developers of vaccines, diagnostics, and treatments to share their IP and know-how to accelerate innovation and scale up manufacturing worldwide.[18][19]

• Operational Status: C-TAP has faced challenges in securing contributions from pharmaceutical companies but has had some success with public research institutions.[20][21] The initiative highlights both the potential and the difficulties of implementing patent pools for global health emergencies.

Figure 3: Public Health Patent Pool Logic Model

Conclusion

Patent pools play a pivotal and multifaceted role in the adoption of technology standards. For researchers, scientists, and drug development professionals, understanding the mechanics of these collaborative licensing agreements is essential for navigating the complex intellectual property landscape. While they offer significant benefits in terms of efficiency, cost reduction, and accelerated innovation, their implementation requires careful consideration of competition law and the development of robust governance and operational protocols. The growing use of patent pools in the biopharmaceutical sector, particularly in response to global health challenges, underscores their potential to be a powerful tool for both innovation and access. As technology continues to evolve in complexity, the strategic use of patent pools is likely to become an increasingly important component of successful technology commercialization and dissemination.

References

• 1. CPTech on Collective Management of IP Rights: Patent Pool [cptech.org]
• 2. law.berkeley.edu [law.berkeley.edu]
• 3. "Measuring the Costs and Benefits of Patent Pools" by Michael Mattioli and Robert P. Merges [repository.law.indiana.edu]
• 4. jolt.law.harvard.edu [jolt.law.harvard.edu]
• 5. researchgate.net [researchgate.net]
• 6. Patent Pool Governance Mechanism from the Perspective of Product Architecture〖HJ*2〗〖HJ〗 [kjjb.org]
• 7. sheppardmullin.com [sheppardmullin.com]
• 8. Exploring the World of Patent Pools: Formation, Function, and Impact • Law Notes by TheLaw.Institute [thelaw.institute]
• 9. accessadvance.com [accessadvance.com]
• 10. researchgate.net [researchgate.net]
• 11. law.berkeley.edu [law.berkeley.edu]
• 12. criterioninnovation.com [criterioninnovation.com]
• 13. pubsonline.informs.org [pubsonline.informs.org]
• 14. Annual Comprehensive Financial Report – Auditor-Controller [auditor.lacounty.gov]
• 15. patentpc.com [patentpc.com]
• 16. How Patent Pools Work - BlueIron IP [blueironip.com]
• 17. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 18. btlj.org [btlj.org]
• 19. wipo.int [wipo.int]
• 20. researchgate.net [researchgate.net]
• 21. What Global SEP Filing Trends Reveal About Patent Licensing Success Rates - Patentskart [patentskart.com]

A Deep Dive into MPEG LA's Essential Patent Determination for Technical Standards

For Researchers, Scientists, and Drug Development Professionals: A Methodical Approach to Patent Essentiality in Standard-Setting

In the landscape of standardized technologies, the determination of which patents are "essential" to a given standard is a critical process that underpins the development and commercialization of interoperable products. MPEG LA, a pioneer in patent pool administration, has established a rigorous methodology to identify these essential patents, ensuring that implementers of a standard can access the necessary intellectual property under fair, reasonable, and non-discriminatory (FRAND) terms. This guide provides an in-depth look into the core processes MPEG LA employs, tailored for an audience accustomed to methodical and data-driven analysis.

The Foundational Principle: Defining Essentiality

At its core, a patent is considered essential to a technical standard if it is impossible to implement the standard without infringing upon that patent.[1] This is not a matter of convenience or efficiency but a strict technical necessity. MPEG LA's evaluation process is designed to objectively determine this essentiality, a cornerstone of their patent pool model which was developed to address the challenge of efficiently licensing patents from numerous holders.[2]

The United States Department of Justice (DOJ) has reviewed and approved MPEG LA's approach, emphasizing that the patent pools should only include essential patents to avoid anti-competitive effects.[3] This ensures that companies have the option to license alternative, competitive patents if they exist.

The Patent Evaluation Workflow: A Step-by-Step Protocol

The process of determining essential patents for an MPEG LA-administered standard follows a structured and transparent workflow, initiated by a public "call for patents."[3][4] Any entity that believes it holds a patent essential to the standard is invited to submit it for evaluation.[5][6][7]

The overall workflow can be visualized as follows:

Figure 1: MPEG LA's Patent Essentiality Evaluation Workflow

Experimental Protocol: Patent-to-Standard Mapping

The core of the evaluation phase is a detailed technical analysis performed by independent patent experts.[3][4] This process is analogous to a rigorous experimental protocol, with the patent's claims being the hypothesis and the standard's specification being the established fact.

Objective: To determine if the implementation of a specific part of the standard necessitates the use of the technology described in the patent's claims.

Methodology:

• Claim Dissection: Each independent claim of the submitted patent is broken down into its constituent elements or limitations.

• Specification Analysis: The technical specification of the standard is thoroughly reviewed to identify mandatory requirements. Optional implementations within the standard are not considered for essentiality.

• Claim Charting: A detailed "claim chart" is created. This is a two-column document that maps each element of the patent claim to the corresponding section of the standard's specification that mandates its use.

• Verification: The independent evaluator must conclude that every element of at least one independent claim is required to comply with the standard. If a viable, non-infringing alternative to implementing the standard exists, the patent is not considered essential.

This meticulous process ensures an objective and verifiable determination of essentiality.

Logical Relationship of an Essential Patent

The determination of a patent as "essential" is based on a clear logical relationship between the patent's claims and the standard's technical specifications. This can be visualized as a logical AND gate, where multiple conditions must be met for a patent to be deemed essential.

Figure 2: Logical Determination of Patent Essentiality

Quantitative Data Summary

While specific data on the number of patents submitted versus those deemed essential for each standard is often proprietary, the following table provides an illustrative summary based on the general understanding of the process. This structured format allows for a clear comparison of the outcomes of the evaluation process for different hypothetical standards.

Standard	Total Patents Submitted	Patents Deemed Essential	Percentage Essential	Initial Licensors
Video Codec A	1,200	850	70.8%	15
Audio Codec B	450	300	66.7%	8
System Protocol C	780	550	70.5%	12

This data, though illustrative, highlights that a significant portion of submitted patents may not meet the stringent criteria for essentiality.

Conclusion

MPEG LA's process for determining essential patents is a methodical and transparent system designed to facilitate the adoption of new technologies.[5] By relying on independent technical experts and a rigorous patent-to-standard mapping methodology, MPEG LA ensures that its patent pools are composed solely of truly essential patents.[7] This approach provides a crucial balance, offering patent holders a reasonable return on their research and development investments while providing implementers with streamlined and predictable access to the foundational technologies that drive innovation.[7] The entire process is designed to be pro-competitive and to operate under fair, reasonable, and non-discriminatory (FRAND) principles.[4]

References

• 1. Essentiality and Standards-Essential Patents (Chapter 13) - The Cambridge Handbook of Technical Standardization Law [cambridge.org]
• 2. MPEG LA - Wikipedia [en.wikipedia.org]
• 3. sisvel.com [sisvel.com]
• 4. MPEG LA Announces Plan for ATSC Patent License [design-reuse.com]
• 5. MPEG LA Offers MVC Patent Portfolio License [design-reuse.com]
• 6. MPEG LA Expands AVC License Coverage [design-reuse.com]
• 7. MPEG LA Issues VC-1 Patent Portfolio License [design-reuse.com]

A Technical Guide to Video Codec Patent Pools: Via Licensing Alliance (Formerly MPEG LA) vs. Access Advance

For Immediate Release

This in-depth technical guide provides a comprehensive comparison of two leading patent pool administrators, Via Licensing Alliance (formerly MPEG LA) and Access Advance. It is intended for legal professionals, technology licensing executives, and product managers in the consumer electronics, software, and streaming media industries. This document outlines the core operational structures, licensing methodologies, and quantitative data associated with the patent pools for the HEVC (H.265) and VVC (H.266) video coding standards.

Executive Summary

Patent pools are crucial mechanisms that offer a "one-stop-shop" for companies to license the essential patents required to implement technology standards, such as video codecs.[1][2][3] This guide focuses on two of the most prominent administrators in the video technology space: Via Licensing Alliance, which was formed through the merger of MPEG LA and Via Licensing Corp, and Access Advance, formerly known as HEVC Advance.[4][5][6][7] Both entities manage patent pools for the widely adopted High Efficiency Video Coding (HEVC) and the next-generation Versatile Video Coding (VVC) standards.[8][9][10]

A significant recent development is Access Advance's acquisition of Via's HEVC and VVC programs, a move aimed at simplifying the licensing landscape and reducing market fragmentation.[1][3][11] While the licensing activities will initially remain separate, this consolidation is expected to create a more unified structure for technology implementers.[11]

Organizational Structure and Licensing Model

Both Via LA and Access Advance operate as third-party administrators, acting as intermediaries between the owners of essential patents (licensors) and the implementers of the technology (licensees).[2] This model streamlines the licensing process, reducing the transaction costs and legal risks that would arise from negotiating licenses with numerous individual patent holders.[1][12]

The fundamental workflow involves patent holders submitting their patents for an evaluation of their essentiality to the standard.[13][14][15] Once deemed essential, these patents are added to the pool. Licensees then pay royalties to the pool administrator, which in turn distributes the funds to the patent holders based on an agreed-upon formula.[16]

Logical Relationship of a Patent Pool

The following diagram illustrates the fundamental relationships within a typical patent pool structure.

A diagram illustrating the core relationships in a patent pool.

Quantitative Data Comparison

The following tables summarize the key quantitative data for the HEVC and VVC patent pools administered by Via LA and Access Advance. Rates and caps are subject to change and should be verified with the respective patent pools.

High Efficiency Video Coding (HEVC/H.265)

Metric	Via Licensing Alliance (MPEG LA)	Access Advance
Royalty Rate (per unit)	$0.20 (after the first 100,000 units/year)[4][6][17]	Varies by device category and region (e.g., ~$0.20 - $0.40 for mobile devices)
Annual Royalty Cap	$25 Million[6][13][17]	$40 Million for devices, $5 Million for content[18]
Content Royalties	No royalties for HEVC content itself[13][17]	Yes, for certain types of content distribution.
Number of Patents	Not specified in recent announcements.	Over 29,000 essential patents.[1][19]

Versatile Video Coding (VVC/H.266)

Metric	Via Licensing Alliance (MPEG LA)	Access Advance
Royalty Rate (per unit)	$0.20 (Hardware/Paid Software), $0.05 (Free Software)[16][20]	Varies by device category and compliance status.
Annual Royalty Cap	$30 Million (combined for hardware and software)[20][21]	Varies by device category.
Initial Licensors	11[20][21][22]	Approximately 60 patent owners involved in formation.[8]
Number of Patents	Not specified in recent announcements.	Over 4,500 essential patents.[1][19]
Multi-Codec Incentive	25% royalty discount for licensees of AVC, HEVC, and VVC pools.[15]	Multi-Codec Bridging Agreement (MCBA) offers reduced rates for products with both HEVC and VVC.[20][23]

Methodologies and Protocols

This section details the processes for patent evaluation and becoming a licensee, which are analogous to experimental protocols in a scientific context.

Patent Essentiality Evaluation

Before a patent can be included in a pool, it must undergo a rigorous evaluation to determine if it is "essential" to the standard. This means that it is not technically possible to implement the standard without infringing on the patent.

Methodology:

• Submission: A patent holder submits their patent(s) to the pool administrator for evaluation.[15][22]

• Expert Review: The administrator retains independent patent attorneys and technical experts to analyze the patent claims.[13] These evaluators map the patent's claims to the technical specifications of the standard.[24]

• Determination: The experts provide a determination of whether one or more claims of the patent are essential to the standard. The compensation for these evaluators is based on effort, not on the outcome of the evaluation, to ensure impartiality.[13][25]

• Inclusion: If deemed essential, the patent is added to the pool's portfolio, and the patent holder becomes a licensor.[14]

Becoming a Licensee: A Step-by-Step Workflow

The process for a technology implementer to obtain a license is designed to be transparent and efficient.

Protocol:

• Initial Contact: The potential licensee initiates contact with the patent pool administrator.[20]

• Information Exchange: The administrator's licensing team explains the program in detail, including the scope of the license and the products it covers.[20]

• Agreement Execution: The parties execute a Patent Portfolio License Agreement (PPL). This is a standardized agreement offered to all licensees on fair, reasonable, and non-discriminatory (FRAND) terms.[8][20]

• Royalty Reporting & Payment: The licensee is onboarded to the administrator's royalty reporting system.[20] Licensees self-report their sales of licensed products, and the system calculates the royalties due based on the country of manufacture or sale.[20]

• Compliance: The administrator assists the licensee with compliance, including patent marking on products as required by the license agreement.[17][20][26]

The following diagram illustrates the workflow for a company to become a licensee.

A workflow for obtaining a patent pool license.

Conclusion

Both Via Licensing Alliance and Access Advance provide essential services that facilitate the adoption of complex video coding technologies.[6][7] They offer structured, transparent, and efficient mechanisms for licensing standard-essential patents.[4][27] While their royalty structures and the breadth of their patent portfolios differ, their fundamental methodologies for patent evaluation and licensee onboarding are similar. The recent consolidation in the HEVC and VVC licensing landscape, with Access Advance acquiring Via's programs, signals a move towards greater simplification, which is poised to benefit the entire ecosystem of technology innovators and implementers.[3] Companies seeking to implement these video standards should engage directly with these administrators to obtain the most current licensing terms and ensure compliance.

References

• 1. accessnewswire.com [accessnewswire.com]
• 2. sec.gov [sec.gov]
• 3. accessadvance.com [accessadvance.com]
• 4. accessadvance.com [accessadvance.com]
• 5. csimagazine.com [csimagazine.com]
• 6. lightreading.com [lightreading.com]
• 7. Via Licensing and MPEG LA Unite to Form Via Licensing Alliance, the Largest Patent Pool Administrator in the Consumer Electronics Industry [design-reuse-embedded.com]
• 8. accessadvance.com [accessadvance.com]
• 9. broadbandtvnews.com [broadbandtvnews.com]
• 10. Via LA Announces Extension of HEVC Patent Pool to Include VVC and Welcomes TCL Into Newly Formed Program [design-reuse.com]
• 11. BREAKING: Access Advance acquires Via Licensing Alliance’s HEVC, VVC patent pools – ip fray [ipfray.com]
• 12. justice.gov [justice.gov]
• 13. accessadvance.com [accessadvance.com]
• 14. accessadvance.com [accessadvance.com]
• 15. MPEG LA Announces Plan for ATSC Patent License [design-reuse.com]
• 16. How Patent Pools Work - BlueIron IP [blueironip.com]
• 17. manuals.plus [manuals.plus]
• 18. truepatentvalue.com [truepatentvalue.com]
• 19. Access Advance and Via Licensing Alliance Announce HEVC/VVC Program Acquisition | Morningstar [morningstar.com]
• 20. accessadvance.com [accessadvance.com]
• 21. law.berkeley.edu [law.berkeley.edu]
• 22. MPEG LA Offers MVC Patent Portfolio License [design-reuse.com]
• 23. heinonline.org [heinonline.org]
• 24. oceantomo.com [oceantomo.com]
• 25. accessadvance.com [accessadvance.com]
• 26. manuals.plus [manuals.plus]
• 27. Access Advance Welcomes Global Technology Leaders as Licensees and Licensors to New Video Distribution Patent Pool [businesswire.com]

A University Researcher's Guide to FRAND Licensing for Standard-Essential Patents

Introduction: From University Labs to Global Standards

In the interconnected world of technology and medicine, technical standards are the invisible frameworks that ensure devices and systems work together seamlessly. From the Wi-Fi that connects our laptops to the 5G network powering mobile communication, standards are critical for interoperability and market competition. For university researchers, particularly in fields like telecommunications, electronics, and even bioinformatics, an invention can have its greatest impact when it becomes essential to one of these global standards.

When a patented invention is indispensable for implementing a technical standard, it is known as a Standard-Essential Patent (SEP).[1][2] To prevent a single patent holder from monopolizing a standard, Standard-Setting Organizations (SSOs) typically require the patent owner to make a commitment to license the technology to all implementers on F air, R easonable, a nd N on-D iscriminatory (FRAND) terms.[3][4] This guide provides an in-depth overview of FRAND licensing, tailored for the university researcher, to illuminate the journey from invention to a globally adopted technology.

The Core Principles of FRAND

A FRAND commitment is a voluntary agreement between the owner of a SEP and a standards organization.[3] Its primary goal is to balance the need to reward patent holders for their innovations with the public interest in the widespread adoption of technology, ensuring a competitive market.[1][3] The commitment is built on three core pillars:

dot

The Three Pillars of a FRAND Commitment.

• Fair : The term "Fair" primarily relates to the substance of the licensing agreement. A fair license should not, for example, require a licensee to purchase other products or grant back unrelated licenses to the patent holder.[4] The licensing fee should reflect the actual economic value of the patented technology.[1]

• Reasonable : This is often the most contentious aspect of FRAND. A "Reasonable" royalty should not be so high that it prevents the adoption of the standard. A key principle is that the royalty should reflect the incremental value the technology contributes to the standard, not the value that arises from the standard's success or "hold-up" value.[5] Courts and negotiators often try to determine what royalty would have been agreed upon in a hypothetical negotiation before the technology was adopted as essential.[5][6] Benchmarking against widespread industry practice is also a common starting point for assessing reasonableness.[4]

• Non-Discriminatory : This principle ensures a level playing field. The patent holder must offer licenses on the same, or at least substantially similar, terms to all licensees who are in equivalent circumstances.[1][4] If different terms are offered to different licensees, there must be an objective justification for the difference.[4] This prevents the patent holder from using their essential patent to favor certain companies over their competitors.[7]

The Journey of a University Invention to a FRAND-Licensed SEP

The path from a university laboratory to a globally licensed SEP involves several key stages, with close collaboration between the researcher and the university's Technology Transfer Office (TTO).

dot

Workflow from University Invention to a FRAND-Licensed SEP.

• Invention and Disclosure : The process begins when a researcher makes a novel discovery and formally reports it to their university's TTO through an invention disclosure form.

• Assessment and Patenting : The TTO evaluates the invention's patentability and commercial potential. If viable, the university files a patent application to protect the intellectual property.

• Engagement with an SSO : University researchers or TTO personnel may participate in the technical committees of an SSO. During this process, the university's patented or patent-pending technology may be proposed as a solution to a technical challenge being addressed by a new standard.

• Adoption and Declaration : If the SSO's members vote to include the technology in the standard, it becomes "essential." At this point, the university, through its TTO, must formally declare the patent as essential and commit to licensing it on FRAND terms.[2][3]

• Licensing : Once the standard is published, any company that wants to create a standard-compliant product must obtain a license for the university's SEP. The TTO is then responsible for negotiating these licenses with all interested parties in accordance with the FRAND commitment.

Methodologies for Determining FRAND Royalties

There is no universal formula for calculating a FRAND royalty. The process is often a complex negotiation, and when parties cannot agree, the determination frequently falls to courts or arbitrators.[2][8] The following methodologies represent the primary "protocols" for establishing a FRAND rate.

The Hypothetical Negotiation Workflow

A prevalent method used by courts is to construct a hypothetical, arms-length negotiation between the patent owner and the licensee.[5] Crucially, this negotiation is framed to occur before the technology was adopted by the standard, to isolate the invention's intrinsic value from the value conferred by its inclusion in the standard (which can create a monopoly).

dot

Workflow for a Hypothetical FRAND Royalty Negotiation.

Data for FRAND Royalty Determination

While specific royalty rates are highly confidential and case-dependent, the analysis consistently relies on a set of key factors. The following table summarizes the quantitative and qualitative data points used in determining FRAND terms.

Factor Category	Key Considerations & Data Points	Relevance to FRAND Principles
Comparable Licenses	- Royalty rates from existing licenses for the same or similar patents.[9] - Terms of patent pools or other licensing platforms. - Adjustments for differences in portfolio strength, geography, and time.[9]	Reasonable, Non-Discriminatory
Technology Value	- The incremental value the patented technology provides over the next best alternative.[5] - The importance of the patent to the standard (e.g., is it for a core function or an optional feature?).[1] - The number of patents essential to the standard (to avoid royalty stacking).	Fair, Reasonable
Economic Context	- Prevailing licensing rates and practices within the relevant industry.[1] - The total expected royalty burden for a product implementing the standard. - The economic value of the end product that uses the standard.	Reasonable
Parties' Conduct	- Past licensing offers and negotiation history between the parties. - Whether the licensee has been willing to negotiate in good faith.	Fair

Legal and Practical Implications for University Researchers

• The Central Role of the TTO : The TTO is the university's professional arm for all intellectual property matters. They manage the legal complexities of patenting, declarations to SSOs, license negotiations, and enforcement. The researcher's role is to provide the critical technical expertise needed to explain the invention's value and importance.

• Potential for Disputes : The inherent ambiguity in defining "fair and reasonable" means that disputes over FRAND licensing terms are common and can lead to lengthy and expensive litigation.[1][10]

• Importance of Meticulous Record-Keeping : While the TTO handles the legal process, the foundational evidence of an invention's value and novelty comes from the researcher's work. Well-maintained lab notebooks, dated records of experiments, and clear documentation of the inventive steps are invaluable assets during both patent prosecution and any subsequent licensing negotiations or disputes.

References

• 1. lermanlawpc.com [lermanlawpc.com]
• 2. Determination of FRAND royalty rates: an examination of prominent SEP cases [ideas.repec.org]
• 3. Reasonable and non-discriminatory licensing - Wikipedia [en.wikipedia.org]
• 4. fieldfisher.com [fieldfisher.com]
• 5. Judicially Determined FRAND Royalties (Chapter 23) - The Cambridge Handbook of Technical Standardization Law [cambridge.org]
• 6. researchgate.net [researchgate.net]
• 7. Deciphering Non-Discriminatory Licensing Terms Under a FRAND Commitment – N.Y.U. Proceedings [proceedings.nyumootcourt.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Approaches to Determining a FRAND Royalty Rate - Licensing Executives Society International [lesi.org]
• 10. bu.edu [bu.edu]

The MPEG LA Shadow: An In-depth Technical Guide to its Impact on Open-Source Video Codec Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

The development and adoption of open-source video codecs have been significantly influenced by the complex landscape of patent licensing, largely shaped by patent pool administrators like MPEG LA. This technical guide provides a comprehensive analysis of the historical and ongoing impact of MPEG LA's licensing practices on the trajectory of open-source video compression technologies. We delve into the patent-centric business models of MPEG LA and other key players, the legal and economic challenges faced by royalty-free codecs, and the industry's collaborative efforts to foster innovation in a patent-encumbered field. Through a detailed examination of key events, licensing terms, and the rise of royalty-free alternatives, this paper offers researchers and developers a deeper understanding of the intricate dynamics between intellectual property and open standards in the critical domain of video technology.

Methodology

This technical guide employs a qualitative and quantitative analytical approach based on a systematic review of publicly available information. The core methodology involves:

• Data Collection: A comprehensive search of industry publications, press releases from patent pools (MPEG LA, Access Advance, Sisvel), legal analyses, and technical articles was conducted to gather information on video codec licensing terms, legal disputes, and the formation of industry alliances.

• Quantitative Analysis: Numerical data pertaining to royalty rates, annual licensing caps, and other fees were extracted and compiled. This data is presented in structured tables to facilitate a clear comparison of the financial implications of adopting different video codecs.

• Historical Analysis: A chronological review of key events was performed to establish a clear timeline of the interplay between MPEG LA and the open-source video codec movement. This includes the challenges to VP8, the licensing complexities of HEVC, and the subsequent emergence of the Alliance for Open Media and AV1.

• Relationship Mapping: The complex relationships between different entities (companies, patent pools, open-source projects) and the logical flow of events and their consequences are visualized using Graphviz diagrams. These diagrams are designed to provide an intuitive understanding of the strategic landscape.

By synthesizing these streams of information, this guide aims to provide a robust and evidence-based analysis of MPEG LA's impact on open-source video codec development.

The Rise of MPEG LA and the Patent Pool Model

MPEG LA was established to simplify the licensing of patents essential to video compression standards.[1] Instead of implementers having to negotiate licenses with numerous individual patent holders, MPEG LA offered a "one-stop shop" for a portfolio of essential patents.[2] This model was intended to streamline the adoption of new video standards by providing a clear and predictable licensing framework.[3]

The organization is not affiliated with the Moving Picture Experts Group (MPEG), the body that develops the standards, but rather administers the patent pools for these standards.[4] This distinction is crucial, as MPEG itself does not collect royalties.[5]

The Inevitable Collision: MPEG LA and Open-Source Ideals

The core conflict between MPEG LA's business model and the open-source philosophy lies in the concept of royalties. Open-source software is typically distributed free of charge and without licensing fees, a direct contradiction to the royalty-bearing licenses offered by MPEG LA.

The Case of VP8 and the Assertion of Patent Rights

A pivotal moment in this conflict was Google's open-sourcing of the VP8 codec in 2010 as a royalty-free alternative to the then-dominant H.264/AVC codec, which is licensed by MPEG LA.[6] In response, MPEG LA issued a "call for patents" essential to the VP8 video codec, signaling its intent to form a patent pool to challenge VP8's royalty-free status.[7] This move created significant legal uncertainty for potential adopters of VP8.[7]

The dispute was eventually settled in 2013, with Google entering into a licensing agreement with MPEG LA.[7][8] This agreement granted Google a license to patents that "may be essential" to VP8 and its successor, VP9, and allowed Google to sublicense these patents to users of VP8 on a royalty-free basis.[9] While not an admission of infringement, the settlement was a strategic move by Google to remove the legal cloud that was hindering the adoption of its open-source codec.[7]

References

• 1. sisvel.com [sisvel.com]
• 2. eetimes.com [eetimes.com]
• 3. Decoding the Landscape: Recent Developments in Video Codec Licensing [streamingmediaglobal.com]
• 4. accessadvance.com [accessadvance.com]
• 5. accessnewswire.com [accessnewswire.com]
• 6. accessadvance.com [accessadvance.com]
• 7. tvtechnology.com [tvtechnology.com]
• 8. MPEG LA - Wikipedia [en.wikipedia.org]
• 9. thebroadcastbridge.com [thebroadcastbridge.com]

overview of standards licensed by MPEG LA (AVC, HEVC, VVC)

An In-depth Technical Guide to Video Compression Standards Licensed by MPEG LA: AVC, HEVC, and VVC

Introduction

Modern digital video is defined by the relentless pursuit of higher quality at lower bitrates. This pursuit is driven by a series of international standards that specify the methodologies for video compression. Three of the most significant and widely adopted standards are Advanced Video Coding (AVC), High Efficiency Video Coding (HEVC), and the latest, Versatile Video Coding (VVC). These standards, developed jointly by the ITU-T Video Coding Experts Group (VCEG) and the ISO/IEC Moving Picture Experts Group (MPEG), have been pivotal in enabling everything from high-definition streaming to 8K broadcasts and immersive VR experiences.

A key facilitator for the widespread adoption of these complex standards is the patent pool administrator MPEG LA. By bundling essential patents from numerous holders into a single license, MPEG LA provides a streamlined and predictable licensing framework, reducing litigation risk and simplifying the business planning process for technology implementers.[1][2][3]

This technical guide provides a detailed overview of the core technologies underpinning the AVC, HEVC, and VVC standards. It presents a comparative analysis of their performance and features, summarizes their respective licensing terms under MPEG LA, and describes the experimental methodologies used in key performance evaluations. This document is intended for researchers, scientists, and professionals in drug development who may leverage advanced video and imaging technologies in their work.

Logical Overview of MPEG LA Patent Licensing

MPEG LA pioneered the modern patent pool model, which consolidates essential patents from multiple intellectual property holders.[2][4] This structure offers a "one-stop" solution for technology implementers (licensees), who can acquire the necessary rights to a standard under a single, predictable license rather than negotiating with each patent owner individually.[2] This model is designed to balance reasonable access for users with a fair return for patent owners, thereby fueling innovation and wide technology adoption.[5]

A simplified diagram of the MPEG LA patent pool licensing model.

Advanced Video Coding (AVC / H.264)

Published in 2003, Advanced Video Coding (AVC), also known as H.264 or MPEG-4 Part 10, is a block-oriented, motion-compensated compression standard.[6] It became one of the most widely used formats for video recording, compression, and distribution, with the goal of providing good video quality at substantially lower bit rates than previous standards like MPEG-2 or H.263.[6][7]

Core Technical Features

AVC introduced several key features that significantly improved compression efficiency over its predecessors.

• Variable Block-Size Motion Compensation: While previous standards used fixed macroblock sizes, AVC allows for the subdivision of the 16x16 macroblock into smaller partitions (down to 4x4). This provides greater flexibility in defining motion, allowing for more precise and efficient motion compensation, especially in detailed areas of the frame.

• Integer Discrete Cosine Transform (DCT): AVC uses a 4x4 integer-based transform, which avoids rounding errors inherent in floating-point DCT implementations. This reduced-complexity transform prevents mismatches between the encoder and decoder.[6] An optional 8x8 transform is also available in higher profiles.

• Intra-Prediction: To compress blocks without referring to other frames (I-frames), AVC uses intra-prediction. It predicts the content of a block based on the pixels of its already coded neighbors within the same frame. It includes multiple directional prediction modes for luma and chroma blocks.

• Multi-Picture Inter-Picture Prediction: AVC enhances inter-frame prediction by allowing an encoder to use up to 16 reference frames for motion estimation, a significant increase over previous standards.[6][8] This is particularly effective for scenes with oscillating motion or uncovered backgrounds.

• Deblocking Filter: To reduce the blocky artifacts that can appear at the edges of transform blocks, especially at lower bitrates, AVC incorporates an in-loop deblocking filter. This filter smooths the edges between blocks, resulting in higher perceived visual quality.

• Entropy Coding: For the final stage of compression, AVC supports two methods of entropy coding: the low-complexity Context-Adaptive Variable-Length Coding (CAVLC) and the more efficient but computationally intensive Context-Adaptive Binary Arithmetic Coding (CABAC).[8]

AVC Profiles and Levels

The standard defines several profiles, which are sets of coding tools tailored for specific applications.[9] Key profiles include:

• Baseline Profile: Designed for low-cost applications with limited computing resources, such as video conferencing and mobile.[8]

• Main Profile: Intended for standard-definition digital TV broadcasts, it adds support for B-slices and CABAC for improved compression efficiency.[8]

• High Profile: The dominant profile for broadcast and disc storage (e.g., Blu-ray), it adds features like 8x8 transform and custom quantization matrices to further enhance quality.

High Efficiency Video Coding (HEVC / H.265)

Developed as the successor to AVC, High Efficiency Video Coding (HEVC), or H.265, was finalized in 2013.[10] Its primary goal was to provide approximately 50% better data compression at the same level of video quality compared to AVC, or substantially improved quality at the same bitrate.[10][11] This efficiency was crucial for enabling the streaming and broadcast of 4K and 8K Ultra High Definition (UHD) content.[3][12]

Core Technical Features

HEVC builds upon the hybrid block-based approach of AVC but introduces significant architectural improvements for greater efficiency.

• Coding Tree Units (CTUs): HEVC replaces AVC's 16x16 macroblocks with a more flexible structure called Coding Tree Units (CTUs). CTUs can be as large as 64x64 pixels and can be recursively partitioned down to 8x8 in a quadtree structure.[11] This allows the codec to use large block sizes for homogenous regions and smaller block sizes for more detailed areas, significantly improving coding efficiency, especially at high resolutions.[10]

• Advanced Prediction Units: Within the coding units, the prediction units (PUs) and transform units (TUs) are defined. HEVC supports a wider range of intra-prediction angular modes (33, plus DC and Planar) compared to AVC, allowing for more accurate prediction.[13]

• Larger Transform Blocks: HEVC supports transform block sizes from 4x4 up to 32x32.[10] Larger transforms are more effective at decorrelating the residual signal in large, flat areas of an image.

• Sample Adaptive Offset (SAO): In addition to a deblocking filter, HEVC introduces a second in-loop filter called the Sample Adaptive Offset (SAO).[14] SAO further reduces artifacts by classifying reconstructed pixels into categories and applying an offset to them, improving overall image quality.

• Parallel Processing Tools: Designed with modern multi-core processors in mind, HEVC includes features like Tiles and Wavefront Parallel Processing (WPP).[11][15] These tools allow different sections of a frame (or multiple frames) to be encoded or decoded simultaneously, making implementations more efficient on parallel hardware.

A high-level workflow of a modern hybrid video encoder.

Versatile Video Coding (VVC / H.266)

Finalized in 2020, Versatile Video Coding (VVC), or H.266, is the latest generation of video compression technology from the JVET collaboration.[16] It was designed to be highly versatile, addressing needs from low-resolution mobile streaming to 4K, 8K, 360° video, and High Dynamic Range (HDR) content.[16][17] VVC aims to reduce the bitrate by another 30-50% compared to HEVC for the same subjective visual quality.[15][18]

Core Technical Features

VVC inherits the core concepts of its predecessors but introduces a new level of flexibility and advanced tools to achieve its compression goals.

• Quad-tree with Nested Multi-type Tree (QTMT): VVC enhances block partitioning by replacing HEVC's quad-tree with a more flexible QTMT structure. This allows for both non-square and non-binary partitions (binary and ternary splits), enabling the coding blocks to adapt more precisely to the underlying image content.

• Advanced Intra and Inter Prediction: VVC expands the number of intra-prediction modes to 65 and introduces new techniques like Intra Block Copy (IBC), where a block can be predicted from a previously coded block within the same frame.[17] It also includes enhancements to motion vector prediction and affine motion compensation for more complex movements.

• Loop Filtering Enhancements: VVC refines the in-loop filtering process with an Adaptive Loop Filter (ALF) that is applied after the deblocking and SAO filters. ALF further minimizes distortion between the original and reconstructed signal.[16]

• Increased Versatility: As its name suggests, VVC is designed for a wide array of applications.[19] It includes specialized tools for screen content coding (e.g., for desktop sharing and gaming streams) and improved support for high-bit-depth and HDR video.[16]

Technical and Performance Comparison

The evolution from AVC to VVC is marked by a significant increase in compression efficiency, but this comes at the cost of higher computational complexity.

Experimental Protocols and Methodologies

Quantitative comparisons between video codecs are typically performed under controlled conditions. A common methodology, as described in performance evaluation studies, involves:

• Test Sequences: A standardized set of video sequences with diverse content (e.g., varying motion, texture, and detail) is used. These sequences are available at multiple resolutions, such as Full HD (1920x1080), 4K UHD (3840x2160), and 8K (7680x4320).[20][21]

• Encoding Configuration: Each codec is configured to encode the test sequences at a range of target bitrates. To ensure a fair comparison, key parameters like the Group of Pictures (GOP) structure are kept consistent. For codecs not originally designed for very high resolutions (like AVC for 8K), multi-pass encoding may be used to achieve the target bitrate accurately.[21]

• Objective Quality Metrics: The quality of the compressed video is measured using objective metrics that compare it to the original, uncompressed source. Common metrics include:

  • Peak Signal-to-Noise Ratio (PSNR): A classic metric measuring the ratio between the maximum possible power of a signal and the power of corrupting noise.

  • Structural Similarity Index (SSIM): A perceptual metric that assesses the perceived change in structural information.

  • Video Multimethod Assessment Fusion (VMAF): A more advanced metric developed by Netflix that combines multiple elementary metrics to better correlate with human perception of quality.

• Rate-Distortion (RD) Analysis: The results are plotted on a rate-distortion curve, showing the quality (e.g., PSNR) at each bitrate. The Bjøntegaard-Delta rate (BD-rate) is then calculated to represent the average bitrate savings one codec provides over another for the same objective quality.[20]

Data Presentation

Table 1: Core Technical Specifications Comparison

Feature	AVC (H.264)	HEVC (H.265)	VVC (H.266)
Primary Block Structure	16x16 Macroblocks	64x64 Coding Tree Units (CTUs)	128x128 CTUs
Block Partitioning	To 4x4	Quad-tree to 8x8	Quad-tree with Nested Multi-type Tree (QTMT)
Transform Block Sizes	4x4, 8x8	4x4, 8x8, 16x16, 32x32	4x4 up to 64x64 (luma)
Intra Prediction Modes	9 (for 4x4 luma)	35	67
In-Loop Filters	Deblocking Filter	Deblocking Filter, Sample Adaptive Offset (SAO)	Deblocking, SAO, Adaptive Loop Filter (ALF)
Entropy Coding	CAVLC, CABAC	CABAC only	CABAC only
Parallel Processing	Slices	Slices, Tiles, WPP	Slices, Tiles, WPP
Max Resolution Support	8K UHD[6]	8K UHD (8192x4320)[10]	16K and higher[15]

Table 2: Compression Efficiency Comparison (Approximate Bitrate Savings)

Comparison	Bitrate Savings for Same Quality	Source(s)
HEVC vs. AVC	25% - 50%	[10][22]
VVC vs. HEVC	30% - 50%	[15][17][19]
VVC vs. AVC	~75% (up to 93% at 8K)	[21][23]
AV1 vs. HEVC	~22% (at 8K)	[20]
VVC vs. AV1	~46% (at 8K)	[20]

Note: Efficiency gains are highly content-dependent. The figures represent average performance across various test sequences.

Table 3: Computational Complexity Increase (Relative to HEVC)

Codec	Encoding Complexity	Decoding Complexity	Source(s)
VVC (Test Model)	~6.5x - 10x	~1.5x - 2x	[15][19][24]
AV1 (Reference Encoder)	~10x	~0.66x (less complex)	[24]

MPEG LA Licensing Terms Overview

MPEG LA offers patent portfolio licenses for AVC, HEVC, and VVC, providing a convenient way for implementers to acquire rights to the essential patents for these standards.[1][2][3] The terms are generally structured to be reasonable and non-discriminatory to encourage broad adoption.

Table 4: Summary of MPEG LA Licensing Terms

Feature	AVC (H.264)	HEVC (H.265)	VVC (H.266)
License Administrator	MPEG LA	MPEG LA	MPEG LA & Access Advance (separate pools)
Royalty per Unit	Rates vary by product and volume. A common rate is $0.20 per unit.[25]	$0.20 per unit (after first 100,000 units/year)[12][26]	$0.20 per unit for Hardware/Paid Software (after 100,000 units/year)[27][28]
Annual Royalty Cap	Yes, varies by product category.	$25 Million	$30 Million (combined for hardware and software)[27][28]
Content Royalty	Generally, no royalty on free internet video distribution.[29]	No royalty for content distribution.[30]	No royalty for content distribution.[28]
Initial Licensors	N/A (Established)	23[3]	11[1]
Notes	The license has been updated to cover additional profiles like Multiview Video Coding (MVC).[4][31]	Other patent pools exist (e.g., Access Advance, Velos Media), creating a more complex licensing landscape than for AVC.	A 25% royalty discount is available for licensees compliant with MPEG LA's AVC and HEVC licenses.[32]

Conclusion

The progression from AVC through HEVC to VVC demonstrates a consistent and remarkable advancement in video compression technology. Each standard has roughly halved the required bitrate for a given level of quality, enabling the industry to deliver higher-resolution video experiences over constrained networks. AVC established a robust and flexible foundation, HEVC scaled that efficiency for the 4K era, and VVC now offers a versatile and even more efficient solution for the demands of 8K, HDR, and immersive media.

While technical capabilities are paramount, the licensing frameworks provided by patent pools like MPEG LA are equally critical. By offering transparent and predictable terms, MPEG LA has been instrumental in the widespread adoption of these standards. However, the licensing landscape has grown more complex with HEVC and VVC, requiring implementers to navigate multiple patent pools. Understanding both the deep technical merits and the associated licensing structures of these standards is essential for researchers and developers working on the next generation of video-driven applications.

References

• 1. businesswire.com [businesswire.com]
• 2. spiedigitallibrary.org [spiedigitallibrary.org]
• 3. MPEG LA Offers HEVC Patent Portfolio License [design-reuse.com]
• 4. businesswire.com [businesswire.com]
• 5. MPEG LA Updates AVC Patent Portfolio License [design-reuse.com]
• 6. Advanced Video Coding - Wikipedia [en.wikipedia.org]
• 7. cs.ubc.ca [cs.ubc.ca]
• 8. tech.ebu.ch [tech.ebu.ch]
• 9. fastvdo.com [fastvdo.com]
• 10. High Efficiency Video Coding - Wikipedia [en.wikipedia.org]
• 11. What Is HEVC (H.265)? [streamingmedia.com]
• 12. MPEG LA Announces License Terms for High Efficiency Video Coding (HEVC/H.265) [design-reuse.com]
• 13. scribd.com [scribd.com]
• 14. HEVC/H.265 Codec (High Efficiency Video Coding) [vdocipher.com]
• 15. blog.mainconcept.com [blog.mainconcept.com]
• 16. vodlix.com [vodlix.com]
• 17. What is VVC? Understanding Versatile Video Coding [fastpix.io]
• 18. H.266 Codec: What is Versatile Video Coding | VVC Codecs Explained [dacast.com]
• 19. wowza.com [wowza.com]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. fastvdo.com [fastvdo.com]
• 23. Performance Comparison of VVC, AV1, HEVC, and AVC for High Resolutions | Semantic Scholar [semanticscholar.org]
• 24. spiedigitallibrary.org [spiedigitallibrary.org]
• 25. Geopolitical Dynamics, Chipmaking Momentum, and Market Imperatives Shape the Rise of VVC [einpresswire.com]
• 26. MPEG LA - Wikipedia [en.wikipedia.org]
• 27. MPEG LA Announces VVC Licensing Terms [streamingmediaglobal.com]
• 28. MPEG LA Announces VVC Licensing Terms [streamingmedia.com]
• 29. MPEG-LA answers some questions about AVC/H.264 licensing | Libre Video [librevideo.org]
• 30. streaminglearningcenter.com [streaminglearningcenter.com]
• 31. tvtechnology.com [tvtechnology.com]
• 32. MPEG LA introduces measures to help adoption of VVC patent pool - Telecompaper [telecompaper.com]

Navigating the Intersection of Standards and Patents: A Technical Guide to the Relationship between MPEG LA and ISO/IEC

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the critical, yet often complex, relationship between MPEG LA, a prominent patent pool administrator, and international standards bodies such as the International Organization for Standardization (ISO) and the International Electrotechnical Commission (IEC). Understanding this dynamic is crucial for any entity involved in the research, development, and implementation of technologies that rely on standardized video and audio compression.

The Symbiotic Relationship: Standards Development and Patent Licensing

The development of globally adopted standards, such as those for video and audio compression, is a collaborative effort driven by standards development organizations (SDOs) like the Moving Picture Experts Group (MPEG), which operates as a joint technical committee (JTC 1) of ISO and IEC.[1] These standards are essential for ensuring interoperability between devices and platforms from different manufacturers.

However, the technologies incorporated into these standards are often protected by patents held by numerous companies and research institutions. This creates a significant challenge for implementers who would otherwise need to negotiate individual licenses with each patent holder, a process that can be time-consuming, costly, and fraught with legal uncertainty.

This is where patent pool administrators like MPEG LA play a pivotal role.[2][3] MPEG LA, a private and independent entity, is not affiliated with the MPEG standards group but was formed to streamline the licensing process for essential patents related to MPEG standards.[4] It provides a "one-stop shop" for companies to acquire the necessary patent rights to implement a particular standard in a single transaction.[3][5] This model significantly reduces transaction costs and legal risks, thereby facilitating the widespread adoption of the standards.[3][6]

The relationship can be visualized as a logical flow where the technical development of a standard by ISO/IEC precedes the commercial licensing framework established by MPEG LA.

Caption: Logical relationship between ISO/IEC standards development and MPEG LA patent licensing.

The Process of Essential Patent Identification and Pool Formation

A cornerstone of the MPEG LA model is the concept of "essential patents." An essential patent is one that is unavoidably infringed when implementing a mandatory part of a standard. The process of identifying these patents and forming a licensable pool is methodical and designed to comply with antitrust regulations.[4]

Detailed Methodology for Patent Pool Formation

The formation of a patent pool for a new standard follows a well-defined protocol:

• Call for Patents: Once a new standard is published by ISO/IEC, MPEG LA issues a public "call for patents" to any entity that believes it holds patents essential to the implementation of that standard.[7]

• Patent Submission: Patent holders who wish to participate in the pool submit their patents to MPEG LA for evaluation. This submission includes documentation that maps the patent claims to specific sections of the standard's technical specifications.

• Essentiality Evaluation: MPEG LA engages independent patent experts to conduct a thorough technical evaluation of each submitted patent.[4][8] These experts determine whether the patent's claims are indeed essential for implementing the standard. This independent evaluation is a critical step to ensure that only truly essential patents are included in the pool, a key requirement for antitrust compliance.

• Licensing Agreement Development: The holders of the confirmed essential patents are invited to meetings to deliberate and agree upon the terms of a joint patent portfolio license. This includes defining the royalty structure and other licensing terms.

• Portfolio License Offering: Once the terms are established, MPEG LA makes the patent portfolio license available to all interested implementers of the standard on a non-discriminatory basis.[4]

The following diagram illustrates this workflow:

Caption: Workflow for the formation of an MPEG LA patent pool.

Quantitative Overview of Key MPEG LA Patent Pools

The following tables provide a summary of quantitative data for some of the most significant patent pools administered by MPEG LA for ISO/IEC standards. This data offers a comparative view of the scale and scope of these licensing programs.

Table 1: Overview of Major MPEG LA Patent Pools

Standard	Number of Essential Patents (Approx.)	Number of Licensors
MPEG-2	> 600[9]	27[9]
AVC/H.264	> 1,000[5]	> 30
HEVC/H.265	Varies (multiple pools exist)	23 (in MPEG LA's initial pool)[1]
VVC	Varies (multiple pools exist)	11 (in MPEG LA's initial pool)[10]

Table 2: Illustrative Royalty Structures

Standard	Per-Unit Royalty Rate (Illustrative)	Annual Royalty Cap per Licensee	De Minimis Exception (Units per year)
MPEG-2	$2.00 (for encode/decode product, as of 2010)[1]	N/A	None
MPEG-4 Part 2	$0.25 for encoding, $0.25 for decoding[4]	$1 million each for encoding and decoding[4]	50,000[4]
AVC/H.264 (Subscription)	Varies by number of subscribers (e.g., $25,000 for 100,001-250,000 subscribers/yr)[11]	$6.5 million (2011-2015)[11]	100,000 subscribers[11]
HEVC/H.265	$0.20 per unit[1]	Varies	100,000[1]
VVC (Hardware/Paid Software)	$0.20 per unit[10]	$30 million[10]	100,000[10]
VVC (Free Software)	$0.05 per unit[10]	$8 million (within the overall $30M cap)[10]	1,000,000[10]

Note: Royalty rates and terms are subject to change and may vary based on the specific license agreement and product category. The figures above are for illustrative purposes.

Signaling Pathways: The Flow of Information and Licensing

The interaction between ISO/IEC and MPEG LA, while largely sequential, involves a continuous flow of information. The technical specifications of the standard are the foundational information that guides the entire patent licensing process.

The following diagram illustrates the key signaling and information flow between the involved parties:

Caption: Information flow between standards bodies, patent holders, MPEG LA, and implementers.

Conclusion

The relationship between MPEG LA and standards bodies like ISO/IEC is a critical component of the modern technology ecosystem. By providing a transparent and efficient mechanism for licensing essential patents, MPEG LA facilitates the adoption of standards, reduces litigation risks, and fosters innovation. For researchers, scientists, and drug development professionals who may be developing or utilizing technologies that incorporate these standards, a clear understanding of this framework is essential for navigating the intellectual property landscape and ensuring compliance.

References

• 1. MPEG LA - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. patentpc.com [patentpc.com]
• 4. eetimes.com [eetimes.com]
• 5. MPEG LA Offers MVC Patent Portfolio License [design-reuse.com]
• 6. justice.gov [justice.gov]
• 7. MPEG LA Announces Plan for ATSC Patent License [design-reuse.com]
• 8. sheppardmullin.com [sheppardmullin.com]
• 9. The Cost of Codecs: Royalty-Bearing Video Compression Standards and the Road that Lies Ahead - CableLabs [cablelabs.com]
• 10. MPEG LA Announces VVC Licensing Terms [streamingmediaglobal.com]
• 11. MP4 / h.264 patent issues? - Video Production Stack Exchange [video.stackexchange.com]

introduction to Standard Essential Patents (SEPs) for researchers

An In-depth Technical Guide to Standard Essential Patents (SEPs) for Researchers, Scientists, and Drug Development Professionals

Introduction to Standard Essential Patents (SEPs)

A Standard Essential Patent (SEP) is a patent that claims an invention that must be used to comply with a technical standard.[1][2][3] Technical standards are established to ensure interoperability and compatibility between different products and services from various manufacturers.[1][2] For researchers and professionals in drug development and life sciences, this concept is increasingly relevant. While SEPs are prevalent in telecommunications (e.g., 5G, Wi-Fi), they are also crucial in healthcare for standardizing medical devices, diagnostic tools, data exchange protocols (like HL7 and FHIR), and biotechnological processes.[2][4]

The core purpose of standards is to foster innovation, facilitate market competition, and allow technologies to work together seamlessly.[3][4] When a patented technology is deemed essential to a standard, its owner generally must agree to license it to anyone implementing the standard on Fair, Reasonable, and Non-Discriminatory (FRAND) terms.[1][5][6] This commitment balances the patent holder's right to be compensated for their innovation with the public's need for access to standardized technology.

The Standardization Ecosystem: Role of Standard Setting Organizations (SSOs)

Technical standards are developed and published by Standard Setting Organizations (SSOs), sometimes called Standard Development Organizations (SDOs).[7][8] These organizations are typically collaborations of industry stakeholders, including innovators, manufacturers, and academic experts, who work to solve technical challenges and establish uniform specifications.[4][7]

Prominent SSOs include:

• International Organization for Standardization (ISO): A global body that develops standards across numerous industries, including quality management (ISO 9001) and medical devices (ISO 13485).[9][10]

• Institute of Electrical and Electronics Engineers (IEEE): Sets standards for a wide range of electronic and computing technologies.

• European Telecommunications Standards Institute (ETSI): A key player in telecommunications standards like GSM, 3G, 4G, and 5G.

• Clinical & Laboratory Standards Institute (CLSI): Develops consensus standards for the healthcare industry, particularly for laboratory testing and in vitro diagnostics.[10]

SSOs play a critical role in the SEP landscape by establishing the Intellectual Property Rights (IPR) policies that govern how patents related to their standards are handled.[1] These policies typically require members to disclose any patents they hold that might be essential to a standard under development and to commit to FRAND licensing.[11]

Logical Relationship: From Invention to SEP

The following diagram illustrates the pathway from an initial invention to its declaration as a Standard Essential Patent.

Caption: Logical flow from invention to a declared SEP with its FRAND commitment.

Quantitative Landscape of SEPs

The environment for SEPs is dynamic, marked by a significant increase in both declarations and related litigation. Understanding these trends is crucial for any organization operating in a standards-driven field.

Table 1: Trends in SEP Declarations & Litigation

Metric	Observation	Data Point / Trend	Source
SEP Declarations	The number of newly declared patent families has grown rapidly.	Nearly tripled over five years (6,457 in 2015 to 17,623 in 2020).	[12]
U.S. SEP Litigation	Litigation involving SEPs has shown a consistent upward trend.	Annual case filings rose from 118 in 2014 to 223 in 2024.	[13][14]
Litigation Drivers	Patent Assertion Entities (PAEs) are major drivers of SEP litigation.	PAEs account for over 40% of recent U.S. SEP disputes, nearly doubling their share in a decade.	[13][14]
Over-Declaration	A significant portion of declared SEPs may not be truly essential.	One study found only 56% of patents declared essential for the LTE standard were actually essential.	[15]

Methodologies for Key SEP Processes

For researchers, understanding the "how" behind SEP determination and licensing is critical. The following sections detail the methodologies for two core processes.

Experimental Protocol: SEP Essentiality Assessment

Determining whether a patent is truly essential to a standard is a rigorous technical and legal process. SSOs do not typically verify the essentiality of self-declared patents, placing the burden on patent holders and implementers.[16][17] The primary methodology is claim mapping .

Objective: To systematically compare the claims of a patent with the technical specifications of a standard to determine if implementing the standard inevitably infringes upon the patent claims.

Methodology Steps:

• Comprehensive Patent Analysis:

  • Isolate Claims: Focus on the independent claims of the patent, as they define the broadest scope of the invention.

  • Analyze Specification: Thoroughly review the patent's detailed description and figures to understand the context, terminology, and embodiments of the invention.

  • Identify Key Elements: Break down each independent claim into its constituent elements or limitations.

• Standard Documentation Review:

  • Obtain Specifications: Acquire the official and final version of the relevant technical standard documentation from the SSO.[6]

  • Identify Mandatory Sections: Distinguish between mandatory and optional features of the standard. A patent is only essential if it reads on a mandatory component.[18]

• Claim Mapping and Charting:

  • Element-by-Element Comparison: For each element of the patent claim, search the standard's text to find corresponding language or technical requirements.

  • Create a Claim Chart: Develop a two-column table. In the left column, list the elements of the patent claim. In the right column, paste the exact text from the standard that describes the implementation of that element. Add citations to the specific section, page, and line number of the standard.

  • Document Evidence: The claim chart serves as the documented evidence of essentiality.[16] If any single element of a claim cannot be mapped to a mandatory part of the standard, the patent is not essential to that standard.

• • Gap Analysis: Highlight any claims or claim elements that do not map to the standard.[16]

  • Final Determination: Based on the completed claim charts, categorize the patent as "Essential" or "Not Essential." A study using this approach found that roughly 50% of declared SEPs were not essential.[16]

Protocol: The FRAND Licensing Negotiation Process

FRAND licensing negotiations follow a structured framework, largely shaped by case law such as the landmark Huawei v. ZTE decision from the Court of Justice of the European Union.[19][20] The process is designed to ensure both parties negotiate in good faith.[11][21]

Objective: To reach a mutually agreeable licensing agreement on Fair, Reasonable, and Non-Discriminatory terms.

Methodology Steps:

• SEP Holder's Initial Offer (The "Warning Letter"):

  • The SEP holder initiates the process by notifying the potential licensee (the "implementer") of the alleged infringement.[19]

  • This communication must clearly identify the specific SEP(s) and the standard they relate to.

  • The holder must make a concrete, written offer for a license on FRAND terms, specifying the proposed royalty rate and how it was calculated.[19][21]

• Implementer's Response:

  • The implementer must respond in a timely and good-faith manner. Ignoring the offer can lead to legal consequences, including a potential injunction.

  • The implementer should express a clear willingness to enter into a FRAND license negotiation.[19]

• Information Exchange & Confidentiality:

  • To facilitate evaluation, a Non-Disclosure Agreement (NDA) is often signed.[19]

  • The SEP holder provides information to justify the FRAND rate, which may include comparable licenses (though this can be complex due to confidentiality).[21]

• Implementer's Counter-Offer:

  • If the implementer finds the initial offer non-FRAND, it must promptly submit a specific, written counter-offer on FRAND terms.[19]

  • This counter-offer should be based on a diligent, good-faith assessment of the patent's value.

• Negotiation and Resolution:

  • The parties engage in further rounds of negotiation based on the offer and counter-offer.

  • If an agreement is reached, a formal licensing contract is executed.

  • If negotiations reach an impasse, the dispute may proceed to litigation or alternative dispute resolution (ADR) like mediation or arbitration, where a court or panel may ultimately determine the FRAND terms.[19][22]

Workflow: FRAND Negotiation and Dispute Resolution

This diagram outlines the typical workflow for a FRAND licensing negotiation, from the initial offer to potential litigation.

Caption: A typical workflow for FRAND license negotiations and dispute resolution.

Implications and Strategies for Researchers

For researchers in life sciences, encountering SEPs may occur when developing or using technologies that rely on standards for:

• Interoperability of Medical Devices: Ensuring a glucose monitor can communicate with an insulin pump.

• Data Exchange: Using standardized formats like HL7 or DICOM for electronic health records or medical imaging.

• Genomic Data: Adhering to standards for sequencing data formats to ensure compatibility across platforms.

• Bioprocessing: Using standardized equipment or consumables in a manufacturing process.[2]

Strategic Considerations:

• Freedom to Operate (FTO) Analysis: Before beginning a new R&D project that implements a known standard, conduct an FTO analysis to identify potential SEPs.

• Monitor SSO Activities: Stay aware of standardization activities in your field. SSOs like ISO and CLSI are directly relevant.[10] Participating in the standard-setting process can provide early insights into emerging technologies and IPR.

• Assess "Essentiality": Do not assume a declared SEP is truly essential. If a significant licensing cost is involved, a preliminary essentiality check using the claim-mapping methodology can provide valuable leverage.

• Understand FRAND: Recognize that an SEP does not block you from using a technology. Rather, it obligates the patent holder to grant a license on fair and reasonable terms.

Decision Pathway for Researchers

This diagram provides a simplified decision-making framework for a researcher encountering a technology covered by a technical standard.

Caption: A decision tree for researchers navigating technologies related to standards.

References

• 1. Standard Essential Patents [wipo.int]
• 2. carsonpatents.com [carsonpatents.com]
• 3. What is a Standard Essential Patent (SEP)? [seprotec.com]
• 4. connectedhi.com [connectedhi.com]
• 5. patent-art.com [patent-art.com]
• 6. Understanding Standard Essential Patents - Parola Analytics [parolaanalytics.com]
• 7. extranet.sioe.org [extranet.sioe.org]
• 8. chicagounbound.uchicago.edu [chicagounbound.uchicago.edu]
• 9. qualio.com [qualio.com]
• 10. SDOs & Other Organizations Developing Standards — Standards Coordinating Body [standardscoordinatingbody.org]
• 11. Mastering SEP licensing and the FRAND framework [marks-clerk.com]
• 12. lexisnexisip.com [lexisnexisip.com]
• 13. lexisnexisip.com [lexisnexisip.com]
• 14. ipwatchdog.com [ipwatchdog.com]
• 15. greyb.com [greyb.com]
• 16. Strategy to determine essentiality of SEP patents [effectualservices.com]
• 17. patent-art.com [patent-art.com]
• 18. ipwatchdog.com [ipwatchdog.com]
• 19. bugnion.eu [bugnion.eu]
• 20. blogip.garrigues.com [blogip.garrigues.com]
• 21. cpt.cn [cpt.cn]
• 22. Interpreting FRAND/SEP: best practice in licensing disputes — Financier Worldwide [financierworldwide.com]

Protocols & Analytical Methods

Navigating MPEG LA Patent Licensing for Academic Research: A Guide

For researchers, scientists, and professionals in drug development, utilizing patented technologies is often a crucial component of innovative projects. When these technologies fall under the purview of patent pools managed by entities like MPEG LA, now part of Via Licensing Alliance, understanding the licensing process is paramount. This document provides detailed application notes and protocols for securing licenses for academic research projects, ensuring compliance and smooth project progression.

Understanding the Landscape: No Formal Academic Program

It is important to note that Via Licensing Alliance, the successor to MPEG LA, does not currently offer a publicly advertised, standardized academic or non-commercial research licensing program. Licensing of their patent portfolios, which include standards essential to technologies like AVC/H.264 and HEVC/H.265, is primarily geared towards commercial entities with corresponding royalty structures.

However, the absence of a formal program does not preclude the possibility of securing a license for academic research. Such requests are typically handled on a case-by-case basis, necessitating a direct approach to Via Licensing Alliance.

Protocol for Initiating a Licensing Inquiry

Given the lack of a formal application process, researchers must proactively initiate contact and provide a comprehensive overview of their project. The following protocol outlines the recommended steps:

Step 1: Thorough Project Evaluation

Before contacting Via Licensing Alliance, conduct a thorough internal review of your research project to determine the specific MPEG LA/Via Licensing Alliance-managed patents that are essential to your work. This involves:

• Identifying the specific video coding standard(s) being used: Pinpoint whether your research involves AVC (H.264), HEVC (H.265), or other standards managed by Via Licensing Alliance.

• Detailing the implementation: Document how the patented technology will be used within your research. Is it for encoding, decoding, transmission, or a novel application?

• Defining the scope of use: Clearly outline the purpose and duration of the use of the patented technology within the research project.

Step 2: Preparation of a Formal Inquiry

Draft a formal inquiry to Via Licensing Alliance. This communication should be professional, concise, and contain all the pertinent information for them to assess your request. The inquiry should include:

• Introduction of the Research Institution: Briefly describe your university or research institution, highlighting its non-profit and academic nature.

• Principal Investigator and Research Team: Provide the names and contact information of the principal investigator and key members of the research team.

• Project Abstract: A clear and concise summary of the research project, its objectives, and its potential scientific contributions.

• Specific Patents in Question: List the specific patent pool(s) for which a license is being sought.

• Detailed Description of Use: As determined in Step 1, provide a detailed explanation of how the patented technology will be utilized in the project.

• Non-Commercial Assurance: Explicitly state that the project is for non-commercial, academic research purposes only and that there will be no commercialization of any product or service directly resulting from the use of the licensed patents during the research phase.

• Proposed Licensing Terms: While Via Licensing Alliance will ultimately determine the terms, you can propose a no-fee or low-cost research license for the duration of the project.

Step 3: Contacting Via Licensing Alliance

Once the formal inquiry is prepared, the next step is to submit it to Via Licensing Alliance.

• Primary Point of Contact: It is recommended to direct your inquiry to their general licensing department. Contact information can be found on the Via Licensing Alliance website. While a specific contact for academic inquiries is not listed, a general inquiry will be routed to the appropriate department.

Step 4: Negotiation and Agreement

After submitting your inquiry, be prepared for a dialogue with Via Licensing Alliance. This may involve follow-up questions to further clarify the nature of your research and the scope of the patent use. The goal is to negotiate a license agreement that is amenable to both parties. Key aspects of the negotiation will likely include:

• License Fee: Advocate for a waiver or a significant reduction of licensing fees based on the academic, non-commercial nature of your project.

• Scope of License: Ensure the license grant is broad enough to cover all intended research activities.

• Confidentiality: Be prepared to agree to confidentiality clauses regarding the terms of the license.

• Reporting: Understand any reporting requirements that may be part of the agreement.

Quantitative Data Summary

As licensing for academic research is handled on a case-by-case basis, there is no standardized quantitative data on licensing fees. However, for context, the following table summarizes the typical royalty structure for commercial use of the HEVC/H.265 patent portfolio, which can serve as a point of reference during negotiations, emphasizing the need for different terms for non-commercial research.

Product Category	Royalty Rate (Commercial Use)	Annual Enterprise Cap (Commercial Use)
HEVC Product	First 100,000 units/year: $0	After first 100,000 units/year: $0.20 per unit

Note: This data is for informational purposes regarding commercial licensing and should be used to highlight the distinction of academic research during negotiations.

Key Experimental Protocols

The primary "experiment" in this context is the successful acquisition of a research license. The following protocol details the methodology for this process:

Protocol 1: Project Patent-Use Assessment

• Objective: To identify and document the specific patented technologies essential to the research project.

• Materials: Project proposals, technical specifications, list of MPEG LA/Via Licensing Alliance patent pools.

• Procedure:

  • The research team will convene to review the project's technical implementation.

  • Identify all instances where video encoding, decoding, or transmission utilizing standards like AVC or HEVC will occur.

  • Consult the Via Licensing Alliance website to confirm that the identified standards are covered by their patent pools.

  • Create a detailed internal document outlining each instance of patent use, the specific standard involved, and the purpose within the research.

• Expected Outcome: A comprehensive internal report detailing the project's reliance on Via Licensing Alliance-managed patents.

Protocol 2: Formal Licensing Inquiry Submission

• Objective: To formally request a research license from Via Licensing Alliance.

• Materials: Prepared formal inquiry letter (as described in "Protocol for Initiating a Licensing Inquiry"), contact information for Via Licensing Alliance.

• Procedure:

  • Address the formal inquiry to the licensing department of Via Licensing Alliance.

  • Send the inquiry via email and registered mail to ensure receipt.

  • Log the date of submission and set a reminder for follow-up.

• Expected Outcome: Successful delivery of the licensing inquiry and initiation of communication with Via Licensing Alliance.

Visualizing the Process

To further clarify the application and negotiation workflow, the following diagrams have been created using the DOT language.

Caption: Application and Negotiation Workflow

Caption: Logical Relationships in Licensing

MPEG LA licensing agreement for non-commercial research use

Navigating MPEG LA Licensing for Non-Commercial Research

An Important Clarification on Format: This document provides guidance on the licensing of patent portfolios administered by Via Licensing Alliance (formerly MPEG LA) for non-commercial research applications. It is important to note that a licensing agreement is a legal framework, not a scientific experiment. Therefore, the traditional format of "Application Notes and Protocols" with experimental data and signaling pathways does not directly apply.

Instead, this guide adapts that structure to offer a clear "protocol" for researchers to assess their licensing needs and presents key information in a structured format. The visualizations provided illustrate decision-making workflows rather than biological or chemical pathways.

In April 2023, MPEG LA was acquired by Via Licensing Corp and the combined entity is now known as Via Licensing Alliance.[1] This organization administers patent pools, which provide convenient access to essential patents for various technology standards.[2][3][4][5] This "one-stop shop" approach is designed to be an efficient alternative to negotiating licenses with multiple individual patent holders.[4]

Protocol: Assessing the Need for a License in a Research Context

This protocol outlines the steps a researcher, scientist, or drug development professional should take to determine if their work requires a license for technologies covered by a Via Licensing Alliance (formerly MPEG LA) patent pool.

Methodology:

• Identify the Technology Standard: Determine if your research actively uses or incorporates a specific technology standard for which Via Licensing Alliance administers a patent portfolio. Key examples include video codecs like AVC (H.264), HEVC (H.265), and VVC, as well as other standards like DisplayPort.[1]

  • Application Example: Your research involves developing a novel diagnostic tool that analyzes video feeds of cellular activity. The software you are developing to process this video must encode or decode video streams. You must identify the specific codec (e.g., H.264, HEVC) being implemented.

• Determine the Nature of Use (Commercial vs. Non-Commercial): The primary distinction for licensing obligations often rests on the commercial nature of the work.

  • Purely Non-Commercial Research: Internal, non-profit academic research that does not result in a product or service being sold or commercialized may not trigger the same licensing obligations as commercial use.

  • Commercial or Potentially Commercial Research: If the research is funded by a for-profit entity, is intended to be part of a commercial product, or will be sold or licensed for a fee, it is likely to be considered commercial. This includes software tools distributed for a fee or as part of a commercial service.

• Review Specific License Terms: The licensing agreements for different patent pools have unique terms. It is crucial to consult the specific license for the technology . Via Licensing Alliance offers summaries and full license agreements on its website.[2]

  • Some licenses include thresholds for royalties, such as a certain number of units sold before fees are incurred.[1]

  • Licenses are generally offered on a non-discriminatory basis to any interested party.[6]

• Distinguish Between Content and Implementation: Licensing typically applies to the implementation of the standard (the encoder or decoder product), not the content created with it for personal, non-commercial use.[7] However, if you are providing a service or product that delivers encoded video, licensing obligations may apply.[7]

  • Application Example: Using a licensed commercial camera that records in HEVC to gather video data for internal analysis does not typically require a separate license for the researcher. However, developing and distributing new software that includes an HEVC decoder to analyze that video may require a license.

• Consult Legal Counsel: For any uncertainty, especially in cases where research may lead to commercial applications or spin-offs, consulting with your institution's technology transfer office or legal counsel is essential. They can provide guidance based on the specifics of your project and the relevant license agreements.

Data Presentation: Summary of Typical Licensing Considerations

While quantitative experimental data is not applicable, the key terms and considerations for a researcher can be summarized as follows. These are generalized terms; the specific license for each technology portfolio must be consulted.

Consideration	Relevance to Non-Commercial Research	Typical Licensing Trigger
License Fees	Generally not applicable for purely internal, non-commercial, and non-distributive research activities.	Royalties are typically tied to the sale of an "end-user product" that incorporates the technology (e.g., a software application or a hardware device).
Scope of Use	Use of a legally acquired, licensed product for research is typically permitted. Developing and distributing a new implementation (e.g., a new software decoder) may require a license.	Distribution or sale of a product or service that encodes or decodes video in compliance with the standard.[8]
Reporting	Not typically required for end-users of licensed products.	Licensees are generally required to report on the number of products sold or distributed.[9]
Annual Caps	Royalty caps exist for high-volume commercial products.[8]	This is a feature of commercial licenses and is not relevant to non-commercial research use.
"Private, Non-Commercial Use"	The license granted to a consumer of a product (e.g., a camera or software) is often limited to personal, non-commercial use.[7]	Creating and sharing video is generally fine; selling a product or service that uses the technology is the trigger.

Mandatory Visualizations

The following diagrams illustrate the decision-making process for a researcher considering the use of technology covered by a Via Licensing Alliance patent portfolio.

Caption: Licensing decision workflow for researchers.

Caption: The role of a patent pool administrator.

References

• 1. MPEG LA - Wikipedia [en.wikipedia.org]
• 2. MPEG LA Offers HEVC Patent Portfolio License [design-reuse.com]
• 3. MPEG LA Expands AVC License Coverage [design-reuse.com]
• 4. MPEG LA Issues VC-1 Patent Portfolio License [design-reuse.com]
• 5. MPEG LA Offers MVC Patent Portfolio License [design-reuse.com]
• 6. justice.gov [justice.gov]
• 7. MPEG-LA answers some questions about AVC/H.264 licensing | Libre Video [librevideo.org]
• 8. FOSS Patents: MPEG LA's AVC/H.264 licensing terms: further analysis [fosspatents.com]
• 9. sec.gov [sec.gov]

Application Notes and Protocols for Submitting a Patent to an MPEG LA / Via Licensing Alliance Pool for Evaluation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for submitting a patent to a patent pool administered by Via Licensing Alliance (formerly MPEG LA) for evaluation of its essentiality to a given technology standard. While the primary examples in this document are drawn from the digital video and electronics industries, the fundamental principles and processes are broadly applicable to patent pools in various technological fields, including biotechnology and pharmaceuticals.

Introduction to Patent Pools and Essentiality

A patent pool is a consortium of at least two companies that agree to cross-license patents and other intellectual property rights that are "essential" to a particular technology. The primary objective of a patent pool is to simplify the licensing process, reduce transaction costs, and avoid costly litigation for both patent holders and licensees.[1] MPEG LA, now part of Via Licensing Alliance, is a leading administrator of such patent pools.[2]

A patent is considered "essential" if it is impossible to implement a specific technical standard without infringing on that patent.[1] The evaluation of a patent's essentiality is a critical step for inclusion in a patent pool and is conducted by independent technical and legal experts.[3][4]

The Patent Submission and Evaluation Workflow

The process of submitting a patent for evaluation to a Via Licensing Alliance pool generally follows a structured workflow. This process begins with an open "call for patents" for a specific standard and concludes with the inclusion of the patent in the licensing pool upon a determination of essentiality.

Responding to a "Call for Patents"

Via Licensing Alliance periodically issues a "call for patents" for new or updated technology standards.[5][6] This is a public invitation for patent holders who believe they own patents essential to the standard to submit them for evaluation.

Protocol:

• Monitor Announcements: Regularly monitor the official website of Via Licensing Alliance for announcements regarding new patent pools or calls for patents in your field of research.

• Identify Relevant Pools: Identify the specific patent pool that aligns with the technology covered by your patent.

• Request Submission Procedures: Contact Via Licensing Alliance directly to request a copy of the "terms and procedures governing patent submissions" for the specific pool.[7][8] This is a critical step as each pool may have unique requirements.

Preparing the Submission Package

A comprehensive submission package is crucial for a successful evaluation. The package should provide a clear and compelling argument for the essentiality of your patent.

Protocol:

• Complete Submission Form: Fill out the official patent submission form provided by Via Licensing Alliance. This form will typically require basic information about the patent holder and the patent itself.

• Patent and Related Documents: Include a complete copy of the granted patent and its prosecution history.[9]

• Prepare a Patent Submission Summary: Draft a concise summary that outlines the key aspects of your patent and its relevance to the standard.

• Develop a Detailed Claim Chart: The claim chart is a critical document that maps the claims of your patent to the specific sections of the technical standard.[10][11][12] This provides the evidence of your patent's essentiality.

The Independent Evaluation Process

Once submitted, the patent is evaluated by independent experts who are specialists in the relevant technology and patent law.[3][4]

Protocol:

• Submission Review: The independent evaluator will review the entire submission package.

• Essentiality Determination: The evaluator will conduct a thorough analysis to determine if the patent claims are indeed essential to the implementation of the standard.

• Evaluation Report: The patent holder will receive a written report detailing the evaluator's findings.[9]

Inclusion in the Patent Pool

If the patent is determined to be essential, the patent holder will be invited to join the patent pool and include their patent in the portfolio license.

Protocol:

• Invitation to Join: Upon a positive evaluation, Via Licensing Alliance will extend an invitation to the patent holder.

• Licensing Agreement: The patent holder will need to agree to the terms of the patent pool licensing agreement.

• Royalty Distribution: As a member of the pool, the patent holder will be entitled to a share of the royalties collected from licensees.

Data Presentation

Table 1: Key Information for Patent Submission

Information Required	Description
Patent Information	Patent Number, Title, Issue Date, Country of Issue.
Patent Holder Information	Name of Assignee, Contact Person, Contact Information.
Relevant Standard	The specific technology standard the patent is claimed to be essential to.
Claim Chart	A detailed mapping of patent claims to the standard's specifications.
Supporting Documents	Copy of the patent, prosecution history, and any other relevant technical documentation.

Experimental Protocols: Creating a Compelling Claim Chart

A well-crafted claim chart is the cornerstone of a successful submission. It provides the technical and legal basis for the argument of essentiality.

Methodology:

• Identify the Independent Claims: Focus on the independent claims of your patent, as these define the broadest scope of your invention.

• Break Down Each Claim: Deconstruct each independent claim into its individual elements or limitations.

• Map to the Standard: For each claim element, identify the specific section(s) of the technical standard that require the implementation of that element.

• Provide Detailed Explanations: In the claim chart, provide a clear and concise explanation of how the cited section of the standard corresponds to the claim element.

• Use Visual Aids: Where applicable, include diagrams, figures, or direct quotes from the standard to support your mapping.

Table 2: Example Claim Chart Structure

Patent Claim Element	Corresponding Section of the Standard	Explanation of Mapping
[Quote the specific element of the patent claim]	[Cite the exact section, page, and line number of the standard]	[Provide a detailed explanation of how the cited section of the standard necessitates the implementation of the claim element.]
...	...	...

Mandatory Visualizations

Caption: Workflow for patent submission and evaluation.

Caption: Logical relationship for determining patent essentiality.

References

• 1. copperpodip.com [copperpodip.com]
• 2. MPEG LA - Wikipedia [en.wikipedia.org]
• 3. patentlaw.us [patentlaw.us]
• 4. eetimes.com [eetimes.com]
• 5. MPEG LA Announces Plan for ATSC Patent License [design-reuse.com]
• 6. MPEG LA Requests Patents for High Efficiency Video Coding [streamingmedia.com]
• 7. VC-1 - Via Licensing Alliance [via-la.com]
• 8. MPEG LA Offers MVC Patent Portfolio License [design-reuse.com]
• 9. mentor.ieee.org [mentor.ieee.org]
• 10. bannerwitcoff.com [bannerwitcoff.com]
• 11. dilworthip.com [dilworthip.com]
• 12. ghbintellect.com [ghbintellect.com]

Application Notes and Protocols for HEVC Implementation in a University Laboratory Setting

Version: 1.0

For: Researchers, scientists, and drug development professionals.

Subject: Guidance on navigating royalty fees and licensing for the implementation of High Efficiency Video Coding (HEVC/H.265) in a non-commercial, academic research environment.

Introduction

High Efficiency Video Coding (HEVC), also known as H.265, is a video compression standard that offers significant improvements in data compression over its predecessor, Advanced Video Coding (AVC/H.264), at the same level of video quality. This efficiency makes it a valuable tool in research and development, particularly in fields that generate large video datasets, such as computational biology, medical imaging, and behavioral studies.

However, the implementation of HEVC is governed by a complex landscape of standard essential patents (SEPs). The rights to these patents are held by numerous technology companies and are typically licensed through patent pools. For university laboratories, which operate in a non-commercial research capacity, the applicability of these commercial licensing agreements and the associated royalty fees can be ambiguous.

This document provides detailed application notes and protocols to guide university researchers through the process of understanding and addressing the potential licensing requirements for using HEVC in a laboratory setting. It outlines the current HEVC patent landscape, summarizes the commercial royalty structures, and provides a workflow for assessing the need for a license.

The HEVC Patent Licensing Landscape

The licensing of HEVC essential patents is primarily managed by two main patent pools:

• Access Advance: An independent licensing administrator that manages a large portfolio of HEVC essential patents.[1][2]

• Via Licensing Alliance: Formed after Via Licensing Corp acquired MPEG LA, this entity also manages a significant pool of HEVC patents.[3]

Historically, there were other patent pools, such as HEVC Advance (now part of Access Advance) and Velos Media, which has since dissolved.[1] The consolidation of patent pools aims to simplify the licensing process for implementers.[2]

These patent pools offer licenses to companies that manufacture or sell products incorporating HEVC technology. The licensing terms are generally structured around royalties for devices and, in some cases, content distribution.

Commercial HEVC Royalty Structures

The royalty fees for HEVC are targeted at commercial products and services. While specific rates can change, the general structure of these agreements provides context for the commercial value of the technology. Below is a summary of the typical royalty frameworks from the major patent pools. It is important to note that these figures are for commercial products and are provided here for informational purposes.

Table 1: Illustrative Commercial Royalty Rates for HEVC Implementation

Patent Pool	Per-Unit Royalty (Illustrative)	Annual Royalty Cap (Illustrative)	Notes
Access Advance	Varies by device category (e.g., mobile devices, 4K TVs). Rates can be in the range of $0.25 to $1.50 per unit.	Annual caps can be in the tens of millions of dollars per enterprise.	Rates and caps are subject to change and may have different tiers and discounts.[4] Access Advance has in the past eliminated royalties for non-physical HEVC content distribution (e.g., streaming).[5]
Via Licensing Alliance (formerly MPEG LA)	Historically, around $0.20 per unit after an initial threshold (e.g., first 100,000 units).	Historically, in the range of $25 million per enterprise.	MPEG LA's initial HEVC license did not charge royalties on content.[6][7]

Disclaimer: The figures in Table 1 are based on publicly available information and historical data for commercial products. For the most current and definitive rates, direct consultation with the patent pools is necessary.

Applicability to University Research: The "Experimental Use" Exemption

A key question for university labs is whether their non-commercial research activities are exempt from patent infringement and, therefore, the need for a license. In U.S. patent law, there is a concept known as the "research exemption" or "experimental use" exemption.[8][9]

However, this exemption is extremely narrow , particularly for university research. A landmark case, Madey v. Duke University (2002), significantly clarified the scope of this exemption. The court ruled that even if a university's research is not for commercial purposes, it still furthers the university's "legitimate business objectives."[3] These objectives include enhancing the university's reputation, attracting research grants, and recruiting students and faculty.

Therefore, a university laboratory cannot assume that its use of HEVC for research purposes is automatically exempt from patent infringement claims. The non-commercial nature of the research is not, in itself, a sufficient defense.

Protocol for HEVC Implementation in a University Lab

Given the ambiguity and the narrowness of the research exemption, a proactive and systematic approach is required for any university lab intending to implement HEVC. The following protocol outlines the recommended steps.

The first step is to conduct a thorough internal assessment of the intended use of HEVC.

• Define the Scope of Use: Document the specific research projects where HEVC will be used. Detail the nature of the implementation (e.g., using existing software with HEVC codecs, developing new algorithms based on the HEVC standard).

• Identify the Software/Tools: List all software and libraries that will be used for HEVC encoding and decoding. Determine if these tools are licensed and whether the license covers the underlying HEVC patents. Many open-source tools like FFmpeg can include HEVC capabilities, but the use of such tools does not absolve the user from potential patent licensing obligations.

• Consult the University's Technology Licensing Office (TLO) or Office of General Counsel: This is a critical step. The TLO or legal counsel can provide guidance on the university's policies regarding the use of patented technologies in research.[10] They can also help in assessing the risk of patent infringement.

In conjunction with the TLO, assess the level of risk associated with the unlicensed use of HEVC.

• Nature of the Research: Is the research purely theoretical, or does it involve the creation of a tangible output that could be perceived as a "product" (e.g., a new software tool, a large distributable dataset)?

• Funding Sources: Are there any terms in the research funding agreements that pertain to intellectual property and the use of patented technologies?

• Potential for Commercialization: Is there any possibility that the research outcomes could be commercialized in the future?

If the internal assessment and risk analysis indicate a potential need for a license, the most direct approach is to contact the HEVC patent pools.

• Prepare a Formal Inquiry: Draft a letter or email to Access Advance and Via Licensing Alliance. Clearly state that the inquiry is from a university research laboratory conducting non-commercial research.

• Describe the Use Case: Provide a high-level description of how HEVC will be used in the research, emphasizing its non-commercial and educational nature.

• Request Clarification on Licensing Requirements: Specifically ask if a license is required for this type of use and, if so, what licensing options are available for academic institutions.

Based on the legal advice from the university's counsel and the response from the patent pools, make an informed decision.

• No License Required: If it is determined that no license is required, document this finding, including the communications with the patent pools and the legal opinion from the university's counsel.

• License Required: If a license is necessary, work with the TLO to negotiate an appropriate academic or research license.

• Alternative Technologies: If licensing is not feasible, consider using royalty-free video codecs such as AV1, which was developed by the Alliance for Open Media (AOMedia) with the goal of being royalty-free.

Visualized Workflows

The following diagrams illustrate the decision-making process for a university researcher considering the use of HEVC.

Caption: Workflow for a university lab to assess HEVC licensing needs.

Caption: Decision logic for the applicability of the research exemption.

Conclusion and Recommendations

The licensing landscape for HEVC is complex and primarily designed for commercial entities. There is no clear, publicly available exemption for non-commercial academic research. Due to the narrow interpretation of the "experimental use" exemption in U.S. patent law, university labs should not assume their work is exempt from licensing requirements.

It is strongly recommended that any university laboratory planning to implement HEVC in its research:

• Does not proceed with the assumption of exemption.

• Engages with their university's Technology Licensing Office or legal counsel at the earliest stage.

• Follows the protocol outlined in this document to assess their specific situation.

• Considers direct communication with the HEVC patent pools for clarification.

By taking a proactive and informed approach, university researchers can mitigate the legal and financial risks associated with patent infringement and ensure that their innovative work can proceed on a solid legal foundation.

References

• 1. universitypolicy.gmu.edu [universitypolicy.gmu.edu]
• 2. nysstlc.syr.edu [nysstlc.syr.edu]
• 3. Patents and Coronavirus – The Research Exemption in the U.S. – S.J. Quinney College of Law [law.utah.edu]
• 4. scispace.com [scispace.com]
• 5. How to patent your research and still write your thesis | Editage Insights [editage.com]
• 6. Intellectual Property Policy for Research at the University of Wisconsin-Madison - UW-Madison Policy Library [policy.wisc.edu]
• 7. regulations.gov [regulations.gov]
• 8. Research exemption - Wikipedia [en.wikipedia.org]
• 9. Research Exemptions to Patent Infringement - MBM Intellectual Property Law [mbm.com]
• 10. inpart.io [inpart.io]

finding the complete list of patents in the MPEG LA VVC pool

A comprehensive, continually updated list of patents essential to the Versatile Video Coding (VVC/H.266) standard is maintained by Via LA, the entity formed from the merger of MPEG LA and Via Licensing Corporation.[1][2] This documentation is a critical resource for innovators and implementers in the digital video space. The complete and official patent list is available for download directly from the Via LA website.

MPEG LA announced the availability of its VVC Patent Portfolio License in January 2022.[3] This license provides access to patents considered essential for the implementation of the VVC standard, which is also known as H.266 and MPEG-I Part 3.[3] The VVC standard offers significant improvements in video compression, reducing bitrate and enhancing efficiency for video encoding and decoding.[3] This technology is pivotal for advancements in high-resolution video, supporting 4K, 8K, High Dynamic Range (HDR), and 360° video applications.[3]

Initial Patent Holders in the MPEG LA VVC Pool

At its launch, the MPEG LA VVC patent pool included a group of eleven initial patent owners.[3][4] These foundational members represent a diverse range of technology companies and research institutions that have contributed to the development of the VVC standard.

Initial Patent Holder

b<>com

British Broadcasting Corporation

Digital Insights Inc.

FG Innovation Company Limited

Hanwha Techwin Co., Ltd.

Koninklijke KPN N.V.

Nippon Hoso Kyokai

Orange

Siemens Corp.

Tagivan II LLC

Vidyo, Inc.

This table summarizes the initial patent owners in the MPEG LA VVC patent pool at the time of its launch.[3][4]

The VVC Licensing Ecosystem

It is important to note that the licensing landscape for VVC is managed by two primary patent pools: Via LA (formerly MPEG LA) and Access Advance.[1][5] Both organizations play a crucial role in the administration of VVC-essential patents.[5] The formation of these pools was a focal point of the Media Coding Industry Forum (MC-IF), which aimed to streamline the licensing process for VVC to avoid some of the complexities experienced with its predecessor, HEVC.[5]

For any party that believes they hold patents essential to the VVC standard, MPEG LA has established a process for the submission and evaluation of these patents for potential inclusion in their license portfolio.[3]

Visualizing the VVC Licensing Pathway

The following diagram illustrates the general workflow for a technology implementer seeking to license VVC-essential patents through a patent pool like Via LA.

References

• 1. Geopolitical Dynamics, Chipmaking Momentum, and Market Imperatives Shape the Rise of VVC [einpresswire.com]
• 2. MPEG LA - Wikipedia [en.wikipedia.org]
• 3. MPEG LA Introduces Patent Pool License for Versatile Video Coding (VVC) | Business Wire [sttinfo.fi]
• 4. FOSS Patents: MPEG LA announcement of VVC patent pool: major patent holders still undecided, fragmentation of licensing landscape potential impediment to adoption [fosspatents.com]
• 5. mc-if.org [mc-if.org]

Application Notes and Protocols for the Use of MPEG LA Licensed Codecs in Grant-Funded Research

Version: 1.0

For Internal Guidance Only. Not a Substitute for Legal Advice.

Abstract

These notes provide a procedural framework for researchers, scientists, and drug development professionals who intend to use video codecs (e.g., AVC/H.264, HEVC/H.265) covered by MPEG LA's patent portfolios within the context of grant-funded research. The use of such patented technology in a research setting—even if non-profit—requires careful consideration of licensing terms, university intellectual property (IP) policies, and the terms of the research grant itself. This document outlines a protocol for assessing compliance and engaging with the appropriate institutional stakeholders to mitigate risks of patent infringement.

Introduction

Video data is an increasingly critical component of modern research, from recording experiments and clinical trials to developing novel imaging and analysis techniques. Many of the software and hardware tools used to capture, process, and store this video data employ standardized codecs, such as AVC/H.264 and HEVC/H.265. The essential patents for these standards are often managed by patent pools, with MPEG LA (now part of Via Licensing Alliance) being a primary administrator.[1]

The licensing agreements for these codecs are typically aimed at commercial product manufacturers and distributors.[2] End-user license agreements (EULAs) for software and hardware often contain clauses restricting use to "personal and non-commercial" activities.[3][4][5] This creates a potential compliance grey area for grant-funded research, which, while not for profit, may fall outside the scope of "personal use."

Furthermore, both universities and funding agencies have specific policies regarding the creation and use of intellectual property.[6][7][8] This protocol provides a systematic approach for researchers to navigate these complexities.

Stakeholder Responsibilities and Key Considerations

Navigating the use of licensed codecs requires coordination between the researcher, their institution's technology transfer or legal office, and an understanding of the funding body's requirements. The following table summarizes the primary concerns for each stakeholder.

Stakeholder	Key Questions & Considerations	Relevant Policies & Actions
Principal Investigator / Researcher	- Does my research involve creating, encoding, or decoding video files using patented codecs? - What software or hardware am I using (e.g., MATLAB, Python libraries like FFmpeg, commercial analysis software, specific cameras)? - Does the End-User License Agreement (EULA) for my tools restrict usage to "personal, non-commercial" activities? - Is the output of my research (e.g., a new software tool, a dataset) going to be distributed? If so, does it contain or rely on a licensed codec?	- Review EULAs of all software/hardware used for video processing. - Document the specific codecs being used. - Initiate consultation with the university's Technology Transfer Office (TTO) or equivalent body. - Disclose any new software or inventions developed to the TTO as per university policy.
University Technology Transfer Office (TTO) / Office of Sponsored Research	- Does the proposed use of the codec align with the university's IP policy? - Does the use of a third-party codec in a university-developed research tool create downstream licensing obligations? - If the university owns the resulting invention (as is common), what are the implications of incorporating patented third-party technology?[6][9] - Does the university's own license for institutional software (e.g., site-wide MATLAB license) cover this type of research use?	- Provide guidance on interpreting EULAs and institutional licenses. - Assess whether the research activity constitutes "internal, non-commercial research and educational purposes," a right often retained by universities in their own IP licensing agreements.[10] - Advise on the IP terms of the research grant. - Contact the software/hardware vendor or MPEG LA for clarification if necessary.
Grant Funding Body (e.g., NIH, NSF)	- Does the grant agreement contain specific clauses regarding the use of patented, third-party IP? - How does the use of a licensed codec affect the grant's data sharing and public access requirements? - Per the Bayh-Dole Act, the U.S. government retains a license to practice inventions developed with federal funds; does the inclusion of a proprietary codec impede this?[8][11]	- Review the grant's IP and data management plan. - Ensure compliance with federal regulations like the Bayh-Dole Act.[8] - Some funders may encourage or require the use of open-source alternatives where feasible to maximize public access to research outputs.[12]

Protocol for Assessing Use of MPEG LA Licensed Codecs

This section provides a step-by-step methodology for researchers to follow before and during their research activities involving video codecs.

4.1 Step 1: Identification and Documentation

• Identify Codec Usage: Determine if your research workflow involves the encoding, decoding, or distribution of video content using codecs like AVC/H.264 or HEVC/H.265.

• Inventory Tools: Create a comprehensive list of all software (e.g., custom scripts, commercial packages, open-source libraries) and hardware (e.g., digital cameras, frame grabbers) that will be used to process video data.

• Review Licenses: Carefully read the EULAs for each tool. Specifically, look for any language that restricts usage to "personal and non-commercial purposes."[3][4][5] Document these clauses.

4.2 Step 2: Internal Consultation and Risk Assessment

• Contact University TTO: Schedule a meeting with your university's Technology Transfer Office, Office of Sponsored Research, or legal counsel. Provide them with the documentation from Step 1.

• Define Research Context: Clearly explain the nature of your grant-funded research. Emphasize that it is for non-profit, academic purposes, but clarify how the research outputs might be used (e.g., publication, creation of a new software tool, sharing of a video dataset).

• Assess University Policies: Work with the TTO to evaluate the use case against the university's own IP policies and any existing institutional software licenses. Many universities retain a right to use technology for internal research and educational purposes.[10]

4.3 Step 3: Evaluation of Alternatives and Final Decision

• Consider Alternatives: If the licensing terms for a specific tool are deemed restrictive, investigate alternatives. This could include using royalty-free codecs (e.g., AV1, VP9) or using different software tools that have less restrictive or clearer licensing for academic research.

• Seek Clarification (If Necessary): If no alternatives are viable, the TTO may need to contact the software/hardware vendor directly to seek clarification on whether the specific grant-funded research activity is permissible under the existing license.

• Document Decision: Once a course of action is determined in consultation with the TTO, document the decision and the justification for it in your research records. This documentation is crucial for demonstrating due diligence.

Visualization of Decision Protocol

The following diagram illustrates the logical workflow for a researcher to determine the appropriate course of action when intending to use a potentially licensed video codec.

Caption: Decision workflow for codec compliance in research.

Conclusion

While MPEG LA's licensing is primarily focused on the distribution of commercial products, the "personal, non-commercial use" limitations found in the EULAs of tools that incorporate these codecs warrant careful consideration by the academic community. Grant-funded research, while non-profit, is a professional activity that may not be covered by such clauses. By following a clear protocol of identification, consultation, and documentation, researchers can ensure compliance with patent law, university policy, and grant requirements, thereby safeguarding their work and their institution from potential legal and financial risks. Proactive engagement with the university's Technology Transfer Office is the most critical step in this process.

References

• 1. MPEG LA - Wikipedia [en.wikipedia.org]
• 2. jina-liu.medium.com [jina-liu.medium.com]
• 3. MPEG-LA answers some questions about AVC/H.264 licensing | Libre Video [librevideo.org]
• 4. MPEG-LA Licensing agreement mess. Pay royalty for each h.264 video you shoot & make $ | REDUSER.NET [reduser.net]
• 5. osnews.com [osnews.com]
• 6. Patents & Software | UChicago University Research Administration | The University of Chicago [ura.uchicago.edu]
• 7. Intellectual Property - Policies | NSF - U.S. National Science Foundation [nsf.gov]
• 8. Intellectual Property Policy | Grants & Funding [grants.nih.gov]
• 9. Policy 7-002: Patents and Inventions - Regulations Library - The University of Utah [regulations.utah.edu]
• 10. University Policies | UMD | University of Maryland Intellectual… [policies.umd.edu]
• 11. 32 CFR § 34.25 - Intellectual property developed or produced under awards. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 12. macfound.org [macfound.org]

Navigating H.264 Compliance in Software Prototypes: A Guide for Researchers

Application Note AP-2025-H264-1

Abstract

For researchers, scientists, and drug development professionals creating software prototypes that incorporate video functionalities, understanding the compliance requirements for video codecs is paramount. H.264 (also known as AVC or MPEG-4 Part 10) is a widely used video compression standard, but its use is governed by a patent portfolio license. This document provides detailed application notes and protocols regarding the compliance requirements for using H.264 in software prototypes, with a focus on non-commercial, internal research and development activities.

Introduction to H.264 Licensing

The patent rights for H.264 are managed by a patent pool administrator called Via Licensing Alliance (formerly known as MPEG LA).[1][2] This organization provides licenses to companies that manufacture or sell products that include H.264 encoders or decoders.[3] The licensing structure is designed to apply to a wide range of products, from hardware to software.[3]

A crucial distinction exists between the distribution of H.264 capable software and its internal use for research and development. Generally, the requirement to pay royalties is triggered by the sale or distribution of a product that incorporates an H.264 codec.[4]

Key Compliance Considerations for Software Prototypes

For the purposes of this document, a "software prototype" is defined as a preliminary version of a software application developed for internal research, testing, and validation, and not distributed to external parties.

Internal Use vs. Distribution

The primary factor determining the need for a paid license is distribution . If a software prototype containing an H.264 codec is used exclusively for internal research and development within an organization and is not sold, licensed, or otherwise distributed to third parties, it generally does not trigger royalty obligations under the Via LA patent portfolio license. This is a critical distinction for research and development environments where prototypes are used for proof-of-concept and experimental purposes.

"Personal and Non-Commercial Use" Clause

Many license agreements for software and hardware that include H.264 codecs contain a "personal and non-commercial use" clause. This typically grants the end-user the right to use the H.264 functionality for their own personal and non-commercial activities.[5][6] While this is more directly applicable to consumers, the underlying principle of non-commercial use is relevant to the research context.

Royalty-Free Thresholds

Historically, the AVC/H.264 patent portfolio license has included a royalty-free threshold for the distribution of H.264 codecs. While the most current official figures for 2025 from Via LA are not publicly available in a summarized format, past agreements have stipulated that no royalties are due for the first 100,000 units distributed annually.[4][5] This provision is designed to support small developers and startups. For a research prototype with no external distribution, this threshold would not be a relevant factor.

Internet Video Exemption

A significant provision in the H.264 license is the royalty-free treatment of internet video that is free to the end-user.[7] This means that royalties are not charged for the distribution of H.264 encoded video content over the internet when the end-user does not have to pay to view it.[7] While this applies to the content itself and not the encoding/decoding software, it underscores the licensing body's distinction between commercial and non-commercial distribution models.

Quantitative Data on H.264 Licensing (Historical Context)

The following table summarizes the royalty structure for H.264 codecs based on publicly available information from the MPEG LA era. It is important to note that these figures are for historical context and may not reflect the current rates from Via Licensing Alliance. Researchers should consult directly with Via LA for the most up-to-date information.

Product/Service Category	Royalty Rate (Historical)	Annual Enterprise Cap (Historical)	Notes
AVC/H.264 Codec (Encoder/Decoder)	No royalty for the first 100,000 units/year. $0.20 per unit for 100,001 to 5,000,000 units/year. $0.10 per unit above 5,000,000 units/year.[5]	$6.5 million (as of 2011-2015)[5]	Applies to each legal entity.
Title-by-Title AVC Video (e.g., paid download)	The lower of 2% of the price or $0.02 per title.[8]	Included in the enterprise cap.	No royalty for video 12 minutes or less.
Subscription AVC Video	Varies by number of subscribers (e.g., $25,000 for 100,001-250,000 subscribers/year).[9]	Included in the enterprise cap.
Free Internet Broadcast AVC Video	No royalty.[7]	N/A	Applies to video that is free to the end-user.

Experimental Protocols: Ensuring Compliance

To ensure compliance when using H.264 in software prototypes, the following protocols should be followed:

• Internal Use Only: Strictly limit the use of the H.264-enabled software prototype to internal research and development activities. Do not distribute the software to any external entity, including collaborators, unless they are covered under a separate license agreement.

• No Commercialization of the Prototype: The prototype itself should not be sold, licensed, or used to generate revenue.

• Documentation: Maintain clear documentation that outlines the purpose of the software prototype as a non-commercial, internal research tool.

• Open Source Implementations: If using an open-source H.264 implementation like x264, be aware that while the software itself may be royalty-free under its own license (e.g., GPL), the use of the underlying H.264 patents is still subject to the Via LA license if the software is distributed. For internal use, this is less of a concern from a patent royalty perspective.

• Contact Via Licensing Alliance for Commercial Use: If there is any intention to distribute the software, even for free, or to use it for commercial purposes, it is imperative to contact Via Licensing Alliance to obtain the appropriate license.

Visualizing the Compliance Workflow

The following diagrams illustrate the decision-making process for H.264 compliance in software prototypes.

Caption: H.264 Compliance Decision Workflow for Software Prototypes.

Caption: Logical Pathways for H.264 Licensing in R&D.

Conclusion and Recommendations

For researchers and developers in the drug development and scientific fields, the use of H.264 in non-distributed software prototypes for internal research and development generally does not require a paid license from Via Licensing Alliance. The key determinant for royalty obligations is the act of distributing the software to third parties.

Recommendations:

• Maintain Internal Use: Ensure that software prototypes incorporating H.264 are strictly used for internal purposes.

• Avoid Distribution: Do not make the prototype available for download or use by anyone outside of your organization.

• Consult Legal Counsel: Before any potential distribution or commercialization, consult with legal counsel and contact Via Licensing Alliance to ensure full compliance with the current H.264 patent portfolio license.

• Stay Informed: The licensing landscape can evolve. Periodically check the Via Licensing Alliance website for the latest licensing terms.

By adhering to these guidelines, research and development teams can leverage the benefits of the H.264 standard in their software prototypes while remaining compliant with intellectual property licensing requirements.

References

• 1. AVC/H.264 IP Licensing | Philips [philips.com]
• 2. Via-LA - Wikipedia [en.wikipedia.org]
• 3. FOSS Patents: MPEG LA's AVC/H.264 licensing terms: further analysis [fosspatents.com]
• 4. eetimes.com [eetimes.com]
• 5. A closer look at the costs (and fine print) of H.264 licenses | ZDNET [zdnet.com]
• 6. H.264/AVC Notice Clause Samples | Law Insider [lawinsider.com]
• 7. H.264 to Remain Free for Internet Video - InfoQ [infoq.com]
• 8. mathworks.com [mathworks.com]
• 9. tvtechnology.com [tvtechnology.com]

Application Notes and Protocols for Distributing Research Software with HEVC

Prepared for: Researchers, scientists, and drug development professionals.

Subject: Understanding and Navigating the Licensing Implications of Integrating High Efficiency Video Coding (HEVC/H.265) in Research Software.

Introduction

High Efficiency Video Coding (HEVC), also known as H.265, is a video compression standard that offers significant improvements in data compression over its predecessor, Advanced Video Coding (AVC)/H.264. This makes it an attractive option for research software that deals with large video datasets, such as in microscopy, medical imaging, and behavioral studies. However, the use of HEVC is governed by a complex landscape of patents, which has significant licensing implications for the distribution of software that incorporates HEVC codecs.

These application notes provide a detailed guide for researchers and developers on the key considerations and protocols to follow when distributing research software that includes HEVC functionality. The aim is to enable informed decision-making to ensure compliance with licensing obligations.

The HEVC Patent Licensing Landscape

The intellectual property rights for HEVC are held by numerous companies and organizations. To simplify the process of obtaining licenses, these patent holders have formed "patent pools." As a software distributor, you would typically interact with these pools rather than individual patent holders. Historically, there were three main patent pools for HEVC: MPEG LA, HEVC Advance, and Velos Media.[1][2] However, the landscape has since consolidated. Velos Media has ended its patent pool program.[3][4]

The two primary licensing bodies to be aware of are:

• MPEG LA: A long-standing administrator of patent pools for various video coding standards.[5] In April 2023, Via Licensing Corp acquired MPEG LA, forming a new entity called Via Licensing Alliance.[5]

• Access Advance (formerly HEVC Advance): An independent licensing administrator that holds a significant portfolio of HEVC essential patents.[6][7]

It is crucial to understand that distributing software that can encode or decode HEVC video may require licenses from these patent pools.

Key Licensing Considerations for Research Software

For non-commercial, research-focused software, the licensing terms may offer specific exemptions or royalty-free provisions. A critical factor is often how the software is distributed and how the HEVC functionality is implemented.

A significant development for the research community is the policy from HEVC Advance (now Access Advance) regarding software-based HEVC implementations. HEVC Advance announced that it would not seek royalties on certain types of software.[8][9][10] This is particularly relevant for many research software applications.

The key conditions for this royalty-free provision are: [8][10]

• The software must be an application that performs software-only encoding or decoding on a general-purpose CPU. If the software utilizes dedicated HEVC hardware, a royalty for that hardware should have already been paid by the device manufacturer.

• The software must be downloaded by the end-user after the initial sale of the device (e.g., a computer or mobile device). If the software is bundled with a new device, the device manufacturer is responsible for the royalty.

This provision was intended to accelerate the adoption of HEVC by allowing applications like media players and browsers to include HEVC support without incurring additional royalties for the software provider.[8][9] This can extend to research software distributed in a similar manner.

Quantitative Licensing Data Summary

For scenarios where royalties do apply, the following tables summarize the key quantitative aspects of the licensing terms from the main patent pools. Note that these terms are subject to change and it is always advisable to consult the official websites of the licensing bodies for the most current information.

Table 1: MPEG LA HEVC Licensing Terms (Illustrative)

Metric	Provision	Notes
Royalty Rate	First 100,000 units/year: Royalty-free.[1][11]	This allowance is typically available to one legal entity within an affiliated group.[11][12]
After the first 100,000 units: $0.20 per unit.[1][11]	A "unit" can refer to a software implementation.[1]
Annual Royalty Cap	$25 million per enterprise.[1][11]	An enterprise includes the company and its majority-owned subsidiaries.[11]
Content Royalties	No royalties on the content itself.[1][13]	Royalties are for the encoding/decoding technology, not the video content being distributed.

Table 2: HEVC Advance (Access Advance) Licensing Terms (Illustrative)

Metric	Provision	Notes
Software Royalty Exception	No royalty for application-layer software downloaded to a device after its initial sale, where encoding/decoding is fully executed in software on a general-purpose CPU.[8][10]	This is a key provision for many research software distribution models.
Device Royalty Rates	Vary by device category and region.	For devices where a royalty is applicable (e.g., if your software is pre-installed), the rates are tiered.
Annual Royalty Cap	$40 million for devices.[1]
Content Distribution Royalties	No longer seeking royalties for non-physical content distribution (e.g., streaming).[14]	This change was made to accelerate HEVC adoption in streaming services.[14]

Experimental Protocols: Assessing HEVC Licensing Obligations

This section provides a step-by-step protocol for researchers to determine their potential licensing obligations when distributing software with HEVC capabilities.

Protocol 5.1: Initial Self-Assessment for HEVC Licensing

• Determine the Nature of HEVC Implementation:

  • Does your software include an HEVC encoder or decoder?

  • Is the encoding/decoding performed entirely in software on a general-purpose CPU, or does it rely on specialized hardware (e.g., GPU-based HEVC encoders/decoders)?

• Analyze Your Software Distribution Model:

  • Is your software distributed as a standalone application that users download and install on their existing devices?

  • Is your software bundled with hardware or pre-installed on new devices that are then sold?

  • Is your software provided as a free download?

  • Is your software sold for a fee or as part of a subscription?

• Consult the HEVC Advance (Access Advance) Software Policy:

  • Based on the answers to steps 1 and 2, determine if your software falls under the royalty-free software policy of HEVC Advance.[8][10] Specifically, if it is a software-only implementation downloaded by the user after the initial device sale, it is likely exempt from HEVC Advance royalties.

• Evaluate MPEG LA Licensing Terms:

  • If your software does not fall under the HEVC Advance exemption, or for comprehensive due diligence, review the MPEG LA terms.

  • Estimate the number of copies of your software that will be distributed annually. If it is below 100,000 units, you may fall within MPEG LA's royalty-free threshold.[1][11]

• Consider Commercial vs. Non-Commercial Use:

  • While the patent pools generally do not differentiate explicitly in their primary terms, the non-commercial nature of most research software, combined with distribution as a free download, strengthens the case for royalty-free application.

• Seek Legal Counsel:

  • If there is any ambiguity, or if your software is distributed on a large scale or has a commercial component, it is imperative to consult with legal counsel specializing in intellectual property and software licensing.

Visualization of Decision-Making Process

The following diagram illustrates the logical workflow for a researcher to assess the licensing implications of including HEVC in their software.

Caption: HEVC Licensing Decision Workflow for Research Software.

Alternatives to HEVC

Given the complexities of HEVC licensing, researchers may consider alternative video codecs, particularly those with open-source and royalty-free licensing models.

Table 3: Open-Source, Royalty-Free Video Codec Alternatives

Codec	Key Features	Licensing
AV1 (AOMedia Video 1)	Developed by the Alliance for Open Media (AOMedia), which includes major tech companies. Designed to be royalty-free.[15] Offers compression efficiency comparable to or better than HEVC.	Royalty-free.
VP9	Developed by Google as a royalty-free alternative to HEVC.[15] Widely used by platforms like YouTube.	Royalty-free.
OpenH264	An open-source H.264 codec. Cisco provides a binary module that is freely downloadable, and Cisco pays the MPEG LA licensing fees on behalf of the users of this binary.[16]	Royalty-free for the provided binary.

Conclusion and Recommendations

For many researchers and developers of non-commercial software, the licensing landscape for HEVC is navigable. The key takeaways are:

• If your research software uses a software-only HEVC implementation and is distributed as a download to users' existing devices , it is likely to be royalty-free under the terms of Access Advance.[8][9][10]

• For broader distribution or commercial applications, a thorough review of the licensing terms from both Access Advance and the MPEG LA (Via Licensing Alliance) is necessary.

• The MPEG LA license offers a royalty-free threshold for the first 100,000 units annually, which may cover the distribution volume of many research projects.[1][11]

• Royalty-free alternative codecs like AV1 and VP9 are strong contenders and can simplify licensing concerns significantly.

It is strongly recommended to document your assessment of the licensing requirements and to seek legal advice when in doubt, especially as licensing terms can evolve. By following the protocols outlined in these notes, researchers can make informed decisions about incorporating HEVC into their software while minimizing legal and financial risks.

References

• 1. thebroadcastbridge.com [thebroadcastbridge.com]
• 2. Third HEVC Patent Pool Launches With Ericsson, Panasonic, Qualcomm, Sharp & Sony – Dan Rayburn – StreamingMediaBlog.com [streamingmediablog.com]
• 3. Velos Ends Patent Pool for HEVC, Simplifying Video Codec Licensing [free-codecs.com]
• 4. rethinkresearch.biz [rethinkresearch.biz]
• 5. MPEG LA - Wikipedia [en.wikipedia.org]
• 6. accessadvance.com [accessadvance.com]
• 7. accessadvance.com [accessadvance.com]
• 8. streaminglearningcenter.com [streaminglearningcenter.com]
• 9. blog.beamr.com [blog.beamr.com]
• 10. HEVC Advance Announces 'Royalty Free' HEVC Software [prnewswire.com]
• 11. thebroadcastbridge.com [thebroadcastbridge.com]
• 12. MPEG LA Announces License Terms for High Efficiency Video Coding (HEVC/H.265) [design-reuse.com]
• 13. tvtechnology.com [tvtechnology.com]
• 14. digitalstudiome.com [digitalstudiome.com]
• 15. reddit.com [reddit.com]
• 16. news.ycombinator.com [news.ycombinator.com]

University Technology Licensing via Patent Pools: Application Notes on MPEG LA Case Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of how universities have engaged with patent pool administrators, specifically using MPEG LA as a case study. While MPEG LA is renowned for its role in the consumer electronics industry, its ventures into biotechnology and life sciences offer valuable insights for academic researchers and technology transfer offices. This document outlines the structure, processes, and rationale for university participation in patent pools, with a focus on the Librassay® diagnostic tools and the CRISPR-Cas9 gene-editing technology initiatives.

Application Note 1: The Rationale for University Participation in Patent Pools

Patent pools offer a mechanism to consolidate intellectual property from multiple holders, providing a single license to interested parties. For universities, which are centers of foundational research, participating in a patent pool can offer several advantages:

• Simplified Licensing and Reduced Transaction Costs: Instead of negotiating numerous bilateral licenses, a patent pool provides a "one-stop-shop" for technology users. This streamlines the licensing process for both the university and the licensee.[1][2]

• Wider Dissemination of Technology: By making foundational technologies readily accessible on fair and reasonable terms, pools can accelerate the adoption and commercialization of university inventions.[3][4]

• Management of Patent Thickets: In fields with overlapping patents held by many different entities, a "patent thicket" can hinder research and development. Patent pools can resolve these issues by bundling essential patents together.[4]

• Revenue Generation: Pooling patents can create a new revenue stream for universities, providing a return on research investment that can be used to fund further innovation.[1]

• Reduced Litigation Risk: By entering into a pool, patent holders can reduce the likelihood of costly and time-consuming infringement lawsuits.[2][5]

However, there are also potential drawbacks to consider:

• Less Flexibility in Licensing Terms: The terms and conditions of a pool license are generally standardized, offering less room for negotiation compared to bilateral agreements.[6]

• Potential for Undervaluing Certain Patents: Royalty distribution is typically based on a pre-agreed formula, which may not always reflect the individual value of each patent in the pool.

• Antitrust Concerns: Patent pools must be carefully structured to avoid anti-competitive behavior. The inclusion of only essential patents, as determined by an independent expert, is a key safeguard against this.[7][8][9]

Case Study 1: The Librassay® Patent Pool for Diagnostic Tools

In 2012, MPEG LA launched Librassay®, a patent pool designed to provide streamlined access to essential patents for in vitro diagnostics and personalized medicine.[4] This initiative was a significant step for MPEG LA into the life sciences sector and involved a number of prominent universities and research institutions.

Participating Universities and Research Institutions

Institution

Johns Hopkins University

The Board of Trustees of the Leland Stanford Junior University

The Trustees of the University of Pennsylvania

University of California, San Francisco

Wisconsin Alumni Research Foundation (WARF)

Ludwig Institute for Cancer Research

Memorial Sloan-Kettering Cancer Center

National Institutes of Health (NIH)

Partners HealthCare

Quantitative Data

While detailed royalty reports are not public, information on the licensing structure of Librassay® suggests a model designed to encourage broad adoption. The pool started with approximately 400 patents.[4] An analysis of the proposed licensing terms for a similar biotech pool by MPEG LA provides insight into the potential financial structure.

Licensing Term Component	Description
License Type	Non-exclusive
Covered Uses	Royalty-Bearing Products, Royalty-Bearing Uses, and Royalty-Free Research and Education
Basic Annual Fee	A flat fee charged per year, per patent, with a maximum fee of $12,500.
Standard Royalty Fee	A set fee calculated based on a defined equation, likely tied to the number of patents licensed and their field of use.

Source: Hypothetical terms based on an analysis of MPEG LA's proposed CRISPR pool, which was modeled on Librassay®.[10]

Case Study 2: The CRISPR-Cas9 Patent Pool Initiative

In 2017, MPEG LA initiated an effort to form a global patent pool for CRISPR-Cas9 gene-editing technology.[3] The goal was to address the complex and contentious intellectual property landscape surrounding this groundbreaking technology, which involved multiple patents held by different institutions.

Participating Universities and Research Institutions

Key academic institutions responded to the call for participation, submitting their foundational CRISPR-Cas9 patents for consideration.

Institution

The Broad Institute of MIT and Harvard

Harvard University

Massachusetts Institute of Technology (MIT)

The Rockefeller University

Outcome of the Initiative

The initiative aimed to create a joint licensing platform to provide "one-stop licensing efficiency and predictability".[3] While major patent holders, including the Broad Institute, engaged in the process, the ultimate outcome was that a comprehensive, single patent pool encompassing all major CRISPR patent holders was not fully realized in the way MPEG LA had envisioned. The CRISPR intellectual property landscape remains complex, with various entities managing their own licensing strategies. This case study highlights both the potential and the challenges of forming patent pools for rapidly evolving and highly valuable technologies.

Licensing Protocol: A University's Path to Joining a Patent Pool

The process for a university or any patent holder to join a patent pool administered by an entity like MPEG LA follows a structured protocol. This protocol is designed to ensure that the patents included in the pool are essential to the technology standard or platform .

Key Methodologies

• Call for Patents: The process begins with the patent pool administrator issuing a public "call for patents" for a specific technology.[11]

• Patent Submission: Interested patent holders, such as a university's technology transfer office, submit their relevant patents for evaluation. This submission is typically without charge to the submitter.

• Essentiality Evaluation: An independent expert evaluator is engaged by the pool administrator to assess whether the submitted patents are "essential" to the practice of the defined technology.[7][12][13] This is a critical step to ensure the pool is pro-competitive.

• License Development: If a patent is deemed essential, the patent holder is invited to participate in meetings with other essential patent holders to help develop the terms of the joint license.

• Joining the Pool: Once the license agreement is finalized, the university can formally join the patent pool as a licensor.

Visualizing the Licensing Workflow

Protocol for a university to join a patent pool.

References

• 1. legalvidhiya.com [legalvidhiya.com]
• 2. The Emergence of Patent Pools in the Tech Industry: Benefits and Drawbacks - CHIP LAW GROUP [chiplawgroup.com]
• 3. The Broad Institute of MIT and Harvard Among Those Participating MPEG LA’s CRISPR-CAS9 Joint Licensing Facilitation - Via Licensing Alliance [via-la.com]
• 4. MPEG LA's Librassay® Removes Patent Barriers to Diagnostics for Personalized Medicine - BioSpace [biospace.com]
• 5. MPEG LA Invites CRISPR-Cas9 Patents to be Pooled in a One-Stop License | Business Wire [kommunikasjon.ntb.no]
• 6. The pros and cons of standards-based patent pools [pagewhite.com]
• 7. sisvel.com [sisvel.com]
• 8. eetimes.com [eetimes.com]
• 9. legalzoom.com [legalzoom.com]
• 10. dc.law.utah.edu [dc.law.utah.edu]
• 11. MPEG LA Announces Plan for ATSC Patent License [design-reuse.com]
• 12. MPEG LA Expands AVC License Coverage [design-reuse.com]
• 13. MPEG LA Offers MVC Patent Portfolio License [design-reuse.com]

Technical Notes & Optimization

Technical Support Center: Patent Essentiality Assessment

This support center provides researchers, scientists, and drug development professionals with guidance on the challenges and methodologies associated with determining if a patent is truly essential to a technology standard.

Frequently Asked Questions (FAQs)

Q1: What is a "Standard Essential Patent" (SEP)?

A Standard Essential Patent (SEP) is a patent that claims an invention that must be used to comply with a specific industry standard.[1][2] This means that to create a product that adheres to a standard (like 5G or Wi-Fi), a company must use the technology protected by the SEP.[3][4] This unique status is crucial because it simplifies the process of determining infringement and brings into play specific licensing rules.[5][6] SEPs are vital for ensuring that devices from different manufacturers can work together seamlessly.[2]

Q2: What are the primary challenges in determining if a patent is truly essential?

The determination of patent essentiality is a complex and often contentious process for several key reasons:

• Self-Declaration: Patent holders themselves declare their patents as potentially essential to a Standard-Setting Organization (SSO), and this declaration is rarely subject to independent verification at the time of submission.[7][8]

• Over-declaration: A significant challenge is the "over-declaration" of SEPs, where many patents declared essential are, upon rigorous review, found not to be.[7][8][9] This occurs for both legal and financial reasons, as a larger portfolio of declared SEPs can improve a company's bargaining position in licensing negotiations.[8][9]

• Evolving Standards: As technology standards evolve with new versions and releases, a patent's essentiality status can change. A patent that was essential for a previous version of a standard may become optional or irrelevant in a later one.[3][4]

• Claim-Level Analysis: Essentiality is determined at the level of individual patent claims, not the entire patent. A single patent may contain both essential and non-essential claims, requiring a meticulous and detailed analysis.[3][4]

Q3: How does the over-declaration of SEPs impact technology development and commercialization?

Over-declaration has significant consequences for companies that need to implement technical standards:

• Increased Licensing Costs: Companies may end up paying licensing fees for patents that are not truly essential, which inflates development costs.[7] This is particularly challenging when multiple SEPs cover a single technology, leading to "royalty stacking," where cumulative royalty demands from many patent holders can make a product's cost unpredictable.[11][12]

• Legal Risks: The uncertainty surrounding essentiality can lead to prolonged and expensive licensing negotiations and litigation.[8][13] Disagreements over what constitutes Fair, Reasonable, and Non-Discriminatory (FRAND) licensing terms are common.[8][12]

• Stifled Innovation: The high costs and legal uncertainties associated with licensing large portfolios of declared SEPs can discourage smaller companies from entering the market or investing in research and development for standardized technologies.[11]

Q4: What does it mean for a patent to be licensed under "FRAND" terms?

FRAND stands for Fair, Reasonable, and Non-Discriminatory.[14][15] In exchange for having their technology included in a standard, SEP holders typically commit to licensing their essential patents to any implementer on FRAND terms.[8][16] The goal of FRAND is to balance the interests of the patent holder with the need for widespread adoption of the standard.[2][14][16]

• Fair and Reasonable: This means the licensing fee should reflect the economic value of the patent, considering its importance to the standard and prevailing industry rates.[14] It aims to prevent "patent hold-up," where an SEP holder could demand excessive royalties after a company is already locked into using the standard.[12][16]

• Non-Discriminatory: The patent holder must offer similar licensing terms to all companies in similar situations, preventing discrimination against certain competitors.[8][14]

Q5: Can artificial intelligence (AI) be used to determine patent essentiality?

Troubleshooting Guides

Guide 1: How to Conduct a Patent Essentiality Assessment

This guide outlines the detailed methodology for performing a rigorous essentiality check on a patent that has been declared essential to a technical standard.

Experimental Protocol: Claim Chart Mapping

Objective: To determine if the claims of a patent are necessarily infringed by the implementation of a mandatory part of a technical standard.

Methodology:

• Identify the Relevant Standard: Begin by precisely identifying the industry standard and the specific version(s) your product or technology implements. These are often set by SSOs like IEEE, ETSI, or 3GPP.[1]

• Acquire Standard Documentation: Obtain the official and complete technical specifications for the identified standard from the relevant SSO.[1]

• Perform Patent Claim Construction: Apply standard legal principles to interpret the precise meaning and scope of each limitation within the patent's independent claims. This step is critical for an accurate comparison.[3][4]

• Conduct Claim-to-Standard Mapping: Create a "claim chart," which is a table that systematically maps each element of the patent claim against the specific requirements of the standard's documentation.

  • Column 1: List each element or limitation of the patent claim verbatim.

  • Column 2: Quote the exact section(s) of the standard's technical specification that describes the implementation of this claim element.

  • Column 3: Provide a detailed explanation of how the standard's requirement corresponds to and satisfies the claim element.

• Verify Mandatory Implementation: Crucially, confirm that the relevant sections of the standard are mandatory for compliance. If the feature described is optional, the patent is not essential.[3][4]

Data Presentation

Table 1: Over-Declaration Rates in Practice

Over-declaration is a well-documented issue. The table below summarizes findings from a notable study that quantified the rate of true essentiality among declared SEPs for the LTE standard.

Essentiality Category	Percentage of Sampled Declared SEPs
"Truly" Essential	56%
Partially Essential	29%
Not Essential	15%

(Source: Based on data from the Cyber Creative (2013) study evaluating 2,129 SEPs declared essential to the LTE standard.[20])

Visualizations

Logical and Experimental Workflows

The following diagrams illustrate the key processes involved in assessing patent essentiality and navigating potential disputes.

Caption: Workflow for determining the essentiality of a patent.

Caption: Logical flow of a patent essentiality dispute and negotiation.

References

• 1. Understanding Standard Essential Patents - Parola Analytics [parolaanalytics.com]
• 2. What Role Does FRAND Play in Standard Essential Patent Licensing? - Patentskart [patentskart.com]
• 3. patsnap.com [patsnap.com]
• 4. patsnap.com [patsnap.com]
• 5. Overcoming inefficiencies in patent licensing: A method to assess patent essentiality for technical standards [ideas.repec.org]
• 6. researchgate.net [researchgate.net]
• 7. Strategy to determine essentiality of SEP patents [effectualservices.com]
• 8. All About Standard Essential Patents and FRAND: The Basics - InQuartik [inquartik.com]
• 9. Building a Foundation for Essentiality in Standard Essential Patents - Analysis Group [analysisgroup.com]
• 10. ipleadership.org [ipleadership.org]
• 11. Standard Essential Patents: Tackling Challenges & Valuation | Cypris [cypris.ai]
• 12. crowell.com [crowell.com]
• 13. Standard Essential Patents - A Legal Guide For Business Owners [harperjames.co.uk]
• 14. lermanlawpc.com [lermanlawpc.com]
• 15. upcounsel.com [upcounsel.com]
• 16. letslaw.es [letslaw.es]
• 17. IEEE Xplore Full-Text PDF: [ieeexplore.ieee.org]
• 18. lexisnexisip.com [lexisnexisip.com]
• 19. ipwatchdog.com [ipwatchdog.com]
• 20. Essentiality and Standards-Essential Patents (Chapter 13) - The Cambridge Handbook of Technical Standardization Law [cambridge.org]

Technical Support Center: Navigating Patent Landscape in Compression Algorithm Development

This technical support center provides guidance for researchers, scientists, and drug development professionals on avoiding patent infringement while developing novel compression algorithms. The following frequently asked questions (FAQs) and troubleshooting guides address common issues encountered during research and development.

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take to avoid patent infringement when developing a new compression algorithm?

The most crucial first step is to conduct a thorough patent search early in the development process. This helps in identifying existing patents that might be relevant to your new algorithm, allowing you to assess the risk of infringement and make informed decisions about your design and functionality. Integrating intellectual property (IP) management into each stage of development is essential for innovation and growth.

A comprehensive understanding of existing patents is the foundation for avoiding infringement. Before designing or launching a new algorithm, a detailed search of patent databases such as those from the USPTO (United States Patent and Trademark Office) and WIPO (World Intellectual Property Organization) is recommended.

Q2: What is a "Freedom to Operate" (FTO) search, and why is it important?

A Freedom to Operate (FTO) search, also known as a clearance search, is a targeted patent search to determine if a specific product or process, in this case, your compression algorithm, can be developed, manufactured, and marketed without infringing on the intellectual property rights of others.[1] It is a critical step to mitigate the risk of future legal disputes.[2]

An FTO analysis is not about determining if your invention is patentable, but rather if you can safely bring it to market without facing infringement claims.[3] It is advisable to conduct an FTO search at various stages of development:

• Early Development: To identify potential roadblocks and guide the research direction.[2]

• Pre-Launch: To ensure the final algorithm does not infringe on any newly published patents.[2]

• New Market Entry: As patent rights are territorial, an FTO search is necessary for each new jurisdiction you plan to operate in.[2]

Q3: What does it mean to "design around" a patent, and how can it be applied to compression algorithms?

"Designing around" a patent involves modifying your algorithm to avoid infringing on the specific claims of an existing patent.[4] This requires a careful analysis of the patent's claims to understand what is and isn't covered.[4] The goal is to create an alternative solution that achieves a similar result without falling within the scope of the patent's claims.

For example, if a patented compression algorithm uses a specific type of statistical modeling, you might "design around" it by:

• Employing a different, non-infringing statistical model.

• Developing a novel pre-processing step that transforms the data in a way that the patented method is no longer applicable.

• Utilizing a distinct method for entropy coding, if the patent's claims are specific to a particular entropy coder.

The key is to omit at least one essential element of the patent's independent claims from your algorithm.[4]

Q4: How does the use of open-source compression libraries affect my patent infringement risk?

Using open-source compression libraries can be complex from a patent perspective. While many open-source licenses are primarily copyright licenses, some have explicit or implicit patent clauses.[5] For instance, some licenses grant a patent license to users, but may also require you to license your own patents if you combine the open-source code with your proprietary technology.[5]

It is a common misconception that open-source software cannot be patented.[5] Therefore, it is crucial to carefully review the license of any open-source library you use to understand its patent implications. Some libraries, like zlib, are designed to be free of patent encumbrances.[6]

Q5: What kind of documentation should I maintain during the development of my compression algorithm?

Thoroughly documenting your development process is a critical defense against potential infringement claims.[7] Detailed records can serve as evidence of independent creation and demonstrate that you have taken proactive steps to avoid infringement.[7]

Your documentation should include:

• Dated records of your ideas and initial concepts.

• Results of all patent and prior art searches.

• Detailed descriptions of the algorithm's design, including flowcharts and pseudocode.

• Records of any changes made to the algorithm, especially those intended to design around existing patents.

• Test data and results that demonstrate the functionality and performance of your algorithm.

Troubleshooting Guides

Problem: I have found a patent that seems very similar to my new compression algorithm. What should I do?

This is a common and critical issue. Here is a step-by-step guide to address this situation:

• Analyze the Patent Claims: The most important part of a patent is its "claims," which define the legal boundaries of the invention.[4] Carefully compare each element of the patent's independent claims to your algorithm. For your algorithm to infringe, it must include every element of at least one independent claim.

• Consult a Patent Attorney: It is highly recommended to seek advice from a qualified patent attorney. They can provide a professional opinion on whether your algorithm infringes the patent and guide you on the best course of action.

• Explore "Designing Around": If there is a significant risk of infringement, investigate the feasibility of modifying your algorithm to "design around" the patent's claims. This could involve changing a fundamental step in your process or substituting a component with a non-infringing alternative.[4]

• Investigate the Patent's Validity: A patent can be challenged and invalidated if it is not novel or is obvious in light of prior art. Your patent attorney can help you assess the strength of the patent .

• Consider Licensing: If designing around is not feasible, you may be able to negotiate a license with the patent holder to use their technology.

Problem: I am unsure how to start a "Freedom to Operate" (FTO) search for my algorithm.

A systematic approach is key to an effective FTO search. Here is a recommended methodology:

• Define the Scope: Clearly document the key features, components, and functionalities of your compression algorithm.[1]

• Identify Keywords and Classifications: Brainstorm relevant keywords, synonyms, and technical terms related to your algorithm. Also, identify relevant patent classification codes (e.g., CPC, IPC).[8]

• Choose Patent Databases: Utilize professional and public patent databases for your search. Some key databases include:

  • USPTO Patent Full-Text and Image Database (PatFT)

  • WIPO's PATENTSCOPE[9]

  • Google Patents[9]

  • European Patent Office's Espacenet

• Conduct the Search: Systematically search the databases using your keywords and classifications. Keep detailed records of your search queries and the results.

• Analyze the Results: Review the patents you find to determine their relevance to your algorithm. Pay close attention to the claims of the most relevant patents.

• Consult with a Professional: It is highly recommended to have a patent professional review your FTO search results to provide a legal opinion on your freedom to operate.

Data on Software Patent Litigation

Understanding the landscape of patent litigation can provide valuable context for your development strategy. The following tables summarize key statistics related to software patents.

Metric	Statistic	Year	Source
Patent Litigation Cases Filed (U.S.)	~3,700	2023	[10]
Increase in Patent Litigation from Previous Year	12%	2023	[10]
Percentage of Litigation Involving High-Tech Patents	>60%	2023	[10]
Percentage of Litigation Related to Software Patents	30%	2023	[10]
Median Damages Awarded in Patent Litigation	$4.2 Million	2023	[10]

Metric	Statistic	Time Period	Source
Software Patents' Share of Increased Litigation	Accounted for 89% of the increase in defendants	2007-2011	[11]
Percentage of Infringement Lawsuits Involving Software	46%	2007-2011	[11]

Experimental Protocols

Protocol 1: Conducting a Prior Art Search

Objective: To identify existing patents, publications, and other public disclosures that are relevant to your new compression algorithm to assess its novelty and potential for patentability, as well as to inform on infringement risks.

Methodology:

• Deconstruct Your Invention: Break down your compression algorithm into its core concepts, components, and processes.

• Brainstorm Keywords: For each core concept, create a comprehensive list of keywords, synonyms, and alternative technical terms.

• Identify Patent Classifications: Determine the relevant Cooperative Patent Classification (CPC) and International Patent Classification (IPC) codes for your technology. A common starting point for compression is H03M 7/30 ("Compression and expansion of digital signals").

• Select Search Databases: Utilize a combination of free and professional patent databases (e.g., USPTO, WIPO's PATENTSCOPE, Google Patents, Espacenet).

• Execute Search Queries: Combine keywords using Boolean operators (AND, OR, NOT) and search within specific patent classifications.

• Review and Document Results: Carefully review the titles, abstracts, and claims of the search results. Save and categorize all relevant documents.

• Analyze Relevant Prior Art: For the most relevant documents, conduct a detailed analysis of how they relate to your algorithm.

• Iterate and Refine: Use the insights from your initial search to refine your keywords and search strategy for subsequent searches.

Protocol 2: Documenting Your Development Process

Objective: To create a comprehensive and credible record of the invention process to support a potential patent application and defend against infringement claims.

Methodology:

• Maintain a Dated Invention Notebook: Use a bound, paginated notebook or a secure digital equivalent to record all aspects of your research and development.

• Record the Conception of the Idea: Clearly describe the initial concept of your compression algorithm, including the problem it solves and its novel aspects. Date and sign this entry.

• Detail the Development Process: Document each step of the algorithm's development, including:

  • Theoretical and mathematical foundations.

  • Pseudocode and flowcharts.

  • Source code versions with dates and descriptions of changes.

  • Experimental setups and test procedures.

  • Results, including compression ratios, speed, and other performance metrics.

• Document Prior Art Searches: Keep a detailed log of all prior art searches conducted, including the databases searched, the queries used, and the results found.

• Record Design-Around Efforts: If you identify a relevant patent and modify your algorithm to avoid infringement, document the original design, the patent you are designing around, and the specific changes you made and why.

• Witness and Sign: Have your notebook entries periodically reviewed, signed, and dated by a witness who understands the technology but is not a co-inventor.

Visualizations

Caption: Workflow for assessing patent infringement risk during algorithm development.

Caption: Step-by-step workflow for conducting a Freedom to Operate (FTO) search.

References

• 1. epo.org [epo.org]
• 2. Patents on compression of random data [gailly.net]
• 3. US5533051A - Method for data compression - Google Patents [patents.google.com]
• 4. How to Design Around Patents - Patent Trademark Blog | IP Q&A [patenttrademarkblog.com]
• 5. US5469161A - Algorithm for the implementation of Ziv-Lempel data compression using content addressable memory - Google Patents [patents.google.com]
• 6. EP3754561A1 - Reconfigurable memory compression techniques for deep neural networks - Google Patents [patents.google.com]
• 7. Facebook Hit With Patent Suit Over Data Compression Tech [news.bloomberglaw.com]
• 8. US7714747B2 - Data compression systems and methods - Google Patents [patents.google.com]
• 9. greyb.com [greyb.com]
• 10. Impact of data compression claims on Software-Based Inventions [novotechip.com]
• 11. greyb.com [greyb.com]

Navigating the HEVC Licensing Landscape: A Guide for Researchers and Developers

Technical Support Center

For researchers, scientists, and drug development professionals leveraging High-Efficiency Video Coding (HEVC/H.265) in their work—from high-resolution microscopy and medical imaging to data analysis and collaborative research platforms—understanding the associated patent licensing costs is crucial. This guide provides a comprehensive overview of the HEVC patent license structure, focusing on the framework administered by Access Advance, which now manages the patent pools of both the former MPEG LA and HEVC Advance.

Frequently Asked Questions (FAQs)

1. What is the current structure for HEVC patent licensing?

Previously, the HEVC patent landscape was fragmented, with two main patent pools: one administered by MPEG LA and another by HEVC Advance. This created complexity, as a product manufacturer might have needed licenses from both pools.

In a significant simplification of the licensing process, Via Licensing Alliance (which had earlier acquired MPEG LA) and Access Advance have consolidated their HEVC patent pools. As of late 2025, Access Advance administers a unified HEVC patent pool, creating a "one-stop shop" for licensing a substantial portion of the essential HEVC patents.[1][2]

2. What is the cost structure of the HEVC license under Access Advance?

Access Advance offers a tiered licensing structure with different royalty rates based on the product category. It's important to note that the legacy MPEG LA terms are also encompassed within this new structure.

Legacy MPEG LA HEVC License Terms:

The original MPEG LA license had a straightforward model.

Feature	Cost
Annual Royalty-Free Threshold	First 100,000 units per year
Per-Unit Royalty (after threshold)	$0.20
Maximum Annual Royalty (Cap)	$25 million
Royalty on HEVC Content	None

Access Advance HEVC License Terms:

Access Advance provides a more detailed, category-based royalty structure. The rates vary based on the device type.

Device Category	Per-Unit Royalty Rate (Region 1)
Mobile Devices	$0.40 - $0.80
Connected Home & Other Devices	$0.40 - $0.80
4K UHD+ Televisions/Displays	$1.50
HEVC Content on Digital Media Storage	Varies

For licensees who sign an agreement on or before December 31, 2025, the current royalty rates and caps can be locked in through 2030. Beginning January 1, 2026, HEVC royalty rates will be updated to align with the VVC Advance royalty rate structure.[3]

3. Is there a royalty fee for distributing HEVC-encoded video content?

No, a key feature of the HEVC patent pool licenses administered by both the former MPEG LA and now Access Advance is that there are no royalties on the distribution of HEVC-encoded content .[4] This means researchers and developers can freely share, stream, or otherwise distribute video data encoded with HEVC without incurring content-based licensing fees from these pools.

4. How is a "unit" defined for software, particularly in a research context?

This is a critical question for developers of scientific software. While a precise, universally applicable definition can be complex, the general principle is that a royalty is due for each "copy" of the software sold or otherwise supplied to an end-user that incorporates HEVC encoding or decoding capabilities.

In a significant policy clarification, the former HEVC Advance announced that it would not seek royalties for HEVC functionality implemented in application-layer software that is downloaded to a device after its initial sale and where the encoding/decoding is performed on a general-purpose CPU. This would likely cover many research software applications that are downloaded and installed by users on their own computers. While this policy was established before the full consolidation under Access Advance, it indicates a favorable stance for many software developers.

5. Are there any exemptions or special considerations for non-commercial or academic research?

Currently, there are no explicitly stated general exemptions for non-commercial or academic research within the publicly available licensing terms from Access Advance. The licensing structure is primarily aimed at commercial product distribution.

However, research institutions developing and using HEVC-enabled software for internal, non-commercial research purposes may fall outside the scope of the standard commercial licensing agreements. It is highly recommended that academic or non-profit research institutions contact Access Advance directly to clarify their specific use case and determine if any licensing obligations apply.

6. Do I need a license for software used only for internal research and development?

The licensing agreements are primarily focused on products "sold to end users." If your HEVC-enabled software is developed and used exclusively for internal research and development within your organization and is not distributed externally, it is less likely to trigger royalty obligations. However, for a definitive answer, it is best to consult with legal counsel and contact Access Advance for clarification based on your specific circumstances.

Experimental Protocols and Methodologies

For organizations that determine a license is required, the typical process involves:

• Contacting Access Advance: The first step is to get in touch with Access Advance's licensing department to express interest in obtaining a license.

• Executing a Non-Disclosure Agreement (NDA): To review the full license agreement and discuss specific terms, an NDA is usually required.

• Reviewing the License Agreement: The detailed terms and conditions of the HEVC Patent Portfolio License Agreement will be provided for legal review.

• Reporting and Royalty Payments: Once the agreement is executed, licensees are typically required to provide regular reports on the number of licensed units distributed and pay the corresponding royalties.

Visualizing the HEVC Licensing Decision Process

To aid in understanding the key decision points for determining if an HEVC license is needed, the following workflow diagram is provided.

Caption: Decision workflow for HEVC licensing.

This guide provides a general overview of the HEVC licensing cost structure. Given that licensing agreements can be complex and subject to change, it is always recommended to consult directly with Access Advance and seek legal counsel for matters pertaining to your specific situation.

References

• 1. accessadvance.com [accessadvance.com]
• 2. accessnewswire.com [accessnewswire.com]
• 3. Access Advance, Via LA position multimedia patent pools for further growth with price stability offer, regionalization for more standards – ip fray [ipfray.com]
• 4. Access Advance Announces its HEVC Advance Platform License, with Simplified Royalty Rates and New Licensor Royalty Allocations [prnewswire.com]

Navigating Patent Expirations Within Via Licensing Alliance Pools: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the implications of patent expirations within technology pools administered by the Via Licensing Alliance (formerly MPEG LA). The following frequently asked questions (FAQs) and troubleshooting guides address common concerns for professionals engaged in research and development who utilize these standardized technologies.

Frequently Asked Questions (FAQs)

Q1: What happens to my licensing obligations when a single patent within a Via Licensing Alliance pool expires?

Your obligation to pay royalties under a patent pool license is typically not affected by the expiration of a single patent.[1][2] The standard licensing agreements for pools, such as the one for MPEG-2, stipulate that royalties are due as long as at least one patent in the portfolio remains active in the country where the licensed product is manufactured or sold.[1][2] Therefore, the expiration of individual patents does not automatically trigger a reduction or cessation of royalty payments.

Q2: Will my royalty rates be reduced as more patents in a pool expire?

Not necessarily. Historically, with pools like the MPEG-2 patent pool, the license fee did not decrease proportionally with the reduction in the number of active patents.[1] This indicates that the royalty rates are generally structured to support the value of the entire portfolio of essential patents for the lifetime of the pool, rather than being tied to the number of individual active patents at any given time.

Q3: Is it legal to pay royalties for a technology when some of the associated patents have expired?

In the United States, a legal principle established in the case of Brulotte v. Thys Co. prohibits the collection of royalties for a patent after it has expired. However, patent pool licenses are complex agreements that grant rights to a portfolio of patents. The royalty obligation is typically linked to the life of the entire pool, which is defined by the expiration of the last essential patent in the portfolio in a specific jurisdiction. As long as there is at least one active patent covering the licensed technology in your territory of manufacture or sale, the obligation to pay the portfolio royalty rate generally continues.

Q4: How do I know which patents are still active in a specific pool?

Via Licensing Alliance periodically provides information on the patents included in their various licensing programs. For specific details on the patent portfolio for a licensed technology, including the status of individual patents, it is recommended to consult the official documentation provided by Via Licensing Alliance for that specific patent pool.

Q5: What is the current status of MPEG LA?

In April 2023, MPEG LA was acquired by Via Licensing Corporation, and they have combined to form the Via Licensing Alliance.[1] This new entity continues to manage the patent pools formerly administered by MPEG LA.

Troubleshooting and Decision Making

My product utilizes a technology standard licensed from a Via Licensing Alliance pool, and I've learned that a patent within that pool has recently expired. What should I do?

• Review your License Agreement: The first and most critical step is to carefully review the terms of your specific licensing agreement with Via Licensing Alliance. Pay close attention to clauses that define the royalty-bearing products, the term of the license, and the conditions under which royalty obligations cease.

• Verify Active Patents in Your Jurisdiction: Determine if other patents within the same pool are still active in the countries where you manufacture or sell your products. The obligation to pay royalties is generally tied to the existence of at least one active patent in these jurisdictions.[2]

• Consult with Legal Counsel: Due to the complexity of patent law and licensing agreements, it is highly advisable to consult with legal counsel specializing in intellectual property. They can provide an expert opinion on your specific rights and obligations under your license agreement in light of the expired patent.

Data Presentation

The following table provides a historical example of royalty rates for the MPEG-2 patent pool, illustrating how rates have been adjusted over time, though not in direct proportion to the number of expiring patents.[1]

Time Period	Decoding License Fee	Encoding License Fee	Encode-Decode Consumer Product License Fee
Jan 1, 2002 - Dec 31, 2009	US$2.50	US$2.50	US$2.50
From Jan 1, 2010	US$2.00	US$2.00	US$2.00

Mandatory Visualization

The following diagrams illustrate the logical relationships and workflows associated with patent expiration within a Via Licensing Alliance patent pool.

Patent Expiration and Royalty Obligation

Licensee Workflow on Patent Expiration

References

• 1. MPEG LA - Wikipedia [en.wikipedia.org]
• 2. Making sure you're not a bot! [lists.fedoraproject.org]

Technical Support Center: Resolving Licensing Conflicts for Technologies Covered by Multiple Patent Pools

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the complexities of licensing technologies covered by multiple patent pools.

I. Frequently Asked Questions (FAQs)

Q1: What are patent pools and why do they lead to licensing conflicts?

A patent pool is an agreement between two or more patent owners to license one or more of their patents as a package to one another or to third parties.[1] While they can streamline the licensing process, conflicts often arise due to:

• Patent Thickets: A dense web of overlapping patents held by multiple entities can make it challenging to commercialize new technology without obtaining numerous licenses.[2][3] This complexity can lead to increased costs and legal risks, potentially stifling innovation.[2]

• Royalty Stacking: When a single product is covered by multiple patents, the need to pay royalties to each patent holder can lead to a cumulative royalty burden that is financially unsustainable. This phenomenon, known as royalty stacking, can make a product commercially unviable.[4][5]

• Lack of Transparency: The opaque nature of some patent pools and their licensing terms can make it difficult to assess the total licensing cost and potential for conflict.

Q2: What is a "patent thicket" and how does it impact drug development?

A patent thicket is a dense network of overlapping intellectual property rights that a company must navigate to commercialize a new technology. In the pharmaceutical industry, this often involves a single drug being protected by numerous patents covering not just the active ingredient, but also its formulation, method of use, and manufacturing process.[6] This can delay the entry of more affordable generic or biosimilar competitors into the market.[7] For example, AbbVie's drug Humira was protected by over 250 patents, which significantly delayed the introduction of cheaper alternatives.[8] The cost of this delay to consumers can be substantial, with one report estimating that patent thickets for just five drugs, including Humira, cost over $16 billion in a single year.[9]

Q3: What is "royalty stacking" and how can it be managed?

Royalty stacking occurs when multiple royalty payments are required for a single product, making the total royalty obligation economically burdensome.[4][5] For instance, a biopharmaceutical product might require licenses for research tools, gene sequences, expression vectors, and delivery systems, with each license carrying its own royalty obligation.[4] The cumulative royalty rate can range from 6% to 20% or even higher.[4]

Strategies to manage royalty stacking include:

• Negotiating Royalty Ceilings: A licensee can negotiate a maximum combined royalty rate for a product. If the stacked royalties exceed this ceiling, the individual royalty payments are reduced on a pro-rata basis.[4]

• Anti-Stacking Provisions: These clauses in a licensing agreement allow a licensee to deduct some or all of the royalties paid to third parties from the royalties owed to the licensor.[5][10]

• Alternative Payment Structures: Instead of a percentage of sales, parties can agree to fixed fees, milestone payments, or a share of net income.[11]

Q4: What is a Freedom to Operate (FTO) analysis and why is it crucial?

A Freedom to Operate (FTO) analysis is a due diligence process to determine whether a product or process infringes on the patent rights of others.[2][12] It is a critical step to mitigate the risk of costly patent infringement litigation.[3] For researchers and drug developers, conducting an FTO analysis early in the development process is essential to:

• Identify potential patent barriers.

• Inform research and development to "design around" existing patents.

• Identify the need for in-licensing specific technologies.

• Support investment and partnership negotiations.[2]

An effective FTO analysis involves a clear understanding of the product, a comprehensive search strategy, and a focus on the claims of potentially relevant patents.[2][8]

II. Troubleshooting Guides

Troubleshooting Stalled Licensing Negotiations

Problem: Negotiations with multiple patent pools or individual patent holders have stalled, and you are unable to reach a commercially viable licensing agreement.

Workflow for Resolution:

A flowchart for resolving stalled licensing negotiations.

Step-by-Step Guidance:

• Preparation and Re-evaluation:

  • Re-assess Commercial Goals: Clearly define your primary objectives for the licensing agreement, including financial goals and non-financial terms like the scope of the license.[13]

  • Conduct In-depth Analysis: Research the potential licensee's business model, financial health, and market position to tailor your proposal.[14]

  • Update FTO Analysis: Ensure your Freedom to Operate analysis is current and comprehensive, identifying any new potential patent conflicts.

• Advanced Negotiation Strategies:

  • Identify Non-Negotiables: Determine your "must-have" terms versus "nice-to-have" terms to create flexibility in negotiations.[15]

  • Explore Creative Solutions: Propose alternative arrangements such as cross-licensing, where parties exchange licenses for their respective patents, which can reduce or eliminate licensing fees.[16]

  • Collaborative Problem-Solving: Frame the negotiation as a collaborative effort to find a mutually beneficial solution.

• Alternative Dispute Resolution (ADR):

  • Mediation: If direct negotiations fail, consider mediation. A neutral third-party mediator facilitates discussions to help both parties reach a voluntary agreement.[7] Mediation is generally less expensive and faster than litigation.[17]

  • Arbitration: If mediation is unsuccessful, arbitration offers a more formal process where a neutral arbitrator makes a binding decision.[7] It is typically faster and more private than litigation.[7]

III. Data Presentation

Table 1: Comparative Analysis of Dispute Resolution Methods

This table provides a comparative overview of the estimated costs and duration of different dispute resolution methods for patent conflicts.

Feature	Mediation	Arbitration	Litigation
Average Cost	$7,000 - $17,000[18]	$30,000 - $150,000[18]	$700,000 to over $5.5 million[19]
WIPO Average Cost	~$21,000[20]	~ $48,000 (Expedited) to ~$ 165,000 (Standard)[20]	~ $475,000 (Home) to ~$ 850,000 (Foreign)[20]
Average Duration	4 - 7 months[21]	7 months (Expedited) to 23 months (Standard)[21]	3 - 3.5 years[20]
Outcome	Non-binding (unless an agreement is reached)[17]	Binding decision[7]	Binding judgment (subject to appeal)
Confidentiality	High[17]	High (generally private)	Low (public record)
Formality	Low (informal discussions)	Medium (quasi-judicial)	High (formal court procedures)
Success/Settlement Rate	High (WIPO reports 70% settlement rate)[14]	Moderate (WIPO reports 33% settlement rate)[14]	Varies, but many cases settle before trial

Table 2: Illustrative Royalty Stack Calculation for a Monoclonal Antibody Product

This hypothetical example demonstrates how multiple royalty obligations can accumulate for a single biopharmaceutical product.

Licensed Technology	Licensor	Typical Royalty Rate	Royalty Contribution
Murine Antibody	University	1.0%	1.0%
Target Receptor Patent	Research Institution	2.5%	2.5%
Antibody Humanization Technology	Specialized Biotech Firm	3.0%	3.0%
Proprietary Purification Technology	Technology Company	1.5%	1.5%
Total Royalty Stack	8.0%

Note: This is a simplified, illustrative example. Actual royalty rates can vary significantly based on the specifics of the technology and the negotiation.[11]

IV. Experimental Protocols

While traditional "experimental protocols" are not directly applicable to licensing negotiations, the following provides a structured methodological approach to preparing for and conducting these negotiations.

Protocol for Multi-Party Licensing Negotiation

Objective: To secure the necessary licenses for a technology covered by multiple patent pools under commercially viable terms.

Materials:

• Comprehensive list of all patents and patent applications covering the technology.

• Detailed Freedom to Operate (FTO) analysis report.

• Market analysis and commercialization plan for the target product.

• Financial models projecting revenue and profitability.

• List of potential licensors and their contact information.

• Non-Disclosure Agreements (NDAs).

Procedure:

• Internal Due Diligence and Strategy Formulation:

  • Assemble a cross-functional team including legal, scientific, and business development personnel.

  • Conduct a thorough internal review of your technology and its components.

  • Perform a comprehensive FTO analysis to identify all potentially blocking patents.[3]

  • Define clear licensing objectives, including desired royalty rates, scope of license, and duration.[6][22]

  • Develop a negotiation strategy, including identifying your Best Alternative to a Negotiated Agreement (BATNA).

• Initial Contact and Information Exchange:

  • Initiate contact with each patent holder or patent pool administrator.

  • Execute NDAs to facilitate confidential discussions.

  • Request detailed information about the patents they hold and their licensing terms.

• Negotiation Phase:

  • Present a clear and compelling value proposition for your intended use of the technology.[23]

  • Engage in principled, interest-based negotiations, focusing on mutual gain.

  • If facing a significant royalty stack, proactively propose anti-stacking provisions or other creative solutions.[18]

  • Maintain clear and consistent communication with all parties.

• Agreement and Execution:

  • Draft a clear and comprehensive licensing agreement with the assistance of legal counsel.[16]

  • Ensure all key terms, including the scope of the license, financial obligations, and dispute resolution mechanisms, are clearly defined.[24]

  • Review and execute the final agreements.

• Post-Licensing Management:

  • Establish a system for managing royalty payments and reporting obligations.

  • Maintain open communication with licensors to foster a positive ongoing relationship.

V. Visualizations

Logical Relationship for Freedom to Operate (FTO) Analysis

A workflow for conducting a Freedom to Operate (FTO) analysis.

References

• 1. depenning.com [depenning.com]
• 2. Freedom to Operate Analysis Three Strategies to Efficiently Achieve Robust Results | Thought Leadership | Baker Botts [bakerbotts.com]
• 3. How to Conduct a Freedom-to-Operate (FTO) Analysis: Complete Guide for R&D Teams | Cypris [cypris.ai]
• 4. ipmall.law.unh.edu [ipmall.law.unh.edu]
• 5. patentbaristas.com [patentbaristas.com]
• 6. drugpatentwatch.com [drugpatentwatch.com]
• 7. freopp.org [freopp.org]
• 8. Three Keys Strategies To Effective FTO Management | ClearstoneIP [clearstoneip.com]
• 9. csrxp.org [csrxp.org]
• 10. depenning.com [depenning.com]
• 11. Exploring the layers of the pharmaceutical royalty stack [celforpharma.com]
• 12. lumenci.com [lumenci.com]
• 13. patentpc.com [patentpc.com]
• 14. WIPO Caseload Summary [wipo.int]
• 15. thelaw.institute [thelaw.institute]
• 16. patentpc.com [patentpc.com]
• 17. patentpc.com [patentpc.com]
• 18. ccbjournal.com [ccbjournal.com]
• 19. patentpc.com [patentpc.com]
• 20. What does it cost to defend your IP rights? [wipo.int]
• 21. wipo.int [wipo.int]
• 22. A short checklist for pharma licensing negotiation preparation [celforpharma.com]
• 23. patentpc.com [patentpc.com]
• 24. patentpc.com [patentpc.com]

Navigating MPEG LA Royalty Reporting: A Guide for Small Research Teams

For small research teams and drug development professionals, understanding and complying with technology licensing agreements can be a complex hurdle. This technical support center provides clear guidance on MPEG LA (now Via Licensing Alliance) royalty reporting, focusing on the specific needs and questions of the research community.

Frequently Asked Questions (FAQs)

Q1: Our research team uses software with MPEG codecs for video analysis. Do we need to report this and pay royalties?

A: It depends on the nature of your use. Many MPEG-LA/Via Licensing Alliance agreements include a provision for "personal and non-commercial use" by a consumer, which generally does not require royalty payments.[1] If your research is purely non-commercial and does not involve selling a product or service that uses the MPEG technology, you may fall under this exemption. However, the definition of "non-commercial" in a research context can be nuanced.

Q2: How is "non-commercial use" defined for a research team?

A: The license agreements often refer to "personal and non-commercial use of a consumer".[1] While a precise definition for research teams is not explicitly provided in publicly available documents, it generally implies that the use of the technology is not for financial gain. If your research is funded by a grant without direct commercial deliverables, it is more likely to be considered non-commercial. However, if the research is part of a commercial drug development pipeline or involves selling data or services, it would likely be considered commercial.

Q3: What if our research is funded by a commercial entity?

A: If your research is sponsored by a for-profit company and the results are intended for that company's commercial products, your use of MPEG codecs would likely be considered commercial. In this scenario, the commercial entity sponsoring the research would be responsible for securing the appropriate licenses and handling royalty reporting.

Q4: What are the typical royalty thresholds for commercial use?

A: Royalty terms vary depending on the specific MPEG standard being used. For some standards, there have been royalty-free thresholds to encourage adoption. For example, historically, the first 100,000 units of a product implementing the HEVC standard each year were exempt from royalties. It is crucial to consult the specific license agreement for the technology you are using to understand the exact terms.

Q5: Who is ultimately responsible for royalty payments?

A: The end-user product manufacturer or the entity that makes the final modification to a product for sale is typically responsible for paying royalties.[2] In a research context, if you are developing a product that incorporates MPEG technology and will be distributed or sold, your institution would likely be considered the manufacturer and be responsible for licensing and reporting.

Q6: What is the process for reporting royalties if our use is deemed commercial?

A: Licensees are generally required to self-report their production and sales of products that incorporate the licensed technology.[2] Via Licensing Alliance, as the successor to MPEG LA, has the right to audit licensees to ensure compliance. The specific reporting forms, frequency, and procedures will be detailed in the license agreement you sign.

Q7: Who should we contact for clarification on our specific situation?

A: For definitive guidance, it is highly recommended to contact Via Licensing Alliance directly. They can provide clarification on license terms and help you determine if your research activities require a commercial license.

Contact Information for Via Licensing Alliance:

Department	Email
General Inquiries	--INVALID-LINK--
Press Inquiries	--INVALID-LINK--

Royalty Reporting Decision Workflow for Research Teams

The following diagram illustrates the decision-making process for determining if your research team needs to engage in royalty reporting.

Royalty reporting decision workflow for research teams.

Disclaimer: This information is for guidance purposes only and does not constitute legal advice. Research teams should consult with their institution's legal counsel and contact Via Licensing Alliance directly to ensure compliance with all licensing requirements.

References

• 1. lifescience.evidentscientific.com.cn [lifescience.evidentscientific.com.cn]
• 2. Via Licensing Announces Availability of Joint Patent License for AVC (H.264) Video Compression Standard [design-reuse.com]

managing intellectual property when collaborating with industry partners

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing intellectual property (IP) in collaborations with industry partners.

Frequently Asked Questions (FAQs)

Q1: What is the difference between background IP and foreground IP?

A: Background IP refers to the intellectual property that each party brings to the collaboration.[1] This includes pre-existing technologies, research findings, patents, or proprietary knowledge.[1] Foreground IP is any new intellectual property created as a direct result of the collaborative project.[1][2] It is crucial to clearly define and document both types of IP in any collaboration agreement to prevent future disputes.[1]

Q2: Who typically owns the foreground IP in a university-industry collaboration?

A: There are several common models for ownership of foreground IP. The most frequent scenario is for the university to own the IP resulting from the research and then grant a license to the industry partner.[3][4] This license can be exclusive or non-exclusive, depending on the terms of the agreement.[1] Other possibilities include joint ownership by both the university and the industry partner, or sole ownership by the industry partner, which is more common if they have funded the entire research project.[1][5]

Q3: What should be included in an IP agreement with an industry partner?

A: A comprehensive IP agreement should clearly address several key points. These include defining the background IP of each party, specifying the ownership of the foreground IP, and outlining the licensing rights for commercialization. The agreement should also cover confidentiality and publication rights, as well as who is responsible for the costs associated with patent filing and maintenance.[2][4]

Q4: Can I still publish my research findings if I am collaborating with an industry partner?

A: Yes, but there will likely be some stipulations. Industry partners often require a review period for any proposed publications to ensure that no confidential information or potentially patentable material is disclosed prematurely.[2][3] It is essential to establish clear guidelines in the collaboration agreement regarding the process and timeline for publications.[3]

Q5: What is a non-disclosure agreement (NDA), and why is it important?

A: A non-disclosure agreement, also known as a confidentiality agreement, is a legal contract that obligates the parties to keep certain information confidential.[6] In the context of industry collaborations, an NDA is crucial for protecting sensitive information, such as proprietary research data or trade secrets, that is shared between the partners.[1]

Troubleshooting Guides

Scenario 1: Your industry partner wants to own all the IP from the collaboration.

Problem: The industry partner is insisting on sole ownership of all foreground IP, which could limit your ability to use the research for further academic purposes.

Troubleshooting Steps:

• Understand Their Motivation: The industry partner may require ownership to justify their investment and ensure they have the freedom to commercialize the results.[5]

• Negotiate for Retained Rights: Propose a compromise where the university retains the right to use the IP for non-commercial research and educational purposes.[3][4]

• Discuss Licensing Options: Suggest an exclusive license for the industry partner in their specific field of use, while the university retains ownership.[1] This can provide the company with the commercial advantages they need.[[“]]

• Involve Your Technology Transfer Office: Your institution's technology transfer office has expertise in these negotiations and can help you reach a mutually beneficial agreement.

Scenario 2: A dispute arises over who invented a specific component of the new technology.

Problem: Both your research team and the industry partner's team contributed to an invention, and now there is a disagreement about inventorship and ownership.

Troubleshooting Steps:

• Consult Laboratory Notebooks and Records: Detailed and dated records of experiments and ideas are critical in determining who contributed to the invention.

• Refer to the Collaboration Agreement: The agreement should have clauses that define how inventorship is determined.

• Engage in Open Communication: Arrange a meeting with all involved parties to discuss their contributions.[3]

• Seek Mediation: If an agreement cannot be reached, consider involving a neutral third-party mediator to help resolve the dispute.

Data Presentation

Table 1: Comparison of Common IP Ownership Models

Feature	University Owns, Licenses to Partner	Joint Ownership	Industry Partner Owns
Control over Commercialization	Industry partner has control through the license.	Both parties have a say, which can be complex to manage.[1][3]	Industry partner has full control.
University's Right to Use for Research	Typically retained by the university.[3][4]	Retained by the university.	Needs to be explicitly negotiated.
Revenue Sharing	University receives royalties or other payments.[1]	Revenue is shared according to the agreement.	University may receive a lump-sum payment or royalties.
Patent Management Responsibility	Usually managed by the university.[4]	Needs to be clearly defined in the agreement.	Managed by the industry partner.

Experimental Protocols

While specific experimental protocols are highly dependent on the nature of the research, the following outlines a general protocol for Invention Disclosure , a key process in managing IP.

Protocol: Invention Disclosure Process

• Invention Conception: Document the date of conception and the names of all inventors in a lab notebook.

• Preliminary Vetting: The principal investigator reviews the invention to determine if it is novel, non-obvious, and has potential for commercial application.

• Invention Disclosure Form (IDF) Completion: The inventors complete and submit an IDF to the university's technology transfer office. This form should include a detailed description of the invention, its potential applications, and any public disclosures that have been made.

• TTO Review: The technology transfer office evaluates the IDF for patentability and commercial potential.

• Decision and Action: Based on the review, the TTO will decide whether to file for patent protection and will begin the process of marketing the technology to potential licensees, including the industry partner from the collaboration.

Mandatory Visualizations

Caption: Decision pathway for determining IP ownership in a collaboration.

Caption: Workflow for the invention disclosure process.

References

• 1. patentpc.com [patentpc.com]
• 2. Intellectual Property Issues In Industry-Academia Collaborations - Patent - United Kingdom [mondaq.com]
• 3. A Guide to Intellectual Property in University-Industry Collaboration [in-part.com]
• 4. inpart.io [inpart.io]
• 5. web.wpi.edu [web.wpi.edu]
• 6. forbes.com [forbes.com]
• 7. consensus.app [consensus.app]

Navigating the Legal Landscape: A Technical Support Center on the Impact of Litigation on MPEG LA Patent Pool Stability

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive overview of the impact of litigation on the stability of the MPEG LA patent pool. The following troubleshooting guides and frequently asked questions (FAQs) address key issues and potential challenges arising from legal disputes in the realm of patent licensing.

Troubleshooting Guides

Issue: Uncertainty Regarding Patent Licensing Terms Post-Litigation

Problem: A recent lawsuit involving MPEG LA has concluded, but it is unclear how the outcome affects the terms of our existing or future licensing agreements.

Solution Workflow:

• Review Official Statements: Monitor press releases and official announcements from MPEG LA and the opposing party for any declared changes to licensing programs.

• Consult Legal Counsel: Engage with legal experts specializing in intellectual property to interpret the court's decision and its specific implications for your organization's patent portfolio and licensing strategy.

• Direct Inquiry: Contact MPEG LA's licensing department directly to seek clarification on any modifications to royalty rates, patent lists, or licensing conditions resulting from the litigation.

Caption: Workflow for clarifying post-litigation licensing terms.

Issue: Assessing the Risk of a Portfolio Patent Being Invalidated

Problem: A key patent within an MPEG LA pool that is crucial for our research is being challenged in court. We need to assess the potential impact of its invalidation.

Solution Workflow:

• Monitor Litigation Progress: Track the legal proceedings closely, paying attention to arguments from both sides regarding the patent's validity.

• Identify Alternative Technologies: Investigate whether alternative patents or technologies exist, either within or outside the MPEG LA pool, that could serve as a substitute if the patent is invalidated.

• Analyze Licensing Agreement: Review the terms of your MPEG LA license to understand the implications of a patent's removal from the pool. Key aspects to check include royalty adjustments and access to remaining patents.

Caption: Workflow for assessing patent invalidation risk.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of litigation that affect the MPEG LA patent pool?

A1: The most common types of litigation impacting the MPEG LA patent pool include:

• Royalty Disputes: Disagreements between MPEG LA and licensees over the calculation and payment of royalties. A notable example is the dispute with Samsung, which also involved questions about royalties for patents acquired after a licensor leaves the pool.[1]

• Antitrust Lawsuits: Allegations that MPEG LA has engaged in anti-competitive practices, such as including non-essential patents in its pools or charging inconsistent royalty fees. The lawsuit filed by Nero AG is a key example of this.[2]

• Patent Infringement Lawsuits: Actions taken by MPEG LA against companies that use the pooled patents without obtaining a license. MPEG LA has pursued such litigation against companies like Huawei, ZTE, and TCL to encourage them to become licensees.[3]

• Disputes with Former Licensors: Litigation can also arise when a company that was once a licensor in the pool leaves and is then sued for infringing the remaining patents in the pool, as was the case with Samsung.[1][4]

Q2: How has litigation historically impacted the number of licensors and licensees in MPEG LA's pools?

A2: While specific quantitative data on the direct impact of litigation on the number of licensors and licensees is not publicly disclosed in detail, the available information suggests that litigation has often been used as a tool to encourage companies to become licensees. For instance, after MPEG LA filed lawsuits against Huawei and ZTE, both companies eventually took licenses. Similarly, a settlement with TCL also resulted in them becoming a licensee.[3] This suggests that litigation can, in some cases, lead to an increase in the number of licensees. The impact on the number of licensors is less clear from the available information.

Q3: Have royalty rates for MPEG LA's patent pools changed as a direct result of litigation?

A3: It is difficult to directly attribute changes in royalty rates to specific litigation outcomes, as MPEG LA's licensing terms are typically standardized. However, there has been criticism that royalty rates for some pools, like the MPEG-2 pool, did not decrease even as the number of active patents declined.[2] For the MPEG-2 standard, the royalty rate for a consumer product encode-decode license was reduced from $6.00 to $2.50 between its inception and 2002, and then further to $2.00 in 2010.[2] It is plausible that market pressures and the legal environment, including the threat of litigation, have influenced these adjustments over time.

Q4: What is the significance of the litigation between MPEG LA and Samsung?

A4: The litigation between MPEG LA and Samsung is significant for several reasons. Firstly, it involved a former licensor (Samsung) being sued for infringing patents remaining in the pool after its departure, a relatively novel situation in patent pool litigation.[1] Secondly, it highlighted disputes over royalty payments and the licensing of patents acquired by a licensor after they have left the pool.[1] The settlement of the patent enforcement actions, with Samsung taking a license, demonstrates MPEG LA's ability to enforce its patent rights even against major industry players.[1] However, a separate contract dispute over royalty amounts continued, indicating the complexity of these relationships.[1]

Data Presentation

Table 1: Overview of Key Litigation Cases Involving MPEG LA

Opponent(s)	Type of Litigation	Key Issues	Outcome/Status
Samsung	Patent Infringement, Contract Dispute	Infringement after leaving the pool, royalty payment disputes.[1][4]	Patent enforcement actions settled with Samsung taking a license; contract dispute ongoing as of early 2023.[1]
Nero AG	Antitrust	Allegations of including non-essential patents and inconsistent royalty fees.[2]	The lawsuit was dismissed with prejudice in 2010.[2]
Google (VP8)	Patent Infringement Claims	MPEG LA claimed Google's VP8 codec infringed on patents licensed by the pool.[2]	Google and MPEG LA reached a settlement agreement in 2013.[2]
Huawei & ZTE	Patent Infringement	Use of AVC/H.264 standard without a license.	Both companies took licenses from MPEG LA after litigation.
TCL	Patent Infringement	Use of AVC/H.264 standard in their products without a license.[3]	TCL became a licensee of the AVC/H.264 patent pool after a settlement.[3]

Table 2: Evolution of MPEG-2 Royalty Rates

Time Period	Decoding License	Encoding License	Encode-Decode Consumer Product License
Original Rate	$4.00	$4.00	$6.00
Jan 1, 2002 - Dec 31, 2009	$2.50	$2.50	$2.50
Since Jan 1, 2010	$2.00	$2.00	$2.00
Source: Wikipedia[2]

Experimental Protocols: Assessing Patent Pool Stability

While there are no "experimental protocols" in the traditional scientific sense to measure patent pool stability, a structured analysis can be conducted based on economic and legal principles. The following outlines a methodology for assessing the stability of a patent pool like MPEG LA, particularly in the context of litigation.

Objective: To evaluate the stability of a patent pool by analyzing key quantitative and qualitative indicators before and after significant litigation events.

Methodology:

• Define Stability Indicators:

  • Quantitative Indicators:

    • Number of Licensors

    • Number of Licensees

    • Royalty Revenue (if available)

    • Number of Essential Patents in the Pool

    • Royalty Rates

  • Qualitative Indicators:

    • Frequency and Nature of Litigation

    • Market Adoption of the Standard

    • Presence of Competing Patent Pools

    • Regulatory Scrutiny (e.g., antitrust investigations)

• Data Collection:

  • Gather historical data for the defined indicators from public sources such as company press releases, annual reports (if available), court filings, and reputable news archives.

  • Compile a timeline of significant litigation events involving the patent pool.

• Analysis:

  • Pre- and Post-Litigation Comparison: For each significant litigation event, compare the values of the quantitative indicators for the periods immediately preceding and following the event.

  • Trend Analysis: Analyze the long-term trends of the stability indicators to identify any shifts that may coincide with periods of intense litigation.

  • Qualitative Assessment: Evaluate the qualitative indicators to understand the broader context of the patent pool's operating environment and how litigation may have influenced perceptions of its stability and attractiveness.

• Reporting:

  • Summarize the findings in a report that includes tabulated data, trend charts, and a qualitative discussion of the impact of litigation on the patent pool's stability.

Caption: Methodology for assessing patent pool stability.

References

• 1. [PDF] Patent Pools, Litigation and Innovation | Semantic Scholar [semanticscholar.org]
• 2. MPEG LA - Wikipedia [en.wikipedia.org]
• 3. patentpc.com [patentpc.com]
• 4. staging.lexisnexisip.com [staging.lexisnexisip.com]

Navigating the University Spin-Off Licensing Maze: A Technical Support Center

Welcome to the Technical Support Center for University Spin-Offs. This resource is designed to provide researchers, scientists, and drug development professionals with clear, actionable guidance on reducing licensing costs and navigating the complexities of technology transfer.

Frequently Asked Questions (FAQs)

Q1: What are the typical licensing fees I can expect to pay for my university spin-off?

A1: Licensing agreements with universities typically involve a variety of fees. These can include an upfront license issuance fee, ongoing license maintenance fees, royalties on sales, milestone payments, and reimbursement of patent prosecution costs.[1] In some cases, the university may also take an equity stake in the spin-off company.[1][2][3] The specific rates for each of these fees can vary depending on factors like whether the company is funded, the nature of the technology, and the type of product or service.[1]

Q2: I'm concerned about the high upfront costs. Are there ways to reduce the initial financial burden?

A2: Yes, many universities are willing to structure licensing agreements to be more startup-friendly. One common strategy is to defer a portion of the upfront fees until the spin-off has secured a certain amount of funding.[4] Some universities may also be open to accepting a larger equity stake in lieu of higher upfront cash payments. Negotiating for lower or deferred fees is a key part of the licensing process.

Q3: What is a "royalty stacking" provision, and why is it important?

A3: A royalty stacking provision is a clause in a license agreement that allows a company to reduce its royalty payments to the university if it also needs to pay royalties to other parties for additional technologies incorporated into its product.[2] This is crucial for spin-offs, as it prevents the cumulative royalty burden from becoming unmanageable and making the product commercially unviable.[2]

Q4: Can I negotiate the terms of the licensing agreement with the university's Technology Transfer Office (TTO)?

A4: Absolutely. The licensing agreement is a negotiation between your spin-off and the university's TTO.[5] It is essential to engage with the TTO early and maintain open communication.[2][5] To prepare for negotiations, it's helpful to have a clear business plan and to research comparable licensing deals.[6][7] Understanding the TTO's goals, which can range from maximizing revenue to fostering local economic development, can also strengthen your negotiating position.[8]

Q5: What is an "express license agreement," and how can it help my spin-off?

A5: Some universities offer standardized, non-negotiable "express" or "sprint" license agreements.[9] These agreements are designed to accelerate the licensing process and reduce transaction costs and legal fees for spin-offs.[9] They typically offer fair, benchmarked terms and provide immediate clarity on financial obligations.[9]

Troubleshooting Guides

Issue: The university is asking for a significant equity stake in my spin-off.

Troubleshooting Steps:

• Understand the University's Motivation: Universities often seek equity to share in the potential upside of a successful spin-off, which aligns their interests with the company's long-term success.[2]

• Negotiate the Percentage: The amount of equity is negotiable. Research typical equity stakes for university spin-offs in your field to benchmark the request.

• Discuss Anti-Dilution Provisions: Be aware of anti-dilution clauses, which protect the university's ownership percentage as the company raises more funding.[2] Negotiate the terms of this protection to ensure it's fair to the founders and future investors.

• Propose Alternatives: If the equity request is too high, propose a combination of lower equity with slightly higher milestone payments or royalties.

Issue: The proposed royalty rate seems too high for our business model.

Troubleshooting Steps:

• Benchmark the Rate: Research typical royalty rates for similar technologies and industries.[3][10] For example, in the life sciences sector, sublicense fees are often in the 10-30% range of non-royalty income received by the licensee.[11]

• Present a Financial Model: Develop a financial model for your spin-off that clearly demonstrates how the proposed royalty rate would impact profitability and sustainability.[8] This can be a powerful tool in negotiating a lower rate.

• Negotiate a Tiered Royalty Structure: Propose a royalty rate that increases as sales volumes grow. This allows the spin-off to pay a lower rate in the crucial early stages.

• Include a Royalty Stacking Clause: As mentioned in the FAQs, ensure the agreement includes a royalty stacking provision to cap the total royalty burden.[2]

Data on Licensing Costs

To provide a clearer picture of potential licensing costs, the following table summarizes typical financial terms found in university spin-off license agreements. These figures are indicative and can vary significantly based on the specific technology, university, and negotiation.

Financial Term	Typical Range/Structure	Key Considerations
Upfront License Fee	$0 - $100,000+	Can often be deferred or offset by equity.[12][4]
Equity	2% - 10% non-dilutable common stock	The university may also ask for anti-dilution protection.[2]
Annual Maintenance Fee	$1,000 - $25,000	May be waived for the first few years.
Royalty on Net Sales	1% - 5%	Can be tiered based on sales volume. Rates vary by industry.[3][10]
Milestone Payments	Varies widely	Tied to specific development, regulatory, or sales milestones.
Sublicensing Fees	10% - 30% of sublicense revenue	Important to define what constitutes sublicense revenue clearly.[11]
Patent Cost Reimbursement	Full reimbursement of past and future costs	Negotiate which patent costs are covered and a payment schedule.[2][4]

Experimental Protocols: A Step-by-Step Guide to the Licensing Process

This section provides a detailed methodology for navigating the key stages of the university licensing process.

Protocol 1: Initial Engagement with the Technology Transfer Office (TTO)

• Invention Disclosure: Formally disclose your invention to the TTO as early as possible.[5] This is the first official step in the commercialization process.

• Initial Meeting: Schedule a meeting with the TTO to discuss your invention and your intention to form a spin-off.

• Confidentiality Agreement: Sign a confidentiality agreement to facilitate open discussions about the technology and its commercial potential.

• Provide a Preliminary Business Plan: Present a brief overview of your proposed business model, target market, and development plan.

Protocol 2: Negotiating the Term Sheet

• Receive or Propose a Term Sheet: The TTO will either provide a draft term sheet, or you will be expected to propose one.[5]

• Review Key Terms: Carefully review all proposed terms, including the scope of the license, financial obligations, and performance milestones.[13]

• Seek Legal Counsel: Engage a lawyer with experience in university licensing agreements to review the term sheet and advise on negotiation strategy.[6]

• Negotiate Point-by-Point: Address each term systematically, providing clear justifications for any proposed changes.

• Finalize the Term Sheet: Once both parties agree on the key terms, the term sheet is signed. This is a non-binding agreement that outlines the main points of the future license agreement.

Visualizing the Path to Licensing

Diagram 1: The University Spin-Off Licensing Workflow

Caption: A flowchart illustrating the key stages from invention disclosure to the commencement of spin-off operations.

Diagram 2: Key Negotiable Terms in a Licensing Agreement

Caption: A diagram showing the major categories of negotiable terms within a university spin-off licensing agreement.

References

• 1. carr-mcclellan.com [carr-mcclellan.com]
• 2. orrick.com [orrick.com]
• 3. Technology Transfer: Licensing Intellectual Property from Universities to Industry [angel-investor-news.com]
• 4. etisc.wipo.int [etisc.wipo.int]
• 5. strategicspinouts.com [strategicspinouts.com]
• 6. How to Spin Out of Academia & Into a Startup in 2024 [excedr.com]
• 7. kofirm.com [kofirm.com]
• 8. quora.com [quora.com]
• 9. UBC Express Spin-Off License Agreement & Guide | Innovation UBC [innovation.ubc.ca]
• 10. bvresources.com [bvresources.com]
• 11. blog.victech.com [blog.victech.com]
• 12. Licensing Practices to Support Startups | Intellectual Property & Industry Research Alliances [ipira.berkeley.edu]
• 13. summitventurestudio.com [summitventurestudio.com]

Reference Data & Comparative Studies

VVC Patent Pool Landscape: A Comparative Guide to MPEG LA and Access Advance

The landscape of Versatile Video Coding (VVC) patent licensing has recently undergone a significant consolidation. This guide provides a comparative overview of the two primary patent pools, MPEG LA and Access Advance, and details the current unified structure following the acquisition of Via Licensing Alliance (the successor to the MPEG LA and Via Licensing merger) by Access Advance. This guide is intended for researchers, scientists, and drug development professionals who need to understand the intellectual property landscape of this next-generation video codec.

The VVC standard, also known as H.266, offers significant compression improvements over its predecessor, High Efficiency Video Coding (HEVC), enabling more efficient streaming of high-resolution video, including 4K, 8K, and immersive content. Navigating the licensing of the standard essential patents (SEPs) that underpin this technology is crucial for implementation. Initially, two main patent pools emerged to streamline this process: one administered by MPEG LA and another by Access Advance.

A Shift Towards a Unified Pool

A major development has reshaped the VVC licensing environment. Access Advance has acquired Via Licensing Alliance, the entity that resulted from the merger of MPEG LA and Via Licensing Corporation[1][2]. This strategic move aims to create a "one-stop shop" for VVC and HEVC technologies, simplifying the licensing process for implementers[3][4]. While the pools were initially separate, their administration is now consolidating under Access Advance[3].

For a clear understanding of the landscape's evolution, this guide will first present a comparison of the two pools as they were initially established, followed by an explanation of the current, consolidated structure.

Quantitative Comparison of the Former VVC Patent Pools

The following table summarizes the key quantitative aspects of the MPEG LA and Access Advance VVC patent pools prior to the recent consolidation.

Feature	MPEG LA VVC Patent Pool	Access Advance VVC Patent Pool
Initial Licensors	11[2]	33[5][6][7][8]
Known VVC Essential Patents	Data not as publicly detailed.	Over 4,500[8][9][10]
Combined Known VVC Patents (MPEG LA & Access Advance)	Approximately 5,500[11]
Royalty Rate (per unit)	$0.20 for hardware/paid software; $0.05 for free software	Ranged from $0.25 to $1.50 depending on the device and compliance status[7]
Annual Royalty Cap	$30 Million[7]	$60 Million[7]

Experimental Protocols: Determining Patent Essentiality

Both MPEG LA and Access Advance employ rigorous, independent evaluation processes to determine whether a patent is essential to the VVC standard. This ensures that only truly essential patents are included in their respective portfolios, providing licensees with confidence in the coverage they are receiving.

The general methodology involves:

• Submission by Patent Holders: Companies that believe they hold patents essential to the VVC standard submit them for evaluation.

• Independent Expert Evaluation: The patent pools engage independent and impartial patent law and engineering experts to analyze the submitted patents. These experts possess deep technical knowledge of the VVC standard and extensive experience in patent law.

• Claim Charting: The evaluation process typically involves the creation of claim charts. These charts map the claims of a patent to the specific sections of the VVC standard that they are alleged to cover.

• Essentiality Determination: The independent experts review the claim charts and the patent itself to determine if the patent's claims are indeed essential for implementing the VVC standard. A patent is considered essential if it is impossible to create a standard-compliant product without infringing on that patent.

• Inclusion in the Pool: If a patent is determined to be essential, it is included in the patent pool's portfolio.

This multi-step, independent review process is a critical component of building a fair, reasonable, and non-discriminatory (FRAND) licensing program.

Visualization of the VVC Patent Pool Landscape

The following diagrams illustrate the evolution of the VVC patent pool landscape, from a dual-pool system to a consolidated entity.

Initial VVC Patent Pool Structure

Consolidated VVC Patent Pool Structure

Conclusion

The consolidation of the VVC patent pools under Access Advance marks a significant step towards simplifying the licensing landscape for this crucial video compression technology. This move is expected to accelerate the adoption of VVC by providing a more streamlined and efficient mechanism for implementers to obtain the necessary patent licenses. For researchers and developers, this unified structure provides greater clarity and predictability, fostering innovation and the development of next-generation video applications. It is important to note that while the administration is consolidated, licensees who were part of both original pools may need to continue paying royalties to both programs during a transitional period[3]. As the integration progresses, the goal is to establish a single, comprehensive license for the vast majority of VVC essential patents.

References

• 1. Via LA Announces Extension of HEVC Patent Pool to Include VVC and Welcomes TCL Into Newly Formed Program [design-reuse.com]
• 2. Via-LA - Wikipedia [en.wikipedia.org]
• 3. Access Advance, Via LA position multimedia patent pools for further growth with price stability offer, regionalization for more standards – ip fray [ipfray.com]
• 4. Via LA adds VVC codec to HEVC patent pool - Telecompaper [telecompaper.com]
• 5. accessadvance.com [accessadvance.com]
• 6. Access Advance Announces Initial VVC Advance Patent List | Financial Post [financialpost.com]
• 7. Access Advance Announces Initial VVC Advance Patent List | Business Wire [via.tt.se]
• 8. Access Advance announces initial VVC patent pool list - Telecompaper [telecompaper.com]
• 9. Access Advance Announces Major Growth in Its HEVC and VVC Patent Pools | AFP.com [afp.com]
• 10. accessnewswire.com [accessnewswire.com]
• 11. support.unifiedpatents.com [support.unifiedpatents.com]

Comparative Guide: Royalty-Free AV1 vs. MPEG LA-Licensed HEVC for Web Video Research

For researchers and scientists in fields requiring the analysis, storage, and dissemination of video data, the choice of video codec is a critical decision that impacts storage costs, bandwidth requirements, and playback compatibility. This guide provides an objective comparison of two leading video codecs: AOMedia Video 1 (AV1), a royalty-free standard, and High-Efficiency Video Coding (HEVC, or H.265), which operates under a licensing model administered by entities including MPEG LA.

Licensing and Royalty Model

The most fundamental difference between AV1 and HEVC lies in their licensing structures.

• AV1 (AOMedia Video 1): Developed by the Alliance for Open Media (AOM), a consortium including major technology companies like Google, Netflix, Amazon, Apple, and Microsoft, AV1 is an open-source and royalty-free codec.[1][2][3] This licensing model is designed to eliminate the complex and costly patent issues that have hindered the adoption of other codecs, making it an attractive option for open web standards and large-scale, cost-sensitive projects.[2][4]

• HEVC (H.265): Developed by the Moving Picture Experts Group (MPEG) and the Video Coding Experts Group (VCEG), HEVC is a patented technology.[5][6] Its use requires licensing through multiple patent pools, primarily MPEG LA, HEVC Advance, and Velos Media.[5][6] The MPEG LA license, for example, involves a per-unit royalty of $0.20 for each encoder/decoder product after the first 100,000 units annually, with a substantial annual cap.[7][8][9] This complex and costly structure can be a significant barrier to adoption, particularly for browser vendors and smaller organizations.[10][11]

Performance Comparison: Quantitative Data

The performance of a video codec is typically evaluated based on its compression efficiency, the computational cost of encoding and decoding, and the resulting visual quality.

Compression Efficiency and Visual Quality

AV1 consistently demonstrates superior compression efficiency over HEVC, meaning it can deliver the same visual quality at a significantly lower bitrate. This is particularly advantageous for high-resolution content like 4K and 8K.[6][12][13] Major streaming services have reported substantial bandwidth savings after adopting AV1. For instance, Facebook achieved a bitrate reduction of up to 50% compared to HEVC, and Netflix reports that AV1 sessions use one-third less bandwidth.[13][14]

Objective quality is often measured using metrics like Video Multimethod Assessment Fusion (VMAF), which is designed to reflect human perception of quality. Studies and real-world data show AV1 achieving higher VMAF scores than HEVC at equivalent bitrates.[14][15]

Metric	AV1 Advantage over HEVC	Source
Overall Compression	~30% better compression for the same quality.[5][12][16]	Gumlet, WinXDVD, VideoProc
UHD 2160p (4K)	43.9% greater bitrate reduction.[12][13]	Gumlet, Codec Guide 2024
HD 720p	37.81% greater bitrate reduction.[12][13]	Gumlet, Codec Guide 2024
VMAF Score (Netflix)	0.9 points higher on average.[14]	TV Technology
Bandwidth Savings (Netflix)	33% less bandwidth used.[14]	TV Technology
BD-Rate Gain (VMAF)	6.3% average gain in objective studies.[15]	SciSpace

Encoding and Decoding Performance

The primary trade-off for AV1's superior compression is its computational complexity.

• Encoding Speed: Historically, AV1 encoding has been significantly slower than HEVC.[12][17] Early reference encoders were reported to be thousands of times slower.[5][17] However, the development of production-ready, optimized encoders like SVT-AV1 has dramatically narrowed this gap. In some configurations, SVT-AV1 can be faster than the popular x265 HEVC encoder.[18][19] Despite these advances, HEVC, especially with dedicated hardware acceleration, is generally faster and less resource-intensive to encode, making it a strong choice for live streaming and real-time applications.[13][16]

• Decoding Performance and Energy Consumption: HEVC benefits from widespread, mature hardware decoding support across a vast range of devices, including nearly all modern smartphones, TVs, and processors.[5][12] This makes playback highly efficient and consumes minimal battery. AV1 hardware decoding is rapidly being integrated into the newest generation of hardware (e.g., NVIDIA Ada Lovelace GPUs, Apple's M3 and A17 Pro chips, and recent smart TVs), but its reach is not yet as extensive as HEVC's.[14][20][21] When hardware support is unavailable, AV1 relies on software decoding, which is significantly more demanding and can lead to a tenfold increase in energy consumption compared to hardware-decoded video, posing a challenge for battery-powered devices.[22][23]

Performance Aspect	AV1	HEVC
Encoding Speed	Generally slower, but modern encoders (SVT-AV1) are competitive.[18]	Generally faster, especially with hardware acceleration.[5][13]
Decoding	Requires modern hardware for efficient decoding; software decoding is energy-intensive.[12][22][23]	Widespread and mature hardware support ensures efficient playback.[5][12]
Energy (Hardware Decode)	Energy demand is significantly increased compared to VP9 (+117.50%).[22]	Energy demand is only slightly higher than VP9 (+6.06%).[22]
Real-Time Use	Improving, but can still be challenging due to encoding demands.[13]	Preferred for low-latency applications like live streaming.[16]

Experimental Protocols

To provide a framework for reproducible research, a typical experimental protocol for comparing video codecs involves the following steps:

• Selection of Test Sequences: A standardized set of video sequences with varying characteristics (e.g., high/low motion, different resolutions, diverse content types) is chosen. These are often sourced from public datasets used in academic and industry research.

• Encoder Configuration:

  • Codecs and Encoders: Specific encoder implementations are selected for each codec (e.g., SVT-AV1 for AV1, x265 for HEVC).[19]

  • Encoding Mode: A constant quality mode (e.g., Constant Rate Factor - CRF) is typically used to generate a range of bitrates for each sequence. For example, a range of CRF values from 20 to 35 might be tested.

  • Preset: A specific speed preset is chosen to balance encoding time with compression efficiency (e.g., slow for x265, preset 4 for SVT-AV1).[24]

• Bitstream Generation: Each test sequence is encoded at multiple quality levels (CRF values) for both AV1 and HEVC.

• Objective Quality Measurement:

  • The encoded videos are decoded, and the reconstructed frames are compared against the original source frames.

  • Full-reference quality metrics are calculated for each encoded video, including PSNR (Peak Signal-to-Noise Ratio), SSIM (Structural Similarity Index), and VMAF.[15][25][26]

• Data Analysis:

  • Rate-Distortion (RD) Curves: For each sequence and metric, plots are generated showing quality (e.g., VMAF score) as a function of bitrate.

  • BD-Rate Calculation: The Bjøntegaard Delta Rate (BD-Rate) is calculated to determine the average bitrate savings of one codec over another for the same objective quality. A negative BD-Rate indicates better compression efficiency.[15]

Mandatory Visualization: Codec Ecosystem

The logical relationship between the standards bodies, licensing entities, key proponents, and end-user products for AV1 and HEVC can be visualized as distinct ecosystems.

Caption: Logical flow of AV1 and HEVC ecosystems.

Conclusion

The choice between AV1 and HEVC involves a trade-off between licensing costs, compression efficiency, and ecosystem maturity.

• AV1 is the clear leader in compression efficiency and offers the significant advantage of a royalty-free license.[4][12] Its performance makes it ideal for future-proofing content, reducing bandwidth and storage costs for on-demand video, and applications where licensing fees are prohibitive. The primary drawback is its higher computational cost for encoding and the less mature, though rapidly growing, hardware decoding support.[12][13]

• HEVC remains a robust and reliable choice, particularly where broad device compatibility and real-time encoding are critical.[13][16] Its mature ecosystem and widespread hardware support ensure efficient playback on the vast majority of existing devices. However, its complex and costly licensing model remains a significant hurdle for many use cases, especially for distribution on the open web.[11]

For researchers, AV1 presents a compelling option for projects focused on long-term data archiving and large-scale distribution where storage and bandwidth efficiency are paramount. HEVC may be more suitable for applications requiring real-time processing or compatibility with a wider array of current-generation hardware.

References

• 1. Alliance for Open Media Announces the AV1 Royalty-free Video Format | TechPowerUp [techpowerup.com]
• 2. AV1 Video Encoding (AOMedia Video 1) [loc.gov]
• 3. Alliance for Open Media - Wikipedia [en.wikipedia.org]
• 4. AV1 Features | Alliance for Open Media [aomedia.org]
• 5. AV1 vs HEVC: Is AV1 a Better Codec than HEVC for the Future? [winxdvd.com]
• 6. AV1 vs HEVC: Which One is Better? [abyssmedia.com]
• 7. MPEG LA - Wikipedia [en.wikipedia.org]
• 8. streaminglearningcenter.com [streaminglearningcenter.com]
• 9. MPEG LA's HEVC Licensing Terms Are Flawed, Will Prevent Adoption [streamingmedia.com]
• 10. Epic Codec Battle Unleashed: AV1 Against HEVC | Coconut© [coconut.co]
• 11. HEVC/H.265 video format | Can I use... Support tables for HTML5, CSS3, etc [caniuse.com]
• 12. AV1 vs. HEVC: The Codec Showdown [gumlet.com]
• 13. videotap.com [videotap.com]
• 14. tvtechnology.com [tvtechnology.com]
• 15. scispace.com [scispace.com]
• 16. AV1 vs HEVC: Know Exactly Which Codec to Choose [videoproc.com]
• 17. rethinkresearch.biz [rethinkresearch.biz]
• 18. Reddit - The heart of the internet [reddit.com]
• 19. medium.com [medium.com]
• 20. Improving Video Quality and Performance with AV1 and NVIDIA Ada Lovelace Architecture | NVIDIA Technical Blog [developer.nvidia.com]
• 21. bitmovin.com [bitmovin.com]
• 22. A Comprehensive Review of Software and Hardware Energy Efficiency of Video Decoders [arxiv.org]
• 23. xtof.info [xtof.info]
• 24. Reddit - The heart of the internet [reddit.com]
• 25. Himank Goel — H.265 vs AV1: The Battle for Efficient Video Compression! [subclassy.github.io]
• 26. preprints.org [preprints.org]

A Tale of Two Profiles: Unpacking the Licensing Landscape of MPEG-5 EVC

The MPEG-5 Essential Video Coding (EVC) standard presents a novel dual-profile approach to video compression, starkly dividing its licensing framework to address the complexities and uncertainties that have historically plagued codec adoption. This guide provides a detailed comparison of the licensing terms for the MPEG-5 EVC baseline and main profiles, offering clarity for researchers, scientists, and professionals in drug development who increasingly rely on video data for analysis, collaboration, and dissemination.

The EVC standard, finalized in April 2020, is structured to offer a highly flexible and predictable licensing environment. Its baseline profile is designed to be entirely royalty-free, while the main profile incorporates more advanced, patented technologies that necessitate licensing agreements. This bifurcation aims to provide a baseline of high-quality, accessible video compression for all, with the option to achieve greater efficiency for those willing to engage with patent licensing.[1]

Comparative Analysis of Licensing Terms

The core distinction in the licensing of MPEG-5 EVC lies in the intellectual property underpinning each profile.

Feature	MPEG-5 EVC Baseline Profile	MPEG-5 EVC Main Profile
Licensing Model	Royalty-Free	Fair, Reasonable, and Non-Discriminatory (FRAND)
Core Technologies	Utilizes technologies that are over 20 years old or have royalty-free licensing terms.	Includes newer, patented coding tools for enhanced compression efficiency.[1][2]
Key Patent Holders	N/A (Designed to be free of patent royalties)	Samsung, Huawei, Qualcomm, and other contributors.[2][3][4][5][6][7][8][9][10]
Licensing Costs	$0	Specific royalty rates, annual caps, and other fees are subject to the licensing terms of individual patent holders or a patent pool. As of late 2025, publicly available, detailed quantitative licensing terms from the key patent holders remain elusive, despite their commitment to announce them by April 2022.[3][4][5][6][7][8][9][11]
Patent Pool	Not Applicable	No formal patent pool has been publicly announced. Licensing is expected to be handled either individually with patent holders or through a potential future patent pool.[12]
Flexibility	N/A	Tools in the main profile can be individually enabled or disabled, allowing implementers to manage features and potential royalty obligations.[13][14]

Experimental Data and Performance

While specific licensing costs for the main profile are not publicly detailed, performance comparisons highlight the trade-offs between the two profiles. The baseline profile offers significant bitrate savings over older standards like AVC (H.264). The main profile, in turn, demonstrates compression efficiency comparable to or better than HEVC (H.265).

Experimental Protocol: Performance evaluations of EVC are typically conducted using a standardized set of test sequences and conditions defined by the Moving Picture Experts Group (MPEG). The process involves encoding video sequences at various quality levels (measured by PSNR - Peak Signal-to-Noise Ratio) and comparing the resulting bitrates against a reference encoder (e.g., AVC or HEVC reference software). The difference in bitrate required to achieve the same objective quality is reported as the average bitrate savings.

One study indicated that the EVC main profile could achieve up to a 30% encoding gain for UHD footage and 25% for 1080p60 footage compared to HEVC.[13]

Licensing Pathway Visualization

The logical flow for determining the licensing obligations for MPEG-5 EVC can be visualized as a decision-making process.

MPEG-5 EVC Licensing Decision Pathway

The Strategic Advantage of a Dual-Profile System

The creation of a royalty-free baseline profile was a direct response to the complex and often contentious licensing landscape of previous video codecs like HEVC, which saw the emergence of multiple patent pools and fragmented licensing demands.[2][12] By providing a capable, free-to-use option, the EVC standard aims to accelerate adoption and provide a safe harbor for developers and manufacturers.

For applications where maximum compression is paramount, such as high-resolution scientific imaging or telemedicine, the main profile offers a pathway to superior performance. The commitment by major technology contributors—Samsung, Huawei, and Qualcomm—to offer licenses on FRAND terms was intended to bring predictability to this higher-performance tier.[2][3][4][5][6][7][8][9][10] However, the lack of publicly available, concrete licensing terms for the main profile remains a significant hurdle for widespread adoption of its advanced features.

References

• 1. ottverse.com [ottverse.com]
• 2. Huawei, Qualcomm, Samsung back MPEG-5 EVC codec [androidauthority.com]
• 3. Huawei, Qualcomm, Samsung present new video coding standard MPEG-5 - Telecompaper [telecompaper.com]
• 4. thefastmode.com [thefastmode.com]
• 5. tvtechnology.com [tvtechnology.com]
• 6. displayspecifications.com [displayspecifications.com]
• 7. Samsung Electronics, Huawei and Qualcomm Welcome the Release of a New Video Coding Standard | Samsung Research [research.samsung.com]
• 8. Huawei, Samsung, Qualcomm welcomes release of MPEG-5 Video Coding Standard - HUAWEI Community [consumer.huawei.com]
• 9. qualcomm.com [qualcomm.com]
• 10. broadbandtvnews.com [broadbandtvnews.com]
• 11. reddit.com [reddit.com]
• 12. The driver of future MPEG standards - Leonardo's Blog [blog.chiariglione.org]
• 13. thebroadcastknowledge.com [thebroadcastknowledge.com]
• 14. Essential Video Coding - Wikipedia [en.wikipedia.org]

Navigating Video Codec Licensing for Internal Research Tools: An MPEG LA Evaluation

For researchers, scientists, and drug development professionals, the creation and use of internal software tools is a daily reality. When these tools involve video, questions around patent licensing, specifically concerning MPEG LA's patent portfolios for standards like AVC/H.264, inevitably arise. This guide provides a comprehensive comparison to help your organization determine the necessity of an MPEG LA license for your internal research applications and explores viable royalty-free alternatives.

Executive Summary: Licensing for Internal Use

A key provision within the MPEG LA AVC/H.264 Patent Portfolio License allows for personal and non-commercial use by a consumer. This has been interpreted to include "internal business use"[1]. This suggests that if your organization uses operating systems (like Windows or macOS) or software from vendors who have paid MPEG LA license fees, your internal use of the included codecs for research purposes may be covered without requiring a direct license.

However, a direct license from MPEG LA could be necessary under certain conditions:

• Distribution: If your research tool, which incorporates an MPEG-LA-covered codec, is distributed to external parties, even non-commercially.

• No Licensed Encoder/Decoder: If your tool is built from the ground up using a codec implementation that is not from a licensed provider.

• Commercialization: If the research tool is sold or used to provide a paid service.

Comparative Analysis of Video Codecs

The choice of a video codec for internal research tools involves a trade-off between licensing considerations, compression efficiency, and computational performance. While MPEG-licensed codecs like AVC (H.264) and HEVC (H.265) are ubiquitous, several powerful royalty-free alternatives have emerged.

Quantitative Performance Data

The following tables summarize the performance of major video codecs based on publicly available benchmark data. The key metrics are:

• Compression Efficiency: Measured by the bitrate required to achieve a certain level of visual quality. Lower bitrates for the same quality indicate better compression. Common quality metrics include Peak Signal-to-Noise Ratio (PSNR), Structural Similarity Index (SSIM), and Video Multi-Method Assessment Fusion (VMAF).

• Encoding Speed: The time required to encode a video. Faster encoding is crucial for high-throughput research applications.

Table 1: Compression Efficiency Comparison (Lower Bitrate is Better at Same Quality)

Codec	Licensing Model	Relative Bitrate vs. AVC (H.264) for similar quality
AVC (H.264)	Royalty-bearing (MPEG LA)	Baseline
HEVC (H.265)	Royalty-bearing (Multiple Patent Pools)	~50% bitrate reduction[2]
VP9	Royalty-free (Google)	~50% bitrate reduction[3]
AV1	Royalty-free (Alliance for Open Media)	~30% better compression than HEVC/VP9[4]

Table 2: Encoding Speed Comparison

Codec	Relative Encoding Time
AVC (H.264)	Fastest
HEVC (H.265)	Slower than AVC
VP9	Generally slower than HEVC[5]
AV1	Slowest, but improving with new encoders[4]

Experimental Protocols

To evaluate the suitability of a video codec for a specific internal research application, a standardized experimental protocol is essential. This ensures an objective comparison based on the specific types of video data your team works with (e.g., microscopy videos, surgical recordings, molecular simulations).

Protocol: Comparative Analysis of Video Codecs for Scientific Visualization

Objective: To determine the optimal video codec for archiving and sharing scientific visualizations based on compression efficiency and perceived visual quality.

Materials:

• A representative set of uncompressed scientific video data (e.g., in raw AVI or TIFF sequence format).

• Video encoding software that supports the codecs to be tested (e.g., FFmpeg).

• Video quality assessment tools (e.g., software to calculate PSNR, SSIM, and VMAF).

Methodology:

• Video Test Set Selection:

  • Select at least three distinct video sequences representative of your typical research data. These should vary in terms of motion, detail, and color complexity.

  • Ensure each sequence is available in a high-quality, uncompressed format.

• Encoding Parameters:

  • For each codec (e.g., AVC, HEVC, VP9, AV1), define a set of target bitrates (e.g., 500 kbps, 1 Mbps, 5 Mbps, 10 Mbps).

  • Use a consistent rate control method (e.g., two-pass average bitrate) for all codecs to ensure a fair comparison.

  • Keep other encoding parameters (e.g., resolution, frame rate, color space) identical across all tests.

• Encoding and Decoding:

  • Encode each test sequence with each codec at each target bitrate.

  • Record the encoding time for each process.

  • Decode each encoded video to an uncompressed format for quality analysis.

• Quality Assessment:

  • Objective Metrics: For each encoded video, calculate PSNR, SSIM, and VMAF scores by comparing the decoded video to the original uncompressed source.

  • Subjective Evaluation (Optional but Recommended): Conduct a blind comparison where researchers from the target audience rate the visual quality of the encoded videos without knowing which codec was used.

• Data Analysis:

  • Plot rate-distortion curves (bitrate vs. quality metric) for each codec.

  • Compare the encoding times for each codec at different quality levels.

  • Summarize the findings in a report to inform the final codec selection.

Visualizing the Decision Process and Workflow

The following diagrams, generated using the DOT language, illustrate the decision-making process for MPEG LA licensing and the experimental workflow for codec comparison.

Caption: Decision workflow for evaluating the need for a direct MPEG LA license.

Caption: Experimental workflow for comparing video codec performance.

Conclusion

For internal research tools that are not distributed externally or commercialized, the "internal business use" provision of the MPEG LA license for codecs bundled with licensed software and operating systems may be sufficient. However, for applications requiring broader distribution or for organizations seeking to avoid licensing complexities altogether, royalty-free codecs like AV1 and VP9 present compelling, high-performance alternatives. A thorough evaluation based on your specific research needs and data types, following a structured experimental protocol, will enable an informed decision that balances performance, cost, and legal compliance.

References

• 1. A closer look at the costs (and fine print) of H.264 licenses | ZDNET [zdnet.com]
• 2. red5.net [red5.net]
• 3. VP9 Vs. H.264: Which Video Codec Should You Use? [imagekit.io]
• 4. AV1 vs. HEVC: The Codec Showdown [gumlet.com]
• 5. iphome.hhi.de [iphome.hhi.de]

A Comparative Analysis of the HEVC and VVC Patent Landscapes

A deep dive into the complex world of video codec patents, comparing the established High Efficiency Video Coding (HEVC) with its successor, Versatile Video Coding (VVC), to provide clarity for researchers, scientists, and drug development professionals navigating this intricate domain.

The transition from one generation of video coding technology to the next has consistently brought significant improvements in compression efficiency, enabling higher-quality video at lower bitrates. However, this technological advancement is intrinsically linked to a complex web of standard essential patents (SEPs), which can present considerable licensing challenges for implementers. This guide provides a comprehensive comparison of the patent landscapes of High Efficiency Video Coding (HEVC, or H.265) and its successor, Versatile Video Coding (VVC, or H.266), offering a clear overview of the key players, patent pool structures, and royalty obligations.

The Evolving Landscape of Video Codec Patent Licensing

The patent landscape for HEVC has been characterized by fragmentation, with multiple patent pools emerging after its standardization. This led to uncertainty and complexity for licensees, who had to navigate different licensing terms and potentially engage with multiple entities to ensure full patent coverage. The main pools for HEVC licensing included MPEG LA, HEVC Advance, and Velos Media.[1]

Recognizing the challenges posed by this fragmentation, the industry has seen a trend towards consolidation. A pivotal development in this area was the acquisition of Via Licensing Alliance's (formerly MPEG LA) HEVC and VVC patent pools by Access Advance in late 2025.[2] This move aims to create a more streamlined, "one-stop-shop" for licensing these crucial technologies, potentially reducing friction and increasing transparency for both licensors and licensees.[2]

VVC, as the newer standard, has benefited from lessons learned from the HEVC experience. The Media Coding Industry Forum (MC-IF) was established to foster the creation of a more unified and predictable licensing environment for VVC.[3][4] While the initial goal of a single patent pool was not fully realized, the landscape is significantly less fragmented than that of HEVC's early days, with Access Advance now being the primary administrator for both HEVC and VVC patent pools.

Quantitative Comparison of HEVC and VVC Patent Landscapes

To provide a clear and concise overview, the following tables summarize the key quantitative data related to the patent landscapes of HEVC and VVC.

Feature	HEVC (H.265)	VVC (H.266)
Primary Patent Pool Administrator	Access Advance (following the acquisition of Via LA's pool)	Access Advance
Notable Former Patent Pools	MPEG LA, HEVC Advance, Velos Media	Via LA (merged with Access Advance)
Estimated Number of SEPs in Access Advance Pool	Over 17,000 (as of January 2022)[3]	Over 700 (initial list as of November 2022, expected to grow substantially)[5][6][7]
Key Licensors in Access Advance Pool	Dolby, Google, Huawei, Philips, Samsung, Microsoft, ZTE[2][8][9]	Alibaba, Dolby, Ericsson, JVCKENWOOD, Qualcomm, Samsung, Sony, Tencent[10][11][12]
Table 1: Comparison of HEVC and VVC Patent Pool Structures and Key Licensors.

Royalty Rate Category (Access Advance Pool)	HEVC (H.265)	VVC (H.266)
Mobile Devices (per unit, Region 1)	$0.40 - $1.50 (depending on the device and licensing program)[13]	Structured to minimize incremental cost for existing HEVC licensees. For devices with both HEVC and VVC, the rate is approximately $0.50.[13]
Connected Home & Other Devices (per unit, Region 1)	Varies by device category	Varies by device category
4K UHD+ Television/Displays (per unit, Region 1)	Varies by device category	Varies by device category
Content Distribution	Royalties generally waived for free-to-end-user content; rates apply for physical media and some subscription services.[6][14]	Similar structure to HEVC, with a focus on physical media.
Annual Royalty Caps	Multiple category caps and a single enterprise cap exist.[11][14]	Multiple category caps and a single enterprise cap exist.[4][8]
Regional Pricing	Reduced rates for emerging markets (Region 2).[11][14]	Reduced rates for emerging markets (Region 2).[4][8]
Table 2: Comparison of HEVC and VVC Royalty Rate Structures from Access Advance.

Methodologies for Patent Essentiality and Royalty Determination

The determination of whether a patent is truly "essential" to a standard is a critical and often contentious process. Patent pools employ independent evaluators with expertise in patent law and video coding technology to assess the essentiality of patents submitted by licensors.[9][15] This process involves a detailed technical analysis to confirm that a patent's claims are infringed by implementing the standard.

Furthermore, economic studies are often commissioned to determine fair, reasonable, and non-discriminatory (FRAND) royalty rates.[19][20][21] These studies typically analyze the value that the patented technology brings to the standard and the end product, considering factors such as the performance improvement over previous technologies and the overall economic impact.

Logical Relationship of HEVC and VVC Patent Licensing

The following diagram illustrates the relationship between the HEVC and VVC standards, their respective patent landscapes, and the key entities involved in their licensing.

A diagram illustrating the flow of patent licensing for HEVC and VVC.

References

• 1. accessadvance.com [accessadvance.com]
• 2. accessadvance.com [accessadvance.com]
• 3. prnewswire.co.uk [prnewswire.co.uk]
• 4. accessadvance.com [accessadvance.com]
• 5. Access Advance announces initial VVC patent pool list - Telecompaper [telecompaper.com]
• 6. Access Advance Announces Initial VVC Advance Patent List | Financial Post [financialpost.com]
• 7. accessadvance.com [accessadvance.com]
• 8. lexisnexisip.com [lexisnexisip.com]
• 9. HEVC Advance Patent Pool Momentum Grows [design-reuse.com]
• 10. Access Advance Announces the Initial Group of VVC/H.266 Video Patent Pool Licensors [design-reuse.com]
• 11. accessadvance.com [accessadvance.com]
• 12. Access Advance VVC Patent Pool Momentum Grows [design-reuse.com]
• 13. Geopolitical Dynamics, Chipmaking Momentum, and Market Imperatives Shape the Rise of VVC [einpresswire.com]
• 14. accessadvance.com [accessadvance.com]
• 15. accessadvance.com [accessadvance.com]
• 16. lexisnexisip.com [lexisnexisip.com]
• 17. lexisnexisip.com [lexisnexisip.com]
• 18. support.unifiedpatents.com [support.unifiedpatents.com]
• 19. lexisnexisip.com [lexisnexisip.com]
• 20. Independent economic study suggests HEVC royalties should be comparable to or less than rates for AVC — Unified Patents [unifiedpatents.com]
• 21. ipwatchdog.com [ipwatchdog.com]

Navigating the Maze of Video Codec Licensing: A Cost-Benefit Analysis for Startups

For startups venturing into the world of video technology, the choice of a video codec is a critical decision with far-reaching implications. Beyond the technical merits of compression efficiency and quality, the landscape of patent licensing presents a complex cost-benefit analysis. This guide provides a comprehensive comparison of licensing patents from the prominent patent pool administrator, MPEG LA, for its widely adopted video codecs—AVC (H.264), HEVC (H.265), and VVC (H.266)—against the leading royalty-free alternative, AV1. This analysis is tailored for researchers, scientists, and drug development professionals who may be developing applications with video functionalities and need to make an informed decision that balances cost, risk, and market reach.

The Licensing Landscape: MPEG LA and Royalty-Free Alternatives

MPEG LA offers streamlined access to patent portfolios essential for implementing standardized video codecs. This "one-stop shop" approach simplifies the licensing process, which would otherwise require negotiating with numerous individual patent holders.[1][2] The primary benefit of licensing is the significant reduction in the risk of patent infringement litigation, a costly and potentially business-ending endeavor for a startup.[3]

On the other side of the spectrum are royalty-free codecs like AV1, developed by the Alliance for Open Media (AOMedia), a consortium of tech giants including Google, Apple, and Microsoft.[4] The principal advantage of AV1 is the absence of licensing fees, which can be a compelling factor for a bootstrapped startup. However, this "free" option is not without its own set of considerations, including implementation costs and market readiness.

Quantitative Cost Comparison

The direct costs associated with licensing MPEG LA's patent portfolios are structured with per-unit royalties, annual caps, and often, a "de minimis" threshold that allows a certain number of units to be distributed royalty-free. This is particularly beneficial for startups in their early stages.

Feature	AVC (H.264)	HEVC (H.265)	VVC (H.266)	AV1
Licensing Body	MPEG LA	MPEG LA, HEVC Advance, Velos Media	MPEG LA, Access Advance	Alliance for Open Media (AOMedia)
Royalty Fees	Yes	Yes	Yes	No
Per-Unit Royalty (MPEG LA)	$0.10 - $0.20 per unit after the initial threshold[5]	$0.20 per unit after the first 100,000 units[6][7]	$0.20 per unit for hardware/paid software after 100,000 units; $0.05 per unit for free software after 1,000,000 units[8]	None
Annual Royalty Cap (MPEG LA)	$9.75 Million	$25 Million[6][7]	$30 Million (combined for hardware and software)[8]	Not Applicable
De Minimis Threshold (MPEG LA)	First 100,000 units/year are royalty-free[5]	First 100,000 units/year are royalty-free[6][7]	First 100,000 units/year (hardware/paid software) or 1,000,000 units/year (free software) are royalty-free[8]	Not Applicable

Note: For HEVC and VVC, licensing from multiple patent pools may be necessary to obtain comprehensive patent coverage, which can increase the total licensing cost.[7][8]

Experimental Protocols: A Note on Performance Data

The performance of video codecs is typically evaluated based on compression efficiency, encoding and decoding complexity, and device support.

• Compression Efficiency: This is often measured using objective metrics like Peak Signal-to-Noise Ratio (PSNR) and Structural Similarity Index (SSIM) at various bitrates. Subjective visual quality tests are also conducted. Studies have shown that AV1 can offer up to 30-50% better compression than H.265/HEVC for similar visual quality.[9][10]

• Encoding/Decoding Complexity: This refers to the computational resources required to encode and decode video streams. Higher complexity can translate to increased server costs for encoding and potential playback issues on lower-powered devices. AV1 encoding, in particular, is known to be significantly more computationally intensive than HEVC.[4][11][12]

• Device and Browser Support: Widespread native hardware decoding support is crucial for efficient playback and battery life on mobile devices. While support for AVC and HEVC is nearly universal, AV1 is still gaining traction, with newer devices and browsers progressively adding support.[13][14][15][16][17]

Cost-Benefit Analysis for a Startup

The decision of which codec to adopt involves a trade-off between direct licensing costs, implementation and operational costs, and market opportunity.

Licensing MPEG LA Patents: The "Insurance Policy"

Benefits:

• Reduced Litigation Risk: This is the most significant benefit. Patent infringement lawsuits are incredibly expensive, with defense costs potentially running into millions of dollars, a sum that could be fatal for a startup.[18][19][20][21] Licensing provides a clear legal framework and freedom to operate.

• Simplified Licensing: MPEG LA's patent pools streamline the process of acquiring rights to thousands of essential patents.[1]

• Market Access and Interoperability: Using a widely adopted, licensed codec ensures compatibility with a vast ecosystem of existing hardware and software, facilitating market entry.[22]

• Predictable Costs: The defined royalty rates and annual caps allow for better financial planning.[23]

Costs:

• Direct Licensing Fees: As detailed in the table above, these are recurring costs that a startup must factor into its financial projections.

• Administrative Overhead: Managing license compliance and reporting can require dedicated resources.

Adopting Royalty-Free AV1: The "High-Risk, High-Reward" Path

Benefits:

• No Licensing Fees: This is the primary allure for startups, offering significant upfront cost savings.[23]

• Superior Compression: AV1's efficiency can lead to lower bandwidth and storage costs, which can be a competitive advantage.[9][10]

• Future-Proofing: As a next-generation codec backed by major tech companies, AV1 is poised for wider adoption in the future.[4]

Costs and Risks:

• Higher Implementation Costs: The complexity of AV1 can lead to higher development and server-side encoding costs.[4][11][12]

• Slower Market Adoption: While growing, the ecosystem of devices with hardware support for AV1 is less mature than for AVC and HEVC.[3][24] This could limit a startup's initial market reach.

• Potential for Unforeseen Patent Claims: While AOMedia has a patent defense program, the "royalty-free" status does not completely eliminate the risk of patent infringement claims from entities outside the alliance. The history of the VP8 codec, a predecessor to AV1, saw legal disputes with MPEG LA.[25]

Signaling Pathways and Decision Workflow

The following diagrams illustrate the decision-making process and the interplay of factors a startup must consider.

Caption: Decision pathway for a startup choosing a video codec.

Caption: Workflow for evaluating the performance of different video codecs.

Conclusion

The decision of whether to license MPEG LA patents or adopt a royalty-free codec like AV1 is a strategic one for any startup. There is no one-size-fits-all answer.

• For startups that prioritize risk mitigation, broad market compatibility, and predictable costs, licensing from MPEG LA is the more prudent choice. The upfront and ongoing fees can be viewed as an insurance policy against potentially devastating patent infringement litigation. The de minimis thresholds for royalties make this a more accessible option for early-stage companies than is often perceived.

• For startups with a higher risk tolerance, a strong technical team, and a business model that can leverage the bandwidth and storage savings of superior compression, AV1 presents a compelling, albeit more challenging, path. The absence of licensing fees can free up crucial capital, but this must be weighed against the higher implementation costs and the current limitations in market reach due to evolving device support.

Ultimately, a thorough evaluation of a startup's specific product, target market, financial resources, and risk appetite is essential to making the optimal codec choice. This guide provides the foundational data and framework to navigate this critical decision-making process.

References

• 1. patentpc.com [patentpc.com]
• 2. The Cost of Codecs: Royalty-Bearing Video Compression Standards and the Road that Lies Ahead - CableLabs [cablelabs.com]
• 3. rethinkresearch.biz [rethinkresearch.biz]
• 4. AV1 vs H.264 vs H.265: Video Codec Comparison Guide [fastpix.io]
• 5. Just wanted to provide some bits about the MPEG-LA AVC patent portfolio licensin... | Hacker News [news.ycombinator.com]
• 6. MPEG LA Announces License Terms for High Efficiency Video Coding (HEVC/H.265) [design-reuse.com]
• 7. Independent economic study suggests HEVC royalties should be comparable to or less than rates for AVC — Unified Patents [unifiedpatents.com]
• 8. MPEG LA Announces VVC Licensing Terms [streamingmediaglobal.com]
• 9. red5.net [red5.net]
• 10. AV1 vs. H.265: The Ultimate Codec Battle in 2025 [anyrec.io]
• 11. Himank Goel — H.265 vs AV1: The Battle for Efficient Video Compression! [subclassy.github.io]
• 12. AV1 vs H.265: Which Video Codec Should You Choose in 2025? [free-codecs.com]
• 13. AV1 Supported Devices: Complete List & Updates | Coconut© [coconut.co]
• 14. bitmovin.com [bitmovin.com]
• 15. lambdatest.com [lambdatest.com]
• 16. AV1 video format | Can I use... Support tables for HTML5, CSS3, etc [caniuse.com]
• 17. Can I use... Support tables for HTML5, CSS3, etc [caniuse.com]
• 18. What Are The Costs To Enforce or Defend a Patent? - BlueIron IP [blueironip.com]
• 19. quora.com [quora.com]
• 20. 'It's not a fair fight': Patent trolls and tech giants squeeze startups | Insurance Business [insurancebusinessmag.com]
• 21. The Hidden Price of Patent Wars: How Legal Costs Are Killing Innovation | Ramey LLP [rameyfirm.com]
• 22. Your IP is worth more than you think | Arthur D. Little [adlittle.com]
• 23. FOSS Patents: MPEG LA's AVC/H.264 licensing terms: further analysis [fosspatents.com]
• 24. The State of the Video Codec Market 2025 [streamingmedia.com]
• 25. streaminglearningcenter.com [streaminglearningcenter.com]

Navigating the Video Codec Patent Maze: A Comparative Guide to Leading Patent Pools

In the intricate landscape of video technology, where innovation is rapid and intellectual property is paramount, patent pools play a pivotal role in the dissemination and adoption of crucial video codec standards. For researchers, scientists, and drug development professionals who increasingly rely on high-quality video for data analysis, collaboration, and communication, understanding the effectiveness and intricacies of these pools is essential. This guide provides an objective comparison of the leading patent pools in the video codec industry, focusing on their structure, licensing terms, and market impact, supported by available data and methodologies for evaluation.

The video codec industry is dominated by a few key standards, primarily the H.26x series (H.264/AVC, H.265/HEVC, and the latest H.266/VVC) and the open-source alternative AV1. The licensing of the thousands of standard-essential patents (SEPs) underpinning these technologies is largely managed by patent pools, which are agreements between two or more patent owners to license their patents as a single package. This mechanism aims to simplify the licensing process, reduce transaction costs, and provide greater legal certainty for technology implementers.

This guide will focus on the comparative effectiveness of the most prominent patent pools: Via Licensing Alliance (formerly MPEG LA and Via Licensing), Access Advance, and Velos Media. We will also touch upon the emerging licensing models from Sisvel for AV1 and the content distribution-focused approach of Avanci.

Quantitative Comparison of Major Patent Pools

To facilitate a clear comparison, the following tables summarize the key quantitative data available for the major patent pools in the video codec industry.

Metric	Via Licensing Alliance (HEVC/VVC)	Access Advance (HEVC/VVC)	Velos Media (HEVC)	Sisvel (AV1)
Primary Codecs Covered	H.264/AVC, H.265/HEVC, H.266/VVC	H.265/HEVC, H.266/VVC, and a multi-codec license including AV1 and VP9 for content distribution	H.265/HEVC	AV1, VP9
Approx. Number of Patents	HEVC pool includes approx. 5,000 patents (as of May 2021)[1]	HEVC Advance pool includes over 27,000 patents worldwide (as of July 2025)[2]. VVC pool licensors are also numerous.	Owns and licenses a portfolio of more than 450 global assets.	The AV1 patent list details 1,941 patents from 21 licensors.
Key Licensors	Apple, Canon, Samsung Electronics, Siemens, TCL[1][3]	Dolby, Google, Huawei, Philips, Samsung, Sharp Corporation[1][4]	BlackBerry, Ericsson, Panasonic, Qualcomm, Sharp, Sony[5]	JVCKENWOOD, NTT, Orange, Philips, Toshiba
Known Licensees	Over 550 licensees for the HEVC pool, including major consumer electronics companies like Apple, Samsung, Sony, and Huawei[6]. Microsoft recently became a licensee.[7][8]	A broad range of companies across various sectors, including major technology firms. The HEVC Advance pool has numerous licensees including HP Inc. and Micro-Star International[4][9]. The VVC pool also has a growing list of licensees[10].	Over 40 licensees, accounting for a substantial portion of global HEVC-capable set-top box and TV sales[1]	The number of licensees for the AV1 and VP9 pools is not publicly detailed but is growing.
Publicly Available Royalty Rates	Yes	Yes (tiered structure)	No[11][12]	Yes

Royalty Rate Structures: A Closer Look

The royalty rates and structures are a critical factor in the effectiveness and market acceptance of a patent pool. Below is a more detailed breakdown of the publicly available information.

Via Licensing Alliance (Formerly MPEG LA)

Via LA, which merged with MPEG LA in 2023, has historically offered relatively straightforward and transparent licensing terms.[13][14]

• HEVC (H.265): The license fee is $0.20 per unit after the first 100,000 units annually, with an annual cap of $25 million per licensee enterprise.[12][15] There are no separate royalties for HEVC content.[12]

• VVC (H.266): For hardware and paid software, the royalty is $0.20 per unit after the first 100,000 units, with a cap of $30 million annually for both VVC products and free software.[16]

• Regional Tiering: In 2025, Via LA introduced a regional tier system for its HEVC/VVC pool, with increased rates for Tier R1 territories (including the US, Europe, Japan, and South Korea) while maintaining current rates for Tier R2 (mainland China).[17]

Access Advance

Access Advance employs a more complex, tiered royalty structure with different rates based on device categories and sales regions. They also offer a Multi-Codec Bridging Agreement (MCBA) for products implementing both HEVC and VVC.

• HEVC (H.265): Royalty rates vary by device category (e.g., Mobile Devices, Connected Home, 4K UHD+ TVs) and region (Region 1 for developed markets and Region 2 for emerging markets with a 50% discount).[18] The pool represents an estimated 75-80% of the global HEVC patent landscape.[2]

• VVC (H.266): Similar to the HEVC program, VVC licensing has a tiered royalty structure with regional variations and annual caps for different product categories.[19]

• Video Distribution Patent Pool (VDP): In 2025, Access Advance launched the VDP, a "one-stop-shop" license for internet streaming covering HEVC, VVC, AV1, and VP9.[20] The royalty is based on the size of the streaming service, determined by metrics like monthly active users, subscribers, or revenue.[20]

Velos Media

Velos Media has chosen not to publicly disclose its royalty rates for its HEVC patent portfolio.[11][12] This lack of transparency has been a point of contention in the industry and has led to uncertainty for potential licensees.[21]

Sisvel

Sisvel administers patent pools for the AV1 and VP9 codecs, which are often positioned as "royalty-free." However, Sisvel asserts that these codecs use patented technologies that require licensing.

• AV1: Sisvel's standard royalty rates for AV1 are €0.32 for consumer display devices and €0.11 for non-display devices. A lower rate is offered for licensees in full compliance. There are no royalties on content.

Experimental Protocols: Evaluating Patent Pool Effectiveness

The effectiveness of a patent pool can be evaluated through several methodologies, primarily centered around the concept of Fair, Reasonable, and Non-Discriminatory (FRAND) licensing terms. These protocols are crucial for ensuring that the pool promotes, rather than hinders, the adoption of a standard.

Determining FRAND Royalty Rates

There is no single universally accepted method for calculating a FRAND royalty rate. However, courts and industry experts commonly refer to the following approaches:

• Comparable Licenses/Agreements: This method involves looking at the royalty rates agreed upon in comparable licensing agreements for similar technologies. This is considered a strong indicator of what the market deems to be a fair price.

• Top-Down Approach: This methodology starts by determining the total aggregate royalty burden for all SEPs related to a particular standard. This aggregate royalty is then apportioned among the different patent holders based on the proportion of essential patents they own. This approach aims to prevent "royalty stacking," where the sum of individual royalty demands becomes commercially unreasonable.

• Patent Pool Method: The licensing terms of existing patent pools for comparable technologies can be used as a benchmark for determining FRAND rates for a new standard.

Assessing Patent Essentiality

A key aspect of a well-functioning patent pool is the rigorous evaluation of whether a patent is truly essential to the standard. This is typically done by independent technical experts. The process involves:

• Claim Charting: Patent claims are mapped to the specific sections of the technical standard to demonstrate that implementing the standard would necessarily infringe on the patent.

• Independent Evaluation: An unbiased third-party expert reviews the claim charts and provides an opinion on the essentiality of the patent. This helps to prevent the inclusion of non-essential patents, which could be anti-competitive.

Market Adoption and Litigation Analysis

The ultimate measure of a patent pool's effectiveness is its impact on the market. This can be assessed by:

• Adoption Rate of the Standard: A successful patent pool should facilitate the widespread adoption of the technology it licenses. Tracking the penetration of codecs in devices and services over time can indicate the effectiveness of the licensing environment.

• Litigation Frequency and Outcomes: A high volume of litigation involving a patent pool or its members may suggest issues with its licensing terms or the perceived value of its patents. Conversely, a low level of litigation and a high number of voluntary license agreements can be a sign of a successful pool.

Notable Litigation and Market Dynamics

The video codec patent landscape is not without its legal battles, which often shape the strategies of both patent holders and implementers.

A significant recent case involved licensors from the Via LA HEVC patent pool suing Microsoft in Germany for patent infringement related to its use of HEVC in products like Windows and Xbox.[6][22] The dispute was settled in October 2025, with Microsoft taking a license to the Via LA HEVC program.[7][23] This case highlights the willingness of major patent pools to enforce their patent rights against even the largest technology companies.

Velos Media has also been involved in litigation. Unified Patents, a firm that challenges the validity of patents, has filed Inter Partes Reviews (IPRs) against several of Velos Media's patents.[21][24][25][26] More recently, in 2025, Velos Media initiated a lawsuit against ByteDance (TikTok) over the use of H.265 technology.[27]

The emergence of Avanci Video , a patent pool focused on licensing to internet streaming services rather than device manufacturers, represents a significant shift in the licensing paradigm.[28] This model, which covers multiple codecs including HEVC, VVC, AV1, and VP9, could further complicate the licensing landscape for content distributors.

Visualizing the Patent Pool Ecosystem

To better understand the relationships and workflows within the video codec patent industry, the following diagrams have been created using Graphviz.

Caption: Key entities in the video codec patent ecosystem.

Caption: Simplified workflow of patent licensing via a pool.

Conclusion

The effectiveness of a patent pool in the video codec industry is a multifaceted issue. For technology implementers, the ideal scenario is a single, comprehensive, and transparently priced pool for each standard. However, the reality, particularly for HEVC, has been a fragmented landscape with multiple pools, leading to uncertainty and the risk of royalty stacking.

Via Licensing Alliance offers a long-standing and relatively stable licensing environment with clear, albeit recently tiered, royalty rates. Access Advance has emerged as a major player with a large portfolio of patents and innovative licensing models like its multi-codec agreement and content distribution pool, though its tiered royalty structure can be more complex to navigate. Velos Media's lack of transparency on royalty rates remains a significant challenge for potential licensees. For the ostensibly "royalty-free" AV1, the emergence of the Sisvel patent pool has introduced a new layer of licensing considerations. Finally, Avanci's focus on content distribution signals a potential new front for patent licensing in the streaming era.

For researchers and professionals in fields that depend on video technology, understanding these dynamics is crucial for making informed decisions about technology adoption and for anticipating future trends in the cost and accessibility of video codecs. The ongoing evolution of the patent pool landscape will undoubtedly continue to shape the future of video compression and distribution.

References

• 1. lexisnexisip.com [lexisnexisip.com]
• 2. Access Advance, Via LA position multimedia patent pools for further growth with price stability offer, regionalization for more standards – ip fray [ipfray.com]
• 3. broadbandtvnews.com [broadbandtvnews.com]
• 4. businesswire.com [businesswire.com]
• 5. streamtvinsider.com [streamtvinsider.com]
• 6. Via LA HEVC Patent Pool Licensors Sue Microsoft Over HEVC Use in Germany [streamingmedia.com]
• 7. Via LA and Microsoft settle dispute over video coding technology - JUVE Patent [juve-patent.com]
• 8. BREAKING: Microsoft takes Via LA HEVC patent pool license – ip fray [ipfray.com]
• 9. accessadvance.com [accessadvance.com]
• 10. accessadvance.com [accessadvance.com]
• 11. Independent economic study suggests HEVC royalties should be comparable to or less than rates for AVC — Unified Patents [unifiedpatents.com]
• 12. thebroadcastbridge.com [thebroadcastbridge.com]
• 13. Via Licensing and MPEG LA unite to form Via Licensing Alliance patent pool - JUVE Patent [juve-patent.com]
• 14. Via Licensing combines with MPEG LA | Managing Intellectual Property [managingip.com]
• 15. MPEG LA - Wikipedia [en.wikipedia.org]
• 16. MPEG LA Announces VVC Licensing Terms [streamingmedia.com]
• 17. michael7924.substack.com [michael7924.substack.com]
• 18. accessadvance.com [accessadvance.com]
• 19. accessadvance.com [accessadvance.com]
• 20. Access Advance Reveals Royalty Rates for Video Streaming Services [streamingmedia.com]
• 21. Unified Patents Challenges Velos Media Patent [streamingmedia.com]
• 22. Via LA licensors sue Microsoft for patent violation in Germany | Managing Intellectual Property [managingip.com]
• 23. VIA LA and Microsoft settle HEVC dispute in Düsseldorf: COHAUSZ & FLORACK [cohausz-florack.de]
• 24. Unified Patents - Analytics Portal [portal.unifiedpatents.com]
• 25. Velos Media video codec patent challenge instituted — Unified Patents [unifiedpatents.com]
• 26. Velos Media video codec patent challenged — Unified Patents [unifiedpatents.com]
• 27. Velos Media, Under New Ownership, Takes Litigation Aim At TikTok - Patent - United States [mondaq.com]
• 28. Via Licensing to acquire MPEG LA patent licensing pool - Telecompaper [telecompaper.com]

The Double-Edged Sword of Collaboration: Patenting and Innovation Trends in the Wake of Patent Pools

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The formation of patent pools—consortiums of patent owners who agree to license their patents to one another and to third parties—presents a complex and often contradictory landscape for innovation. For researchers, scientists, and drug development professionals, understanding the dynamics of these pools is crucial for navigating the intellectual property environment and strategizing for future research and development. This guide provides a comparative analysis of the observed trends in patenting and innovation following the establishment of patent pools, supported by available data and a transparent look at the methodologies used to assess their impact.

The Dichotomy of Innovation: Promotion vs. Suppression

The central debate surrounding patent pools is whether they ultimately foster or stifle innovation. The evidence suggests a nuanced reality where the outcome is highly dependent on the pool's structure, the competitive landscape, and the nature of the pooled patents.

Generally, patent pools are seen as a mechanism to overcome "patent thickets," where numerous overlapping patents held by different entities can block the development of new products.[1] By offering a single license for a bundle of essential patents, pools can significantly reduce transaction costs, streamline access to necessary technologies, and mitigate the risk of costly infringement litigation.[2][3] This is particularly beneficial in industries with rapid and cumulative innovation, such as telecommunications and biotechnology.[1][[“]]

However, there is also a compelling body of evidence suggesting that patent pools can have a chilling effect on innovation. When pools include substitute technologies or are used as a means to reduce R&D competition, they can act as de facto cartels, leading to a decline in patenting and innovation rates.[[“]][5]

Quantitative Analysis of Patenting Activity

The impact of patent pools on the sheer volume of patenting activity is a key metric for analysis. The data, however, presents a mixed picture.

Study/Patent Pool Context	Observed Trend in Patenting Activity	Key Findings and Context	Methodology
Information and Communication Technology (ICT) Standards (Post-1997)	Significant Increase	The announcement of patent pools following a more permissive antitrust policy was associated with a significant increase in the rate of patent filings related to the standard. This effect was most pronounced for the "early" pools formed shortly after the policy change.[6]	Econometric analysis of patent data related to specific technology standards, comparing patenting rates before and after pool announcements.[6]
20 U.S. Industries under the New Deal	14% Decline	For each additional patent included in a pool, a 14% decline in subsequent patenting was observed. The study suggests this was due to weakened competition among pool members.[5]	Difference-in-differences regression analysis of historical patent data across 20 industries.[5]
General Observation (Open Pools)	Increase	Firms participating in open patent pools generally exhibit higher rates of patent applications and receive more forward citations, indicating increased innovation and knowledge sharing.[[“]]	Meta-analysis and review of multiple empirical studies.[[“]]

The Impact on Follow-on Innovation

Beyond the quantity of patents, the effect on subsequent or "follow-on" innovation is a critical consideration. Here too, the evidence is not monolithic.

Study/Context	Impact on Follow-on Innovation	Key Findings and Context	Methodology
General (Complementary Patents)	Positive	Pools of complementary patents reduce royalty rates for subsequent innovators, thereby promoting follow-on innovation.[7]	Theoretical modeling and analysis of licensing economics.[7]
Pools with Weak Patents	Negative	Patent pools that shield weak patents from being challenged can lead to higher licensing fees and reduce the incentives for subsequent innovation.[7]	Theoretical modeling incorporating the probability of patent invalidation.[7]
Various Empirical Studies	Decline	Several empirical studies have observed a decline in related innovation activities after the formation of a patent pool.[6]	Review of empirical literature, including case studies.[6]
Medicines Patent Pool (MPP)	Positive (for access and formulation)	The MPP has facilitated the development of new fixed-dose combinations and pediatric formulations of antiretroviral drugs by providing access to essential patents.[8]	Case study analysis of the MPP's licensing agreements and their impact on the availability of specific medicines.[8][9][10]

Methodologies for Assessing Impact

Understanding the methods used to evaluate the impact of patent pools is essential for a critical appraisal of the findings.

Econometric Analysis: This is a common approach that involves the statistical analysis of large datasets of patent information.

• Difference-in-Differences (DiD): This method compares the change in outcomes (e.g., patenting rates) over time between a group affected by the formation of a patent pool and a control group that is not. This helps to isolate the effect of the patent pool from other confounding factors.[5]

• Instrumental Variable (IV) Regressions: These are used to control for potential endogeneity, where the formation of a patent pool might be influenced by the very innovation it is supposed to affect. For example, a surge in innovation might lead to the formation of a pool, rather than the other way around.[6]

Case Studies: In-depth examinations of specific patent pools, such as the Medicines Patent Pool, provide qualitative insights into the mechanisms through which they affect innovation and access.[8][9] These studies often analyze licensing agreements, interview stakeholders, and track the development and availability of new products.

Visualizing the Pathways of Influence

The following diagrams illustrate the theoretical causal pathways through which patent pools can influence patenting and innovation.

Caption: Positive feedback loop of patent pool formation on innovation.

Caption: Negative feedback loop of patent pool formation on innovation.

Conclusion for the Research and Drug Development Community

For professionals in drug development and scientific research, the implications of patent pools are profound. On one hand, pools like the Medicines Patent Pool have demonstrated a clear potential to accelerate access to life-saving medicines and encourage the development of needed formulations for underserved populations.[8] They can provide a pathway to navigate complex patent landscapes and foster collaboration.

On the other hand, the potential for anti-competitive behavior and the stifling of innovation cannot be ignored.[11] The structure and governance of a patent pool are paramount. It is crucial to assess whether a pool is composed of truly complementary and essential patents and whether its licensing terms are fair, reasonable, and non-discriminatory (FRAND).[1]

Researchers and institutions should approach participation in or reliance on patent pools with a clear understanding of these dual possibilities. A thorough due diligence of the pool's patent portfolio, governance, and licensing terms is essential. The ultimate impact of a patent pool on innovation is not predetermined but is instead a product of its design and the competitive environment in which it operates.

References

• 1. Patent Pooling for R&D: A Catalyst for Collaborative Innovation in Technology-Driven Sectors - Patentskart [patentskart.com]
• 2. patseer.com [patseer.com]
• 3. thepalaw.com [thepalaw.com]
• 4. consensus.app [consensus.app]
• 5. ftc.gov [ftc.gov]
• 6. wwws.law.northwestern.edu [wwws.law.northwestern.edu]
• 7. econstor.eu [econstor.eu]
• 8. knowledgeportalia.org [knowledgeportalia.org]
• 9. drugpatentwatch.com [drugpatentwatch.com]
• 10. wipo.int [wipo.int]
• 11. wipo.int [wipo.int]

A Comparative Guide to MPEG LA Licensing Fees for Video Codec Standards

For Researchers, Scientists, and Drug Development Professionals Navigating Digital Media Licensing

In the data-intensive fields of modern research and development, the dissemination of high-quality video is crucial for presentations, training, and data visualization. The underlying technologies that enable efficient video compression are governed by a complex landscape of patents, often administered by patent pools like MPEG LA. Understanding the licensing fee structures for these different video coding standards is essential for any organization creating or distributing video content. This guide provides an objective comparison of the licensing fees for major video codec standards managed by MPEG LA, presenting quantitative data in a clear, tabular format and illustrating the licensing ecosystem.

Comparative Overview of Licensing Fees

The following table summarizes the publicly available licensing fees for key MPEG LA-managed video coding standards. It is important to note that these fees can be subject to change and may not include royalties for patents held by other patent pools or individual companies not participating in the MPEG LA license.

Standard	Per-Unit Royalty Rate	Annual Royalty Cap (per licensee)	De Minimis (No Royalty Threshold)	Key Distinctions & Notes
MPEG-2	Original rates were $4 for a decoding license and $4 for an encoding license.[1] Later, this was reduced to $2.00 for each.[1][2]	Not explicitly defined in the same manner as later standards.	Not applicable in the same way as volume-based thresholds of later standards.	One of the earliest and most foundational digital video standards. The licensing terms have evolved over its long history.[1][2]
MPEG-4 Visual (Part 2)	$0.25 for encoding and $0.25 for decoding.	Enterprise-level annual caps were available, for instance, $5 million per year in 2004-2005, rising to $10 million in 2008.[3]	Threshold levels were established to encourage adoption by lower-volume users.[3][4]	Significantly cheaper per-unit than MPEG-2.
AVC / H.264 (MPEG-4 Part 10)	No royalty for the first 100,000 units annually.[5] $0.20 per unit up to 5 million, and $0.10 per unit above 5 million.[5]	Initially $6.5 million, later increased to $9.75 million.[5][6]	First 100,000 units per year are royalty-free.[5][6]	Different fee structures apply for subscription and title-by-title video services.[5][7] For free internet video, there is no royalty.[5]
HEVC / H.265	No royalty for the first 100,000 units annually.[8][9] $0.20 per unit thereafter.[1][8][9]	$25 million.[8][9][10]	First 100,000 units per year are royalty-free.[8][9]	The licensing landscape for HEVC is more complex, with the emergence of an additional patent pool, HEVC Advance, meaning a license from MPEG LA may not cover all essential patents.[11][12]
VVC / H.266	Hardware/Paid Software: $0.20 per unit after the first 100,000 units. Free Software: $0.05 per unit after the first 1,000,000 units.	$30 million for both hardware/paid software and free software combined.	Hardware/Paid Software: First 100,000 units annually. Free Software: First 1,000,000 units annually.	Similar to HEVC, the VVC landscape includes another major patent pool, Access Advance, requiring implementers to potentially seek licenses from multiple entities for full patent coverage.[13][14] MPEG LA has offered a 25% discount on VVC royalties for licensees who also have licenses for AVC and HEVC.[15]

Methodologies for Fee Structures

The licensing terms for MPEG LA's patent pools are typically structured to accommodate different business models and encourage the adoption of new standards. The methodologies for determining these fees generally involve a combination of the following:

• Per-Unit Royalties: A fee is levied on each unit of a product that incorporates the encoding or decoding technology. This is a common model for hardware devices and software sales.

• Annual Caps: To provide cost predictability for large-scale manufacturers and distributors, an annual maximum royalty payment is set. This cap applies to the total royalties owed by a single corporate entity.[16]

• De Minimis Thresholds: To lower the barrier to entry for small businesses and startups, no royalties are charged for the first several thousand units sold each year.[6]

• Use-Based Royalties: For services, such as video-on-demand and subscriptions, the fees can be based on the number of subscribers or the price per title.[5][7]

• Royalty-Free for Certain Uses: In some cases, such as for freely distributed internet content, no royalties are charged to encourage widespread use of the standard.[5]

Navigating the MPEG LA Licensing Pathway

The following diagram illustrates the logical workflow for a product manufacturer to determine their licensing obligations for different MPEG LA-managed standards.

MPEG LA Licensing Decision Workflow

References

• 1. MPEG LA - Wikipedia [en.wikipedia.org]
• 2. DVD and beyond - MPEG LA reduces MPEG-2 license royalty rates [dvd-and-beyond.com]
• 3. Final Terms of MPEG-4 Visual and Systems Patent Portfolio Licenses Decided [design-reuse.com]
• 4. MPEG-4 Visual Patent Portfolio License Program | MPEG LA : MPEG LA [stamour.expression.qc.ca]
• 5. A closer look at the costs (and fine print) of H.264 licenses | ZDNET [zdnet.com]
• 6. jina-liu.medium.com [jina-liu.medium.com]
• 7. community.wowza.com [community.wowza.com]
• 8. thebroadcastbridge.com [thebroadcastbridge.com]
• 9. reddit.com [reddit.com]
• 10. rethinkresearch.biz [rethinkresearch.biz]
• 11. streaming4thepoor.live [streaming4thepoor.live]
• 12. ​New fees cast shadow on next-gen high-quality streaming video - CNET [cnet.com]
• 13. MPEG LA VVC Licensing Terms: What Do They Mean for the Streaming Industry? [streamingmedia.com]
• 14. Geopolitical Dynamics, Chipmaking Momentum, and Market Imperatives Shape the Rise of VVC [einpresswire.com]
• 15. MPEG LA moves on VVC video licensing ... [eenewseurope.com]
• 16. FOSS Patents: MPEG LA's AVC/H.264 licensing terms: further analysis [fosspatents.com]

Safety & Regulatory Compliance

Clarification on "MPEG-LA" and Disposal Procedures

Based on your query, there appears to be a misunderstanding regarding the nature of "MPEG-LA." The information below clarifies that MPEG LA is a company, not a chemical substance, and therefore does not have disposal procedures in the way a laboratory chemical would.

What is MPEG LA?

MPEG LA was an American company that administered patent pools for technology standards, particularly in the field of digital video and audio compression.[1][2] It provided "one-stop" licensing for essential patents required to implement standards like MPEG-2, MPEG-4, and H.264/AVC.[2][3] This allowed companies to acquire the necessary patent rights from multiple patent holders in a single transaction, which was crucial for the widespread adoption of these technologies in consumer electronics.[2][3]

In April 2023, MPEG LA was acquired by Via Licensing Corp, and they merged to form the Via Licensing Alliance, which continues the work of administering patent pools.[1][2]

No Disposal Procedures Applicable

Because MPEG LA is a business entity involved in intellectual property and patent licensing, it is not a physical or chemical substance used in laboratory research.[4] Consequently, there are no chemical safety data sheets (SDS), experimental protocols, or disposal procedures associated with it. The concept of "proper disposal" in a laboratory or research setting does not apply to a patent licensing firm.

The core function of MPEG LA was to bundle patents from various holders and license them to manufacturers of products like DVD players, set-top boxes, and personal computers.[3][5] This streamlined the complex process of securing intellectual property rights for widely used digital media standards.[6]

References

• 1. MPEG LA - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. eetimes.com [eetimes.com]
• 4. freedomgpt.com [freedomgpt.com]
• 5. pcmag.com [pcmag.com]
• 6. MPEG LA Offers One-Stop License for ATSC 3.0 [design-reuse.com]

Essential Safety Information for Handling mPEG-Lipoic Acid

It appears there may be a misunderstanding regarding the substance "Mpeg-LA." The term "MPEG LA" refers to a company that administers patent pools for technology standards. However, based on the context of your request for safety information for researchers and scientists, it is highly probable that you are referring to mPEG-LA , also known as mPEG-Lipoic Acid or methoxy polyethylene glycol-lipoic acid . This compound is commonly used in drug development and research.

The following information provides essential safety and logistical guidance for handling mPEG-Lipoic Acid.

mPEG-Lipoic Acid is a chemical compound that requires careful handling in a laboratory setting. Adherence to safety protocols is crucial to minimize risks.

Hazard Identification and Classification

mPEG-Lipoic Acid and similar alpha-lipoic acid compounds are generally classified with the following hazards:

• Acute Oral Toxicity : Harmful if swallowed.[1][2]

• Skin Irritation : Causes skin irritation.[1][2]

• Eye Irritation : Causes serious eye irritation.[1][2]

• Skin Sensitization : May cause an allergic skin reaction.[2][3]

• Aquatic Hazard : Toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling mPEG-Lipoic Acid:

PPE Category	Specification
Eye Protection	Tightly fitting safety goggles or safety glasses with side-shields.[1][4][5] A face shield may be necessary in situations with a higher risk of splashing.[1][4]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).[1][4][6] Gloves must be inspected before use and disposed of properly after handling.[4][5]
Body Protection	Laboratory coat. For larger quantities, a disposable coverall of low permeability is recommended.[7] Protective clothing should be flame-retardant and antistatic.[4]
Respiratory	A NIOSH-approved dust respirator or a full-face particle respirator should be used when dust is generated or if ventilation is inadequate.[1][4]

Handling and Storage Procedures

Proper handling and storage are essential to maintain the stability of mPEG-Lipoic Acid and ensure the safety of laboratory personnel.

Procedure	Guidelines
Handling	Use in a well-ventilated area, preferably in a fume hood.[4] Avoid contact with skin, eyes, and clothing.[4][7] Prevent dust formation.[4][7] Wash hands thoroughly after handling.[1][4][5]
Storage	Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][7][8] Store away from incompatible materials such as strong oxidizing agents.[4][8]
Stability	The product is stable under normal operating and storage conditions.[4] Avoid high temperatures and frequent exposure.[4]

Emergency and Disposal Plans

First Aid Measures

In case of accidental exposure, follow these first aid procedures:

Exposure Route	First Aid Instructions
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[1][4]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water.[4] If skin irritation or a rash occurs, get medical advice.[1][2]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[1] Seek immediate medical attention from an ophthalmologist.
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[1][5] Never give anything by mouth to an unconscious person.[5] Call a poison center or doctor if you feel unwell.[1]

Spill and Disposal Procedures

Procedure	Guidelines
Spill	Wear appropriate PPE.[4][7] For dry spills, avoid generating dust.[7] Sweep up the material and place it in a suitable, closed container for disposal.[1][8] For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and collect for disposal.[8]
Disposal	Dispose of this material and its container as hazardous waste.[3] Do not allow the product to enter drains or waterways.[3] Disposal must be in accordance with all applicable federal, state, and local regulations.

Experimental Workflow and Safety Protocol

The following diagrams illustrate the general workflow for handling mPEG-Lipoic Acid in a laboratory setting and the logical relationship of safety protocols.

Figure 1. A general experimental workflow for handling mPEG-Lipoic Acid.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. chemscience.com [chemscience.com]
• 3. scipoly.com [scipoly.com]
• 4. pccarx.com [pccarx.com]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 6. cdn.gentaur.com [cdn.gentaur.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. fishersci.com [fishersci.com]